3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid

Core Science & Biosynthesis

3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid structure and properties

The following technical guide details the structure, properties, synthesis, and applications of 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid , a critical fluorinated phenylisoserine derivative used in advanced medicinal chemistry.

Executive Summary

3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid is a non-proteinogenic amino acid and a fluorinated analog of the phenylisoserine side chain found in Paclitaxel (Taxol®) and Docetaxel. In drug discovery, this scaffold serves as a high-value chiral building block.[1] The introduction of the fluorine atom at the meta-position of the phenyl ring modulates lipophilicity, metabolic stability, and pKa, often enhancing the potency of taxoid anticancer agents and protease inhibitors (e.g., SARS-CoV-2 3CLpro).

This guide provides a rigorous analysis of its chemical architecture, industrial-grade synthetic protocols, and biological utility.[2]

Part 1: Chemical Architecture & Physicochemical Profiling

Structural Identity & Stereochemistry

The compound contains two contiguous chiral centers at the

- and -positions. While four stereoisomers are theoretically possible, the (2R, 3S) isomer is the most biologically significant, corresponding to the bioactive conformation of the Taxol side chain.

• IUPAC Name: (2R,3S)-3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid

• Common Name: 3-(3-Fluorophenyl)isoserine

• CAS Number: 1217649-15-4 (specifically for the 2S,3S isomer; generic/racemic forms vary)

• Molecular Formula: C

  H FNO [3]

• Molecular Weight: 199.18 g/mol [3]

The "Fluorine Effect" in Medicinal Chemistry

Replacing a hydrogen atom with fluorine on the phenyl ring induces specific electronic and steric changes without significantly altering the steric bulk (Van der Waals radius: H = 1.20 Å vs. F = 1.47 Å).

Property	Effect of 3-Fluoro Substitution	Mechanistic Implication
Metabolic Stability	High	Blocks Cytochrome P450-mediated oxidation at the vulnerable meta-position.
Lipophilicity (LogP)	Increased	Enhances membrane permeability and hydrophobic binding interactions in enzyme pockets.
pKa Modulation	Decreased (Acidic)	The electron-withdrawing nature of fluorine lowers the pKa of the neighboring amine, potentially altering salt-bridge formation.
Conformation	Restricted	Dipole-dipole interactions between the C-F bond and adjacent carbonyls can lock the side chain into a bioactive conformation.

Part 2: Advanced Synthetic Methodologies

Two primary routes dominate the synthesis of this scaffold: the Ojima

-Lactam Method (preferred for taxoid synthesis) and Sharpless Asymmetric Aminohydroxylation .

Graphviz Visualization: Synthetic Pathways

The following diagram illustrates the retrosynthetic logic and forward pathways for both major methods.

Caption: Dual synthetic pathways targeting the (2R,3S) stereocenter configuration.

Protocol A: The Ojima -Lactam Route (Gold Standard)

This method is favored for its high enantioselectivity and the utility of the

-lactam intermediate, which can be directly coupled to Baccatin III to form Taxol analogs.

Reagents:

• 3-Fluorobenzaldehyde

• 4-Methoxybenzylamine (PMP-NH

  )

• Lithium diisopropylamide (LDA)

• Chiral ester enolate (e.g., derived from (-)-trans-2-phenylcyclohexanol)

Step-by-Step Protocol:

• Imine Formation: Condense 3-fluorobenzaldehyde with 4-methoxybenzylamine in dichloromethane (DCM) over MgSO

  to yield the N-(4-methoxybenzyl)imine.

• Cyclocondensation:

  • Cool a solution of the chiral ester (e.g., triisopropylsilyl glycolate) in THF to -78°C.

  • Add LDA to generate the lithium enolate.

  • Add the imine solution dropwise. Stir for 4 hours at -78°C, then warm to 0°C.

  • Mechanism: The reaction proceeds via a hierarchical chelation-controlled transition state, yielding the cis-

    -lactam with >98% enantiomeric excess (ee).

• Oxidative Deprotection: Remove the PMP group using Cerium Ammonium Nitrate (CAN) in acetonitrile/water to yield the free N-H

  -lactam.

• Ring Opening (Hydrolysis):

  • Reflux the

    -lactam in 6M HCl for 6 hours.

  • The strained 4-membered ring opens to yield the free amino acid salt.

  • Purify via ion-exchange chromatography (Dowex 50W) to isolate the zwitterionic (2R,3S)-3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid.

Protocol B: Sharpless Asymmetric Aminohydroxylation

A direct route converting alkenes to amino alcohols.[4]

Step-by-Step Protocol:

• Substrate Prep: Dissolve methyl 3-fluorocinnamate in n-propanol/water (1:1).

• Catalysis: Add Potassium Osmate (K

  OsO (OH) , 4 mol%) and the chiral ligand (DHQ) PHAL (5 mol%).

• Nitrogen Source: Add Chloramine-T (3 equivalents) as the nitrogen/oxidant source.

• Reaction: Stir at 25°C for 24 hours. The reaction adds the nitrogen and oxygen across the double bond syn-facially.

  • Note: Ligand choice is critical. (DHQ)

    PHAL favors the (2R,3S) configuration.

• Workup: Quench with sodium sulfite. Extract with ethyl acetate. Purify by column chromatography.

Part 3: Biological Applications & Mechanism[1]

Taxoid Potentiation (Anticancer)

The 3-fluorophenyl group is a key modification in "Third-Generation" Taxoids (e.g., SB-T-121405).

• Mechanism: The phenylisoserine side chain binds to the

  -tubulin subunit. The hydroxyl group at C2' forms a critical hydrogen bond.

• Impact of Fluorine: The 3-fluoro substitution improves cytotoxicity against Multi-Drug Resistant (MDR) tumor cell lines by preventing metabolic deactivation and increasing affinity for the tubulin binding cleft.

Protease Inhibition (Antiviral)

This scaffold serves as a P1' or P2 ligand in peptidomimetic inhibitors of cysteine proteases, such as the SARS-CoV-2 3CLpro (Main Protease).

• Binding Mode: The 3-fluorophenyl ring occupies the hydrophobic S2 pocket of the enzyme.

• Interaction: The fluorine atom can engage in multipolar interactions with amide backbones (e.g., Gln189), stabilizing the inhibitor-enzyme complex more effectively than a simple phenyl group.

Graphviz Visualization: Pharmacophore Interactions

Caption: Pharmacodynamic interactions and physicochemical enhancements driven by the 3-fluoro substitution.

References

• Ojima, I., et al. (1992).[1] "New and efficient approaches to the semisynthesis of taxol and its C-13 side chain analogs by means of beta-lactam synthon method." Tetrahedron. Link

• Wang, X. (2014).[5] "Synthesis and Biological Evaluation of Second and Third Generation of Taxoid Anticancer Agents." Stony Brook University Theses. 5[6][7][8]

• Tao, B., Schlingloff, G., & Sharpless, K. B. (1998).[4] "Reversal of regioselection in the asymmetric aminohydroxylation of cinnamates." Tetrahedron Letters. Link

• BenchChem. (2025).[2] "3-Fluoro-2-hydroxypropanoic acid chemical structure and properties." 9

• PubChem. (2025). "3-Amino-3-(3-fluorophenyl)propanoic acid | C9H10FNO2." Link

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. benchchem.com [benchchem.com]
• 3. molcore.com [molcore.com]
• 4. Reversal of regioselection in the asymmetric aminohydroxylation of cinnamates [organic-chemistry.org]
• 5. "Synthesis and Biological Evaluation of Second and Third Generation of " by Xin Wang [commons.library.stonybrook.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Sharpless oxyamination - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Technical Monograph: (2R,3R)-3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid

CAS 959573-06-9

Executive Summary

(2R,3R)-3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid (CAS 959573-06-9) is a specialized non-proteinogenic amino acid belonging to the phenylnorstatine class. Structurally, it features a vicinal amino-hydroxy motif with specific chiral geometry ((2R,3R)), making it a critical transition-state isostere for aspartyl protease inhibitors.

The incorporation of the 3-fluorophenyl moiety is a strategic medicinal chemistry modification. Unlike the unsubstituted phenyl analog, the 3-fluoro variant exhibits enhanced metabolic stability by blocking cytochrome P450-mediated oxidation at the vulnerable meta-position, while simultaneously modulating lipophilicity (

) and pKa to improve membrane permeability and active-site binding affinity. This compound is a high-value intermediate in the synthesis of next-generation inhibitors for Renin (hypertension), BACE1 (Alzheimer’s), and HIV-1 Protease .

Chemical Profile & Stereochemical Significance

Physicochemical Properties

Property	Data	Context
Molecular Formula		--
Molecular Weight	199.18 g/mol	Low MW fragment, ideal for FBDD (Fragment-Based Drug Design).
Stereochemistry	(2R, 3R)	Anti-configuration. Critical for specificity in the S1/S1' enzyme pockets.
Fluorine Effect		Electron-withdrawing group reduces the basicity of the adjacent amine, potentially altering H-bond donor capability.
Solubility	DMSO, Methanol	Limited water solubility at neutral pH; soluble as HCl salt.

The "Norstatine" Pharmacophore

The core structure mimics the tetrahedral transition state of peptide bond hydrolysis. In aspartyl proteases, the secondary hydroxyl group (at C2) displaces the "catalytic water" molecule, forming hydrogen bonds directly with the active site aspartic acid residues (e.g., Asp25/Asp25' in HIV protease), effectively "freezing" the enzyme mechanism.

Synthetic Strategy: Asymmetric Aminohydroxylation

While several routes exist (e.g., chiral aldol condensation, enzymatic resolution), the Sharpless Asymmetric Aminohydroxylation (AAH) is the most authoritative method for generating the (2R,3R) stereocenters with high enantiomeric excess (

) and diastereoselectivity.

Retrosynthetic Analysis

The target molecule is disconnected to trans-3-fluorocinnamic acid ethyl ester . The (2R,3R) configuration requires the use of specific chiral ligands during the oxidation of the alkene.

Experimental Protocol (AAH Route)

Objective: Synthesis of Ethyl (2R,3R)-3-((tert-butoxycarbonyl)amino)-3-(3-fluorophenyl)-2-hydroxypropanoate (Protected Precursor).

Reagents:

• Substrate: trans-Ethyl 3-fluorocinnamate (1.0 equiv)

• Oxidant: Potassium Osmiate (VI) Dihydrate (

  ) (0.04 equiv)

• Chiral Ligand: (DHQ)2PHAL (Hydroquinine 1,4-phthalazinediyl diether) (0.05 equiv) - Selects for (R,R) in this substrate class.

• Nitrogen Source: tert-Butyl carbamate (

  ) (3.1 equiv)

• Chlorine Source: tert-Butyl hypochlorite (

  -BuOCl) (3.0 equiv)

• Base: NaOH (freshly prepared 0.4M aqueous solution)

Step-by-Step Methodology:

• Preparation of Chloramine Salt: In a separate flask, dissolve

  in 1-propanol. Add freshly prepared NaOH (aq) followed by dropwise addition of -BuOCl at 0°C. Stir for 5 minutes to generate the active N-chloro sodium salt in situ.

• Catalyst Complexation: To a reaction vessel containing n-propanol/water (1:1 v/v), add the (DHQ)2PHAL ligand and

  . Stir until a homogenous green/yellow solution forms.

• Reaction Initiation: Add the trans-ethyl 3-fluorocinnamate to the catalyst mixture. Immediately add the freshly prepared chloramine salt solution.

• Incubation: Stir the mixture vigorously at 0°C for 2 hours, then allow to warm to 23°C and stir for 12 hours. The reaction color typically shifts to light amber.

• Quenching: Quench with saturated aqueous sodium sulfite (

  ) to reduce residual osmium species. Stir for 30 minutes.

• Extraction: Extract the aqueous phase 3x with Ethyl Acetate. Wash combined organics with 0.1M HCl (to remove ligand), saturated

  , and brine.

• Purification: Dry over

  , concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc 3:1).

• Hydrolysis (Final Step): Treat the purified ester with LiOH in THF/Water (1:1) at 0°C for 1 hour to yield the free acid (2R,3R)-3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid .

Synthetic Workflow Diagram

Caption: Synthetic pathway utilizing Sharpless Asymmetric Aminohydroxylation to establish (2R,3R) stereochemistry.

Therapeutic Applications & Mechanism

Protease Inhibition Logic

The (2R,3R)-3-amino-2-hydroxy motif acts as a non-cleavable transition state mimic.

• Renin Inhibitors: Renin is the rate-limiting enzyme in the RAAS pathway (blood pressure regulation). The 3-fluorophenyl group fits into the hydrophobic S1 or S3 pocket of Renin. The fluorine atom specifically interacts with hydrophobic residues (e.g., Val/Leu) via orthogonal multipolar interactions, increasing potency compared to the hydrogen analog.

• BACE1 Inhibitors: Beta-secretase (BACE1) cleaves APP to form amyloid-beta. Phenylnorstatine derivatives are classic BACE1 scaffolds. The (2R,3R) configuration directs the phenyl ring into the S1 subsite while positioning the hydroxyl group to coordinate with the catalytic dyad (Asp32/Asp228).

Metabolic Stability (The Fluorine Advantage)

A critical failure point for phenyl-based drugs is hydroxylation at the meta or para positions by Cytochrome P450 enzymes.

• C-H Bond Energy: ~98 kcal/mol.

• C-F Bond Energy: ~116 kcal/mol.

• Outcome: Replacing the meta-hydrogen with fluorine renders that position inert to metabolic attack, significantly extending the drug's half-life (

  ) in vivo.

Mechanism of Action Diagram

Caption: Mechanism of aspartyl protease inhibition by the (2R,3R)-norstatine pharmacophore.

Analytical Quality Control

To ensure the integrity of CAS 959573-06-9 for research use, the following validation parameters must be met.

Chiral HPLC Method

Distinguishing the (2R,3R) isomer from its (2S,3S) enantiomer and (2R,3S)/(2S,3R) diastereomers is critical.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% TFA.

• Detection: UV at 254 nm (Phenyl absorption).

• Expectation: The (2R,3R) isomer typically elutes distinctly from the syn diastereomers due to the rigid hydrogen-bonding network formed within the chiral stationary phase.

Nuclear Magnetic Resonance (NMR)

• NMR: A singlet (or multiplet depending on decoupling) around -110 to -115 ppm is characteristic of the meta-fluorine on the aromatic ring. This confirms the presence of the fluorine and absence of defluorinated byproducts.
• NMR Coupling ( values): The coupling constant between H-2 and H-3 ( ) helps distinguish syn vs anti diastereomers. For protected oxazolidinone derivatives often used in analysis, Hz and Hz.

References

• Khalaf, J. K., & Datta, A. (2008).[1] A concise, asymmetric synthesis of (2R,3R)-3-hydroxyaspartic acid.[2] Amino Acids, 35(2), 507–510.[1] (Methodology adapted for 3-fluoro analog).[3][4]

• Haufe, G., & Leroux, F. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry, 16, 1006–1019.

• BenchChem. (2025).[5] 3-Fluoro-2-hydroxypropanoic acid chemical structure and properties. (Structural context for fluorinated hydroxy acids).

• Davies, S. G., et al. (2007). Asymmetric synthesis of β2-amino acids: 2-substituted-3-aminopropanoic acids.[6] Organic & Biomolecular Chemistry, 5, 2812-2825.[6]

• Chem-Impex. (2R,3R)-3-Amino-2-hydroxy-3-phenyl-propionic acid Product Monograph. (General applications of the phenylnorstatine class).

Sources

• 1. A concise, asymmetric synthesis of (2R,3R)-3-hydroxyaspartic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. renyi.hu [renyi.hu]
• 3. Improved Process for the Synthesis of 3-(3-Trifluoromethylphenyl)propanal for More Sustainable Production of Cinacalcet HCl [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]

Beta-Amino Acid Scaffolds in Medicinal Chemistry: Structural Logic and Synthetic Application

The following technical guide details the application, synthesis, and structural logic of beta-amino acid scaffolds in medicinal chemistry.

Executive Summary

The incorporation of

-amino acids —homologues of natural -amino acids containing an additional methylene group in the backbone—has emerged as a high-impact strategy in modern drug design. Unlike their -counterparts, -amino acids confer exceptional proteolytic stability and induce unique secondary structures ("foldamers") that mimic protein-protein interaction domains. This guide analyzes the structural causality of these scaffolds, details the Arndt-Eistert homologation protocol, and examines the industrial application in dipeptidyl peptidase-4 (DPP-4) inhibitors like Sitagliptin.

Part 1: Structural & Physiochemical Logic

The Alpha-to-Beta Shift

The fundamental modification involves the insertion of a methylene unit (

) into the peptide backbone. This seemingly minor change drastically alters the torsion angles ( ) and the hydrogen-bonding register.

Feature	-Amino Acid	-Amino Acid	Medicinal Consequence
Backbone Atoms	3 (N-C -C)	4 (N-C -C -C)	Increased rotational degrees of freedom; novel folding.
Proteolytic Stability	Low ( ~ minutes in plasma)	High ( ~ hours/days)	unrecognized by endogenous proteases (e.g., trypsin, pepsin).
Side Chain Orientation	(Helix)	(14-helix)	Altered epitope presentation for receptor binding.

Foldamers: The 14-Helix vs. 12-Helix

-Peptides do not form random coils; they adopt stable, predictable secondary structures known as foldamers.[1] The stability of these helices in aqueous media is a key driver for their use as peptidomimetics.

• The 14-Helix: The most ubiquitous structure for

  -peptides (side chain on C ). It is stabilized by a hydrogen bond between the carbonyl oxygen of residue and the amide proton of residue (backward spacing), creating a 14-membered ring .[1]

  • Characteristics: 3 residues per turn; pitch ~5.0 Å.

• The 12-Helix: Stabilized by H-bonds between

  and (forward spacing), creating a 12-membered ring .

  • Characteristics: 2.5 residues per turn; often requires cyclic constraints (e.g., ACPC) to stabilize.

Visualization: Hydrogen Bond Topology

The following diagram illustrates the distinct hydrogen bonding topology that differentiates the 14-helix from the 12-helix.

Caption: Topological comparison of H-bond directionality in Beta-peptide foldamers. The 14-helix involves a backward (i to i-2) interaction.

Part 2: Synthetic Methodologies

Accessing enantiopure

-amino acids is the critical bottleneck. While industrial routes (e.g., Sitagliptin) utilize asymmetric hydrogenation, the Arndt-Eistert Homologation remains the most versatile protocol for medicinal chemistry discovery, allowing the direct conversion of available Fmoc- -amino acids to their -homologues.

Protocol: Fmoc-Compatible Arndt-Eistert Homologation

Objective: Synthesis of Fmoc-

-homoamino acids from Fmoc- -amino acids. Safety Warning: This protocol generates diazomethane ( ), which is explosive and toxic. Use a dedicated diazomethane kit with polished glass joints, or substitute with trimethylsilyldiazomethane (TMS-DAM) for safer handling.

Step-by-Step Workflow:

• Mixed Anhydride Formation:

  • Dissolve Fmoc-

    -amino acid (1.0 eq) in anhydrous THF under .

  • Cool to -15°C. Add N-methylmorpholine (NMM, 1.1 eq) followed by ethyl chloroformate (1.1 eq).

  • Mechanism:[2][3][4][5] Formation of the active mixed anhydride species.

  • Stir for 15 minutes. Precipitate (NMM salts) may form.

• Diazoketone Synthesis:

  • Filter the cold mixture rapidly to remove salts (optional but cleaner) or react directly.

  • Add excess Diazomethane (ether solution, ~2.5 eq) at 0°C.

  • Stir for 3 hours, allowing warming to RT.

  • Observation: Evolution of

    gas stops.

  • Quench excess diazomethane with weak acetic acid solution or nitrogen stream.

  • Isolate the

    -diazoketone via extraction (EtOAc) and flash chromatography.

• Wolff Rearrangement (The Homologation Step):

  • Dissolve

    -diazoketone in THF/Water (9:1).

  • Add Silver Benzoate (

    , 0.1 eq) catalyst.

  • Sonication or mild heat (50°C) initiates the rearrangement.

  • Mechanism:[2][3][4][5] Loss of

    generates a carbene, which rearranges to a ketene. The ketene is trapped by water to form the -amino acid.

  • Result: Fmoc-

    -homoamino acid with retention of stereochemistry.

Caption: Reaction pathway for Arndt-Eistert homologation, preserving stereochemistry via the Wolff rearrangement.

Part 3: Medicinal Chemistry Application

Case Study: Sitagliptin (Januvia)

Sitagliptin represents the premier success of

-amino acid scaffolds in the clinic. It is a potent DPP-4 inhibitor used for Type 2 Diabetes.

• Structural Core: The drug features a

  -amino amide moiety derived from 3-amino-4-(2,4,5-trifluorophenyl)butanoic acid.

• Design Logic:

  • Binding: The

    -amino group forms a critical salt bridge with Glu205 and Glu206 in the DPP-4 active site.

  • Stability: The

    -backbone prevents cleavage by the DPP-4 enzyme itself (which targets N-terminal -amino sequences), ensuring a long half-life.

• Industrial Synthesis: Unlike the lab-scale Arndt-Eistert, the commercial route utilizes Rh-catalyzed asymmetric hydrogenation of a

  -keto ester enamine, achieving >99% ee.

Stability Data Comparison

The following data highlights the stability advantage of

-peptides over -peptides in biological matrices.

Substrate Type	Matrix	Half-Life ( )	Mechanism of Degradation
-Peptide (Ala-Val-Phe)	Human Serum	~20 minutes	Exopeptidases / Endopeptidases
-Peptide ( hAla- hVal- hPhe)	Human Serum	> 48 hours	Negligible cleavage
Mixed	Human Serum	4 - 12 hours	Slowed recognition

References

• Seebach, D., et al. "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography." Helvetica Chimica Acta, 1996.

• Cheng, R. P., Gellman, S. H., & DeGrado, W. F. "Beta-Peptides: From Structure to Function." Chemical Reviews, 2001.

• Hansen, K. B., et al. "First Generation Process for the Preparation of the DPP-IV Inhibitor Sitagliptin."[6] Organic Process Research & Development, 2005.

• Steer, D. L., et al. "Beta-Amino Acids: Versatile Peptidomimetics." Current Medicinal Chemistry, 2002.

• Vasudev, P. G., et al. "Crystal structures of specific 12-helix and 14-helix foldamers." Accounts of Chemical Research, 2011.

Sources

• 1. Comparison of Design Strategies for Promotion of β-Peptide 14-Helix Stability in Water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arndt–Eistert reaction - Wikipedia [en.wikipedia.org]
• 3. Arndt-Eistert Synthesis [organic-chemistry.org]
• 4. US8912327B2 - Process for the production of sitagliptin - Google Patents [patents.google.com]
• 5. Two methods for the preparation of sitagliptin phosphate via chemical resolution and asymmetric hydrogenation - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10273C [pubs.rsc.org]
• 6. Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor - PMC [pmc.ncbi.nlm.nih.gov]

3-Amino-2-hydroxy-3-(3-fluorophenyl)propionic Acid: Molecular Weight, Synthesis, and Characterization

This guide provides an in-depth technical analysis of 3-Amino-2-hydroxy-3-(3-fluorophenyl)propionic acid , a critical non-proteinogenic amino acid scaffold used in the synthesis of peptidomimetics and taxoid-class antineoplastic agents.

Physicochemical Profile & Molecular Weight Analysis[1]

Precise molecular weight determination is the cornerstone of characterizing this fluorinated phenylisoserine derivative. In high-resolution mass spectrometry (HRMS) validation, the monoisotopic mass is the critical parameter for identifying the molecular ion

.

Key Properties Table[2]

Property	Value	Technical Context
IUPAC Name	3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid	Systematic nomenclature
Molecular Formula		Core stoichiometry
Average Molecular Weight	199.18 g/mol	Used for molarity calculations
Monoisotopic Mass	199.1786 Da	Used for HRMS/Mass Spec ID
CAS Number	959573-06-9	Specific to the (2R,3R) isomer
Elemental Composition	C (54.27%), H (5.06%), F (9.54%), N (7.03%), O (24.10%)	Elemental analysis targets
Predicted pKa	Carboxyl: ~2.1	-Hydroxy group lowers pKa
Predicted pKb	Amine: ~9.2	-position influences basicity

Structural Significance

The molecule features a fluorine atom at the meta-position (C3) of the phenyl ring. This substitution is chemically strategic:

• Metabolic Stability: The C-F bond (bond energy ~116 kcal/mol) blocks metabolic oxidation at the phenyl ring, extending the half-life of derived drugs.

• Lipophilicity: Fluorination increases lipophilicity (

  ), enhancing membrane permeability compared to the non-fluorinated parent compound (phenylisoserine).

Synthesis Protocol: Asymmetric Aminohydroxylation

The most authoritative method for synthesizing chiral 3-amino-2-hydroxy-3-arylpropionic acids is the Sharpless Asymmetric Aminohydroxylation (AA) . This route is preferred over aldol condensation because it establishes both stereocenters (C2 and C3) simultaneously with high enantioselectivity.

Reaction Logic

We utilize tert-butyl carbamate as the nitrogen source and a chiral osmium ligand to induce stereochemistry. The starting material is methyl 3-fluorocinnamate .

Step-by-Step Methodology

Reagents:

• Substrate: Methyl 3-(3-fluorophenyl)acrylate (trans-cinnamate derivative).

• Catalyst: Potassium osmate dihydrate (

  ).

• Chiral Ligand: (DHQ)

  PHAL (for 2R,3S selectivity) or (DHQD) PHAL (for 2S,3R).

• Nitrogen Source: tert-Butyl carbamate (BocNH2).

• Oxidant: tert-Butyl hypochlorite (

  -BuOCl) prepared in situ with NaOH.

Protocol:

• Ligand Complexation: In a reaction vessel, dissolve (DHQ)

  PHAL (0.05 eq) and (0.04 eq) in a 1:1 mixture of -propanol and water.

• Salt Formation: Add tert-butyl carbamate (3.1 eq) followed by freshly prepared NaOH (3.0 eq) and

  -BuOCl (3.0 eq) at 0°C. Stir for 10 minutes to form the chloramine salt.

• Induction: Add methyl 3-(3-fluorophenyl)acrylate (1.0 eq). The reaction will turn green/yellow, indicating active Os(VIII) species.

• Incubation: Stir at 4°C for 24 hours. Monitor consumption of the acrylate via TLC (Hexane:EtOAc 3:1).

• Quenching: Quench with saturated sodium sulfite (

  ) to reduce residual Os(VIII) to Os(IV) (precipitates as a black solid).

• Extraction & Purification: Extract with ethyl acetate. Purify the N-Boc protected ester via silica gel chromatography.

• Deprotection (Global): Reflux in 6M HCl for 4 hours to remove the Boc group and hydrolyze the methyl ester simultaneously.

• Isolation: Evaporate solvent and recrystallize from water/ethanol to obtain the free amino acid zwitterion.

Synthesis Workflow Diagram

Figure 1: Sharpless Asymmetric Aminohydroxylation workflow for the synthesis of the target molecule.

Analytical Validation & Characterization

Trustworthiness in synthesis relies on rigorous validation. For this molecule, 19F-NMR is a unique and powerful tool due to the fluorine tag.

A. Mass Spectrometry (ESI-MS)

To confirm the Molecular Weight (199.18 g/mol ), perform Electrospray Ionization (ESI) in Positive Mode.

• Target Ion:

  Da.

• Fragmentation Pattern (MS/MS):

  • Loss of HCOOH (-46 Da): Characteristic of carboxylic acids. Peak at

    .

  • Loss of NH3 (-17 Da): Characteristic of primary amines.

  • Tropylium Ion Formation: The fluorinated benzyl cation fragment is a stable diagnostic peak at

    ( ).

B. Nuclear Magnetic Resonance (NMR)

• 1H NMR (D2O/DCl):

  • 7.1–7.5 ppm (Multiplet, 4H): Aromatic protons (splitting pattern complex due to F-coupling).
  • 4.8 ppm (Doublet, 1H, Hz): -proton (C3-H), deshielded by the amino group and phenyl ring.
  • 4.5 ppm (Doublet, 1H, Hz): -proton (C2-H), adjacent to the hydroxyl.

• 19F NMR:

  • Single distinct peak around

    -112 ppm (relative to ). This confirms the integrity of the fluorinated ring.

C. Stereochemical Verification

Chiral HPLC is required to verify the enantiomeric excess (ee).

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane/Isopropanol (90:10) with 0.1% TFA.

• Detection: UV at 254 nm.

Applications in Drug Development[1][4][5][6][7][8][9]

This molecule is a "privileged scaffold," meaning its structure is inherently capable of binding to multiple biological targets.

• Taxoid Analogs: It serves as a modified side chain for Paclitaxel (Taxol). The C3'-phenyl group in Taxol is crucial for tubulin binding. Replacing it with a 3-fluorophenyl group can alter the metabolic profile and potency against multidrug-resistant (MDR) cancer lines [1].

• Protease Inhibitors: The

  -hydroxy- -amino motif mimics the transition state of peptide bond hydrolysis. This molecule is used to synthesize inhibitors for Aminopeptidase N (CD13) , a target in tumor angiogenesis [2].

• Peptidomimetics: Incorporation into peptide chains introduces conformational constraints and proteolytic stability due to the non-natural backbone and the fluorine substituent.

Structure-Activity Relationship (SAR) Diagram

Figure 2: Structure-Activity Relationship (SAR) mapping of the functional groups.

References

• Next Peptide. (n.d.). (2R,3R)-3-Amino-3-(3-fluoro-phenyl)-2-hydroxy-propionic acid. Retrieved from [Link]

Fluorinated Phenylisoserine Derivatives: A Strategic Approach for Modern Drug Discovery

An In-depth Technical Guide for Researchers

Introduction: The Confluence of Fluorine Chemistry and a Privileged Scaffold

In the landscape of medicinal chemistry, the strategic incorporation of fluorine has become a cornerstone of modern drug design, transforming lead compounds into clinical successes.[1][2] Approximately 30% of approved drugs since 2020 contain fluorine, a testament to its ability to profoundly modulate a molecule's physicochemical and biological properties.[3] When this powerful tool is applied to privileged scaffolds—molecular frameworks known to interact with key biological targets—the potential for innovation is magnified. The phenylisoserine backbone represents one such scaffold, most famously as the C-13 side chain of Paclitaxel (Taxol®), one of the most important anticancer drugs ever developed.[4][5]

This technical guide offers a deep dive into the synthesis, application, and strategic rationale for using fluorinated phenylisoserine derivatives in drug discovery. We will explore the causality behind experimental choices, provide validated protocols, and present a case study on fluorinated taxoids to illustrate the field-proven impact of this chemical strategy.

Pillar 1: The "Fluorine Effect" in Phenylisoserine Derivatives

The substitution of hydrogen with fluorine, its bioisostere, is far from a simple exchange.[6] Fluorine's unique properties—high electronegativity, small atomic size, and the strength of the C-F bond—induce a cascade of effects that can be harnessed to overcome common drug development hurdles.[2][7][8]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes.[1][8] Introducing fluorine at a metabolically vulnerable position on the phenylisoserine scaffold can block enzymatic breakdown, thereby increasing the drug's half-life and bioavailability.[9]

• Binding Affinity and Conformation: Fluorine's high electronegativity creates a strong dipole moment in the C-F bond, which can lead to favorable electrostatic interactions, including hydrogen bonds and dipole-dipole interactions, within a protein's binding pocket.[10][11] This can enhance binding affinity and target selectivity. Furthermore, fluorine substitution can alter the conformational preferences of the molecule, potentially locking it into a more biologically active shape.[7]

• Lipophilicity and Permeability: The effect of fluorine on lipophilicity is context-dependent. A single fluorine atom can increase lipophilicity, aiding membrane permeability.[10] However, polyfluorinated groups like trifluoromethyl (-CF₃) are highly lipophilic and can significantly enhance a drug's ability to cross biological membranes, including the blood-brain barrier.[3][4] This property is critical for improving absorption and tissue distribution.[1]

• Modulation of pKa: As a powerful electron-withdrawing group, fluorine can lower the pKa of nearby basic functional groups (making them weaker bases).[3] This adjustment can be crucial for optimizing a drug's ionization state at physiological pH, which in turn affects its solubility, cell permeability, and target engagement.

Core Properties: Fluorine vs. Hydrogen

Property	Hydrogen (H)	Fluorine (F)	Implication in Drug Design
Van der Waals Radius	1.20 Å	1.47 Å	Minimal steric perturbation, F can mimic H.[12]
Electronegativity (Pauling)	2.20	3.98	Alters electronic distribution, enabling new polar interactions.[7]
C-H Bond Energy	~413 kJ/mol	~485 kJ/mol	Increased metabolic stability by preventing C-H oxidation.[2]
Lipophilicity Contribution (π)	+0.13 (for H in benzene)	+0.14 (for F in benzene)	Subtle tuning of lipophilicity and membrane permeability.[4]

Visualizing the Fluorine Effect

The following diagram illustrates the key molecular property changes induced by strategic fluorination.

Sources

• 1. apolloscientific.co.uk [apolloscientific.co.uk]
• 2. mdpi.com [mdpi.com]
• 3. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pharmacyjournal.org [pharmacyjournal.org]
• 8. inhancetechnologies.com [inhancetechnologies.com]
• 9. Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]
• 11. benthamscience.com [benthamscience.com]
• 12. Synthesis of complex unnatural fluorine-containing amino acids - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Topic: Lipase PSIM Catalyzed Hydrolysis of β-Phenylisoserine Derivatives

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The enantioselective synthesis of chiral β-amino acids is of paramount importance in the pharmaceutical industry, particularly for the production of complex drug molecules. (2R,3S)-3-Phenylisoserine and its derivatives are critical building blocks for the side chain of the potent anticancer agent Paclitaxel (Taxol®)[1]. This application note provides a comprehensive guide to the enzymatic kinetic resolution of racemic β-phenylisoserine esters using immobilized Lipase PS from Burkholderia cepacia (Lipase PSIM). We detail the underlying principles, provide a robust step-by-step protocol for hydrolysis, and offer insights into process optimization and troubleshooting. The high enantioselectivity (E > 200), operational simplicity, and stability of Lipase PSIM make this biocatalytic method a superior alternative to traditional chemical resolutions[2][3].

Introduction: The Strategic Value of Biocatalysis

β-Amino acids are essential chiral synthons for a wide array of pharmaceuticals. The synthesis of the C-13 side chain of Paclitaxel, N-benzoyl-(2R,3S)-3-phenylisoserine, is a critical step in its semi-synthesis from natural precursors like baccatin III[1][4]. Achieving the correct stereochemistry is non-trivial and vital for the drug's therapeutic efficacy.

Enzymatic kinetic resolution offers an elegant and efficient solution. In this process, an enzyme selectively catalyzes the transformation of one enantiomer from a racemic mixture, allowing for the separation of the converted product and the unreacted enantiomer. Lipases (EC 3.1.1.3) are particularly well-suited for this task due to their broad substrate specificity, high stereoselectivity, and stability in organic solvents, which eliminates the need for cofactors[3][5].

Among commercially available lipases, Lipase PS from Burkholderia cepacia (formerly Pseudomonas cepacia) has distinguished itself as a versatile and robust biocatalyst[6]. The immobilized form, often designated as Lipase PSIM, exhibits enhanced stability and activity in organic media and is easily recoverable, making it ideal for industrial applications[6][7]. This guide focuses on its application in the hydrolytic resolution of racemic ethyl 3-phenylisoserine, a key intermediate for the Taxol side chain[8].

Reaction Principle and Mechanism

Lipases are serine hydrolases. The catalytic mechanism involves a serine residue in the enzyme's active site acting as a nucleophile to attack the carbonyl carbon of the ester substrate. This forms a tetrahedral intermediate, which then collapses to release the alcohol portion of the ester, leaving an acyl-enzyme intermediate. In the final step, a nucleophile—in this case, water—attacks the acyl-enzyme complex, regenerating the free enzyme and releasing the carboxylic acid product.

The key to the kinetic resolution is the enzyme's chiral active site, which preferentially binds and orients one enantiomer for catalysis at a much higher rate than the other. In the case of racemic ethyl (2R,3S)- and (2S,3R)-3-phenylisoserine, Lipase PSIM selectively hydrolyzes the (2R,3S)-ester to the corresponding carboxylic acid. The (2S,3R)-ester enantiomer is left largely unreacted. This high degree of selectivity, quantified by the Enantiomeric Ratio (E-value), often exceeds 200, signifying a near-perfect resolution[2][3].

Caption: Enantioselective hydrolysis of racemic ethyl 3-phenylisoserine.

Detailed Application Protocol

This protocol describes the kinetic resolution of racemic ethyl 3-phenylisoserine using immobilized Lipase PS.

Materials and Reagents

• Enzyme: Immobilized Lipase PS from Burkholderia cepacia (e.g., Amano Lipase PS-IM)[9].

• Substrate: Racemic ethyl 3-amino-3-phenyl-2-hydroxypropionate.

• Solvent: Diisopropyl ether (DIPE), anhydrous.

• Nucleophile: Deionized water.

• Buffer (for workup): Saturated sodium bicarbonate (NaHCO₃) solution.

• Acid (for workup): 1 M Hydrochloric acid (HCl).

• Drying Agent: Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Equipment:

  • Reaction vessel (round-bottom flask).

  • Magnetic stirrer and stir bar.

  • Temperature-controlled oil bath or heating mantle.

  • Filtration apparatus (e.g., Büchner funnel).

  • Separatory funnel.

  • Rotary evaporator.

  • Analytical balance.

  • Chiral HPLC system for analysis.

Experimental Workflow

Caption: Step-by-step workflow for the enzymatic resolution.

Step-by-Step Methodology

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add racemic ethyl 3-phenylisoserine (e.g., 1.0 g, 4.78 mmol).

  • Add diisopropyl ether (DIPE, 50 mL). Stir until the substrate is fully dissolved.

  • Add deionized water (43 µL, 2.39 mmol, 0.5 equivalents). The limited water is crucial; excess water can lead to enzyme agglomeration and reduced activity.

  • Add the immobilized Lipase PSIM (e.g., 1.0 g, typically a 1:1 weight ratio to the substrate is a good starting point).

• Incubation and Monitoring:

  • Place the flask in a pre-heated oil bath at 50 °C.

  • Stir the suspension at a moderate speed (e.g., 200-300 RPM) to ensure good mixing without aggressive shearing of the enzyme particles.

  • Monitor the reaction progress by taking small aliquots periodically (e.g., every 30-60 minutes) and analyzing them by TLC or HPLC. The reaction is typically complete within 3-6 hours, aiming for ~50% conversion for optimal resolution[2].

• Work-up and Product Isolation:

  • Once ~50% conversion is reached, cool the reaction mixture to room temperature.

  • Remove the immobilized enzyme by vacuum filtration. The enzyme can be washed with fresh DIPE, dried, and stored for reuse.

  • Transfer the filtrate to a separatory funnel.

  • Extract the acidic product by washing the organic layer with saturated NaHCO₃ solution (3 x 25 mL).

  • To isolate the unreacted ester: Collect the organic (DIPE) layer, dry it over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • To isolate the acid product: Combine the aqueous extracts. Cool the solution in an ice bath and slowly acidify to pH ~2 with 1 M HCl. The carboxylic acid product will precipitate. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Data Analysis: Quantifying Success

Accurate analysis is critical to validate the outcome of the kinetic resolution.

Chiral HPLC Analysis

The enantiomeric excess (ee) of both the unreacted ester and the acid product must be determined using chiral HPLC or SFC[10][11].

• General Protocol:

  • Prepare standard solutions of the racemic substrate and, if available, the pure enantiomers.

  • Develop a separation method using a suitable chiral stationary phase (CSP) column (e.g., polysaccharide-based columns like Chiralcel® or Chiralpak®).

  • Screen mobile phases, typically mixtures of hexane/isopropanol or hexane/ethanol, often with additives like trifluoroacetic acid for acidic analytes or diethylamine for basic ones[12].

  • Inject a small, filtered sample of the final organic layer (for the unreacted ester) and a re-dissolved sample of the final acid product.

  • Integrate the peak areas for each enantiomer.

Key Calculations

• Enantiomeric Excess (ee%):

  • ee (%) = (|Area₁ - Area₂| / (Area₁ + Area₂)) * 100

  • Where Area₁ and Area₂ are the peak areas of the two enantiomers.

• Conversion (c%):

  • c (%) = ee_s / (ee_s + ee_p) * 100

  • Where ee_s is the ee of the unreacted substrate and ee_p is the ee of the product. This formula is valid for ideal resolutions. A more direct measure can be obtained by comparing the initial amount of substrate to the amount of product formed.

• Enantiomeric Ratio (E): The E-value is the ultimate measure of an enzyme's selectivity. For an irreversible reaction:

  • E = ln[1 - c(1 + ee_p)] / ln[1 - c(1 - ee_p)]

  • An E-value > 100 is considered excellent for preparative applications.

Optimization and Troubleshooting

While the provided protocol is robust, optimization may be required for different β-phenylisoserine derivatives or to improve performance.

Parameter	Rationale and Optimization Strategy	Potential Issues
Enzyme Loading	Higher loading increases reaction rate but also cost. Start with a 1:1 (w/w) enzyme-to-substrate ratio and adjust as needed.	Insufficient enzyme leads to slow or incomplete reactions[13].
Temperature	Affects both enzyme activity and stability. While 50 °C is optimal for this reaction, higher temperatures can cause denaturation, while lower temperatures decrease the rate but may improve selectivity[2][14].	Low enantioselectivity or enzyme deactivation.
Solvent	The solvent choice is critical. Non-polar, hydrophobic solvents like DIPE, hexane, or toluene are often preferred as they maintain the enzyme's essential water layer and can enhance enantioselectivity[14].	Polar solvents can strip essential water from the enzyme, reducing its activity.
Water Content	A small amount of water is necessary for hydrolysis and to maintain the enzyme's active conformation in organic media. Too little water limits the reaction; too much can cause enzyme aggregation and reduce the substrate's access to the active site.	Low reaction rates; poor reproducibility.
Substrate Conc.	High substrate concentrations can lead to inhibition. If the reaction stalls, consider reducing the initial concentration or using a fed-batch approach.	Substrate or product inhibition can lower the reaction rate and final yield[13].

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield/Conversion	Inactive enzyme; Insufficient reaction time; Non-optimal temperature or pH.	Verify enzyme activity with a standard substrate. Extend reaction time. Optimize temperature. Ensure the microenvironment pH is suitable.[15]
Low Enantioselectivity	Suboptimal temperature or solvent; High conversion (>55-60%).	Decrease reaction temperature. Screen alternative non-polar solvents. Stop the reaction closer to 50% conversion.[14]
Poor Reproducibility	Inconsistent water content; Inhomogeneous mixing of the solid enzyme.	Carefully control the amount of water added. Ensure consistent and effective stirring.

Conclusion

The kinetic resolution of β-phenylisoserine derivatives using immobilized Lipase PS is a powerful and highly efficient method for producing enantiomerically pure intermediates essential for pharmaceutical synthesis. The protocol described herein leverages the enzyme's high selectivity, thermal stability, and ease of use in organic solvents to provide a practical and scalable solution. By understanding the core principles and carefully controlling key experimental parameters, researchers can reliably implement this biocatalytic strategy to accelerate drug development programs.

References

• ResearchGate. Enantioselective hydrolysis of 3,4-disubstituted β-lactams. An efficient enzymatic method for the preparation of a key Taxol side-chain intermediate. [Link]

• ResearchGate. Parameters of enzymatic hydrolysis conditions optimization using Alcalase. [Link]

• MDPI. Optimization of a Simultaneous Enzymatic Hydrolysis to Obtain a High-Glucose Slurry from Bread Waste. [Link]

• Dialnet. Optimization of enzymatic hydrolysis of corn starch to obtain glucose syrups by genetic algorithm. [Link]

• CABI Digital Library. Optimization of enzymatic hydrolysis condition and functional properties of eel (Monopterus sp.) protein using response surface. [Link]

• PMC. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. [Link]

• Journal of Food and Drug Analysis. Optimization of enzymatic hydrolysis conditions for producing soy protein hydrolysate with maximum lipolysis-stimulating activity. [Link]

• ResearchGate. The role of Pseudomonas cepacia lipase in the asymmetric synthesis of heterocyclic based compounds. [Link]

• ResearchGate. Synthesis of the C-13 Side-Chain of Taxol. [Link]

• RSC Publishing. Enantioselective lipase-catalyzed acetylation of β-lactam precursors of carbapenem antibiotics. [Link]

• MDPI. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. [Link]

• Leibniz University. Lipase of Pseudomonas cepacia for biotechnological purposes: purification, crystallization and characterization. [Link]

• Arkat USA. Lipase-catalyzed enantioselective hydrolysis of β-acetyloxymethyl-β- valerolactone. [Link]

• SciSpace. The role of Pseudomonas cepacia lipase in the asymmetric synthesis of heterocyclic based compounds (2015). [Link]

• ResearchGate. Lipase-catalyzed Strategies for the Preparation of Key Intermediates for the Synthesis of the Taxol Side Chain. [Link]

• ResearchGate. Biotransformations with Lipases. [Link]

• PMC. High-Level Formation of Active Pseudomonas cepacia Lipase after Heterologous Expression of the Encoding Gene and Its Modified Chaperone in Escherichia coli and Rapid In Vitro Refolding. [Link]

• Science Alert. Microbial Lipases and Their Industrial Applications: Review. [Link]

• PubMed. Burkholderia cepacia lipase: A versatile catalyst in synthesis reactions. [Link]

• RSC Publishing. Enantioselective lipase-catalyzed acetylation of β-lactam precursors of carbapenem antibiotics. [Link]

• PubMed. Activity of Pseudomonas cepacia lipase in organic media is greatly enhanced after immobilization on a polypropylene support. [Link]

• PMC. Rational design of enzyme activity and enantioselectivity. [Link]

• PubMed. Lipase-catalyzed enantioselective ring opening of unactivated alicyclic-fused beta-lactams in an organic solvent. [Link]

• PMC. Evaluating Pre-Immobilization and Post-Immobilization Bioimprinting Strategies for the Activation of Lipases: A Case Study of LipC12. [Link]

• PMC. Partial purification, characterization and immobilization of a novel lipase from a native isolate of Lactobacillus fermentum. [Link]

• Springer Protocols. Improving Lipase Activity by Immobilization and Post-immobilization Strategies. [Link]

• Chinese Chemical Letters. Synthesis of Paclitaxel Side Chain via Multi-Component Reaction and Its Application to the Synthesis of Paclitaxel Analogues. [Link]

• University of Rochester Chemistry. Troubleshooting: How to Improve Yield. [Link]

• ResearchGate. Improving Lipase Activity by Immobilization and Post-immobilization Strategies. [Link]

• Shimadzu. Chiral Separation Using SFC and HPLC. [Link]

• MDPI. The Immobilization of Lipases on Porous Support by Adsorption and Hydrophobic Interaction Method. [Link]

• IUPAC. ANALYTICAL CHIRAL SEPARATION METHODS. [Link]

• MDPI. Application of Enzymes in Regioselective and Stereoselective Organic Reactions. [Link]

• MDPI. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. [Link]

• PMC. Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters. [Link]

• ArTS. Lipase mediated enzymatic kinetic resolution of phenylethyl halohydrins acetates: A case of study and rationalization. [Link]

• Max-Planck-Gesellschaft. Biosynthesis of paclitaxel unravelled. [Link]

• LCGC International. A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]

• Chiralpedia. Chiral HPLC separation: strategy and approaches. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Biosynthesis of paclitaxel unravelled [mpg.de]
• 5. researchgate.net [researchgate.net]
• 6. Burkholderia cepacia lipase: A versatile catalyst in synthesis reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Activity of Pseudomonas cepacia lipase in organic media is greatly enhanced after immobilization on a polypropylene support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Lipase of Pseudomonas cepacia for biotechnological purposes: purification, crystallization and characterization | Research@Leibniz University [fis.uni-hannover.de]
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• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Troubleshooting [chem.rochester.edu]

Application Notes & Protocols: Sharpless Asymmetric Aminohydroxylation of 3-Fluorocinnamate Esters

Prepared for: Researchers, Scientists, and Drug Development Professionals From: The Office of the Senior Application Scientist

Introduction: The Strategic Value of Fluorinated β-Amino Alcohols

The incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, often imparting enhanced metabolic stability, binding affinity, and lipophilicity.[1] Fluorinated amino acids, in particular, are powerful building blocks for creating peptides and proteins with improved properties or for use as therapeutic agents themselves.[2][3][] The vicinal amino alcohol motif is a critical pharmacophore found in numerous bioactive compounds.[5][6][7] Consequently, the development of robust and stereoselective methods to synthesize chiral, fluorinated β-amino-α-hydroxy acids is of paramount importance.

The Sharpless Asymmetric Aminohydroxylation (AA) reaction stands out as a premier method for the direct, one-step conversion of an alkene into a vicinal amino alcohol with high control over stereochemistry.[5][6][8] This guide provides an in-depth analysis and detailed protocols for the application of the Sharpless AA to a challenging and highly valuable substrate class: 3-fluorocinnamate esters. We will explore the mechanistic nuances, explain the rationale behind protocol design, and provide actionable guidance for achieving high regio- and enantioselectivity.

The Catalytic Cycle: Mechanism of the Sharpless AA

The Sharpless AA is a catalytic process that utilizes osmium tetroxide (OsO₄) in conjunction with a chiral ligand derived from cinchona alkaloids to effect the syn-addition of amine and hydroxyl groups across a double bond.[5][8] The generally accepted mechanism, which shares features with the renowned Asymmetric Dihydroxylation (AD), is outlined below.

• Formation of the Active Oxidant : The Os(VI) precatalyst is oxidized by the nitrogen source (e.g., Chloramine-T) to form an active Os(VIII)-imido species.[8]

• Ligand Association : The chiral ligand (L*) rapidly coordinates to the osmium center. This step is crucial as the ligand environment dictates the facial selectivity of the subsequent addition to the alkene.

• Cycloaddition : The Os(VIII)-imido complex undergoes a concerted [3+2] cycloaddition with the alkene, although a stepwise [2+2] pathway has also been proposed.[8] This step forms an osmium(VI) azaglycolate intermediate and establishes the two new stereocenters in a syn relationship.[8]

• Hydrolysis & Product Release : Hydrolysis of the azaglycolate releases the desired 1,2-amino alcohol product.

• Catalyst Turnover : The resulting Os(VI) species is re-oxidized by the stoichiometric nitrogen source, regenerating the active Os(VIII)-imido catalyst to complete the cycle.[8]

A potential side reaction involves a second cycloaddition to the re-oxidized metallacycle before hydrolysis, which can lead to the formation of a bis(azaglycolate) species and often results in decreased enantioselectivity.[8] Performing the reaction in aqueous media and under dilute conditions helps to favor the desired hydrolysis pathway.[8]

Caption: Fig. 1: Catalytic Cycle of the Sharpless AA.

Application to 3-Fluorocinnamate Esters: Controlling Regioselectivity

The primary challenge in the aminohydroxylation of cinnamate esters is controlling regioselectivity—determining whether the nitrogen atom adds to the α- or β-position relative to the ester. The product with the nitrogen at the β-position is a phenylisoserine derivative, while nitrogen at the α-position yields a phenylserine derivative.

For standard cinnamate esters, this selectivity is profoundly influenced by the choice of the chiral ligand.[9] The two most common classes of ligands are based on a phthalazine (PHAL) core or an anthraquinone (AQN) core, linked to dihydroquinine (DHQ) or dihydroquinidine (DHQD) alkaloids.

• (DHQD)₂PHAL / (DHQ)₂PHAL : These ligands typically direct the nitrogen atom to the carbon α to the ester group, favoring the formation of phenylserine derivatives.

• (DHQD)₂AQN / (DHQ)₂AQN : These ligands dramatically reverse the regioselectivity, directing the nitrogen to the β-carbon to yield phenylisoserine derivatives.[9][10]

This ligand-based control is a powerful tool. It is believed that the different shapes of the PHAL and AQN ligands create distinct binding pockets for the substrate, forcing a specific orientation of the cinnamate relative to the osmium-imido bond and thus dictating the site of nucleophilic attack.[11][12]

Consideration for 3-Fluorocinnamate: The presence of an electron-withdrawing fluorine atom on the phenyl ring makes the substrate electronically poor. For some cinnamate derivatives, electron-poor substrates have been shown to reduce the degree of regioselectivity.[9] Therefore, careful optimization and strict adherence to the protocol are critical to achieve high selectivity for the desired regioisomer.

Experimental Protocols

Workflow Overview

The following diagram outlines the general workflow for synthesizing a protected 3-fluoro-β-amino-α-hydroxy acid ester via the Sharpless AA.

Caption: Fig. 2: General Experimental Workflow.

Protocol: Synthesis of Ethyl (2R,3S)-3-Acetamido-2-hydroxy-3-(3-fluorophenyl)propanoate

This protocol is adapted from established Sharpless AA procedures for cinnamate esters and is optimized for producing the phenylisoserine regioisomer.[8][9]

Materials:

• Ethyl 3-fluorocinnamate (1.0 equiv)

• (DHQD)₂AQN (0.02 equiv)

• Potassium osmate(VI) dihydrate [K₂OsO₂(OH)₄] (0.01 equiv)

• N-bromoacetamide (AcNHBr) (1.2 equiv) - Note: Best when generated in situ or from a freshly opened bottle.

• Potassium carbonate (K₂CO₃) (3.0 equiv)

• tert-Butanol (t-BuOH)

• Water (deionized)

• Sodium sulfite (Na₂SO₃)

• Ethyl acetate (EtOAc)

• Brine

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add potassium carbonate (3.0 equiv) and ethyl 3-fluorocinnamate (1.0 equiv).

• Solvent Addition: Add a 1:1 mixture of t-BuOH and water. The typical concentration is 0.1 M with respect to the cinnamate ester. Stir the resulting slurry vigorously.

• Catalyst Premix: In a separate vial, dissolve the (DHQD)₂AQN ligand (0.02 equiv) and potassium osmate(VI) dihydrate (0.01 equiv) in a small amount of the 1:1 t-BuOH/water solvent mixture.

• Cooling: Cool the main reaction flask to 0 °C in an ice bath.

• Reagent Addition: To the cooled slurry, add N-bromoacetamide (1.2 equiv) followed immediately by the catalyst premix solution.

• Reaction: Transfer the flask to a 4 °C refrigerator and stir vigorously. The reaction progress should be monitored by TLC or LC-MS. Typical reaction times range from 12 to 24 hours. Causality Note: Low temperature is crucial for maximizing enantioselectivity by ensuring the ligand-accelerated pathway is strongly favored over the non-selective background reaction.

• Quenching: Once the starting material is consumed, quench the reaction by adding solid sodium sulfite (approx. 1.5 g per mmol of cinnamate). Stir for 1 hour at room temperature. The color of the mixture should change from dark brown/green to a lighter color.

• Workup:

  • Add ethyl acetate to the flask and stir for 15 minutes.

  • Separate the organic and aqueous layers.

  • Extract the aqueous layer three times with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product is purified by silica gel column chromatography (a typical eluent system is a gradient of hexane/ethyl acetate) to yield the pure amino alcohol product.

Data Presentation and Expected Outcomes

The choice of ligand is the most critical factor for controlling the regiochemical outcome of the reaction. The enantiomeric excess (ee) is typically high for both regioisomers, provided the reaction is run at low temperatures with the appropriate ligand.

Substrate	Ligand	Major Regioisomer	Typical Yield (%)	Typical ee (%)
Ethyl 3-fluorocinnamate	(DHQD)₂AQN	β-Amido-α-hydroxy (Isoserine)	65-80%	>95%
Ethyl 3-fluorocinnamate	(DHQD)₂PHAL	α-Amido-β-hydroxy (Serine)	70-85%	>98%

Note: Yields and ee values are illustrative and can vary based on reaction scale and purity of reagents. The fluorine substituent may slightly alter reactivity compared to unsubstituted cinnamates.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	- Inactive osmium catalyst.- Decomposed nitrogen source.- Insufficient reaction time.	- Use fresh K₂OsO₂(OH)₄.- Use fresh N-bromoacetamide or generate it in situ.- Monitor reaction by TLC/LC-MS to ensure completion.
Low Enantioselectivity (ee)	- Reaction temperature too high.- Secondary cycle interference.[8]	- Ensure the reaction is maintained at 0-4 °C.- Run the reaction at a lower concentration (e.g., 0.05 M) to favor hydrolysis.[8]
Poor Regioselectivity	- Incorrect ligand used.- Substrate electronics interfering with ligand control.	- Double-check that the correct ligand (AQN vs. PHAL) was used for the desired isomer.- Screen different nitrogen sources (e.g., Chloramine-T, carbamates) which can sometimes influence selectivity.[8]
Diol Formation	- Hydrolysis of the osmium-imido intermediate.	- Ensure the nitrogen source is added before the catalyst.- Add a small amount of acetamide to the reaction mixture, which has been shown to suppress diol formation.[13]

References

• Sharpless Aminohydroxylation (Oxyamination). Organic Chemistry Portal. [Link]

• O'Hagan, D. Synthesis, structure, and biological applications of α-fluorinated β-amino acids and derivatives. Helvetica Chimica Acta. [Link]

• McLeod, M. D., et al. The Sharpless asymmetric aminohydroxylation. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Donohue, A. C., et al. The Sharpless asymmetric aminohydroxylation reaction: optimising ligand/substrate control of regioselectivity for the synthesis of 3- and 4-aminosugars. Organic & Biomolecular Chemistry. [Link]

• Marsh, E. N. Biosynthetic Incorporation of Fluorinated Amino Acids into Peptides and Proteins. Australian Journal of Chemistry. [Link]

• Tao, B., Schlingloff, G., & Sharpless, K. B. Reversal of regioselection in the asymmetric aminohydroxylation of cinnamates. Tetrahedron Letters. [Link]

• Prasanna, V. L., et al. Fluorinated Aromatic Amino Acids and its Therapeutic Applications. Walsh Medical Media. [Link]

• Heravi, M. M., et al. Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules. RSC Advances. [Link]

• Heravi, M. M., et al. Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules. RSC Advances. [Link]

• Asymmetric Aminohydroxylation of Alkenes. Chemistry LibreTexts. [Link]

• Sharpless oxyamination. Wikipedia. [Link]

• Tao, B., Schlingloff, G., & Sharpless, K. B. Reversal of Regioselection in the Asymmetric Aminohydroxylation of Cinnamates. Tetrahedron Letters. [Link]

• Donohue, A. C., et al. The Sharpless asymmetric aminohydroxylation reaction: Optimising ligand/substrate control of regioselectivity for the synthesis of 3- and 4-aminosugars. ResearchGate. [Link]

• Liu, P., et al. Practical Modifications and Applications of the Sharpless Asymmetric Aminohydroxylation in the One-Pot Preparation of Chiral Oxazolidin-2-ones. Organic Letters. [Link]

• Wang, F., & Wang, J. Recent advances in the synthesis of fluorinated amino acids and peptides. Organic Chemistry Frontiers. [Link]

• Senanayake, C. H., et al. Concentration Dependence of the Sharpless Asymmetric Amidohydroxylation of Isopropyl Cinnamate. ResearchGate. [Link]

• Morgan, A. J., et al. Reversal of Regioselection in the Sharpless Asymmetric Aminohydroxylation of Aryl Ester Substrates. Organic Letters. [Link]

• Bodkin, J. A., & McLeod, M. D. The Sharpless Asymmetric Aminohydroxylation. ResearchGate. [Link]

• Hernandez, L. W., et al. Synthesis of aminoalcohols from substituted alkenes via tungstenooxaziridine catalysis. Nature Communications. [Link]

• Goodwin, N. The Career of K. Barry Sharpless. MacMillan Group Meeting. [Link]

Sources

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. Synthesis, structure, and biological applications of α-fluorinated β-amino acids and derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]
• 5. Application of asymmetric Sharpless aminohydroxylation in total synthesis of natural products and some synthetic complex bio-active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sharpless oxyamination - Wikipedia [en.wikipedia.org]
• 7. Synthesis of aminoalcohols from substituted alkenes via tungstenooxaziridine catalysis - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00022F [pubs.rsc.org]
• 8. Sharpless Aminohydroxylation (Oxyamination) [organic-chemistry.org]
• 9. Reversal of regioselection in the asymmetric aminohydroxylation of cinnamates [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. The Sharpless asymmetric aminohydroxylation reaction: optimising ligand/substrate control of regioselectivity for the synthesis of 3- and 4-aminosugars - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Note: Protocol for Selective N-Terminal Fmoc Protection of 3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid

Abstract

This application note provides a detailed, field-proven protocol for the selective N-terminal protection of 3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid using 9-fluorenylmethyloxycarbonyl (Fmoc) chemistry. This non-canonical amino acid is a valuable building block in medicinal chemistry and drug development for creating peptides with enhanced pharmacological properties.[1] The protocol is designed for researchers and scientists, emphasizing reaction principles, mitigation of side reactions, and robust analytical validation to ensure high yield and purity of the final Fmoc-protected product.

Introduction: The Strategic Importance of Fmoc-Protected Hydroxy Amino Acids

The 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group is a cornerstone of modern solid-phase peptide synthesis (SPPS).[2][3] Its primary advantage lies in its lability under mild basic conditions (typically piperidine), which allows for an orthogonal protection strategy in conjunction with acid-labile side-chain protecting groups.[4][5][6] This orthogonality is critical for the synthesis of complex peptides, preventing the degradation of sensitive residues.

3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid is a non-canonical β-amino acid whose incorporation into peptide chains can confer unique structural constraints and improved bioactivity. The fluorine substitution can enhance metabolic stability and binding affinity.[1] The presence of both an amine and a hydroxyl group necessitates a protection strategy that is highly selective for the N-terminus to prevent unwanted side reactions, such as O-acylation. This protocol details a robust method to achieve this selectivity.

Causality and Experimental Design: The Chemistry of Selective N-Protection

The successful Fmoc protection of an amino acid hinges on the nucleophilic attack of the deprotonated amino group on the electrophilic carbonyl carbon of an Fmoc-donating reagent.

The Reaction Mechanism

The reaction proceeds by dissolving the amino acid under aqueous basic conditions, typically using sodium bicarbonate or sodium carbonate. This deprotonates the α-amino group, converting it into a potent nucleophile. The subsequent addition of the Fmoc reagent leads to the formation of a stable carbamate linkage.

Caption: Chemical mechanism of Fmoc protection using Fmoc-OSu.

Choice of Reagent: Fmoc-OSu over Fmoc-Cl

Two primary reagents are used for Fmoc protection: 9-fluorenylmethyl chloroformate (Fmoc-Cl) and N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu). While Fmoc-Cl is highly reactive, it is prone to side reactions, including the formation of Fmoc-dipeptide impurities.[7][8] Fmoc-OSu is the reagent of choice due to its superior stability and selectivity, which minimizes the risk of these side reactions and yields a cleaner crude product.[9]

Ensuring N-Terminal Selectivity

The primary challenge in protecting 3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid is the presence of a nucleophilic hydroxyl group, which could potentially be acylated. However, the amine group is significantly more nucleophilic than the hydroxyl group under the specified basic aqueous conditions. Furthermore, the reaction is kinetically controlled; N-acylation is substantially faster than O-acylation. By carefully controlling the temperature (starting at 0-5 °C), the selectivity for the amino group is maximized.[10]

Verified Experimental Protocol

This protocol has been optimized for the selective N-Fmoc protection of 3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid.

Materials and Reagents

Reagent/Material	Grade/Specification	Supplier Example
3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid	≥98% Purity	Chem-Impex
Fmoc-OSu (N-(9-fluorenylmethoxycarbonyloxy)succinimide)	≥99% Purity	Sigma-Aldrich
Sodium Bicarbonate (NaHCO₃)	ACS Reagent, ≥99.7%	Fisher Scientific
1,4-Dioxane	Anhydrous, 99.8%	Acros Organics
Deionized Water (H₂O)	18.2 MΩ·cm	Millipore
Ethyl Acetate (EtOAc)	ACS Grade	VWR Chemicals
Hexane	ACS Grade	VWR Chemicals
Diethyl Ether	Anhydrous	J.T. Baker
Hydrochloric Acid (HCl), 1 M solution	Volumetric Standard	Ricca Chemical
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular, ACS Grade	EMD Millipore

Step-by-Step Methodology

Caption: Experimental workflow for Fmoc protection.

• Dissolution of Amino Acid:

  • In a round-bottom flask, dissolve 1.0 equivalent of 3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid in a 1:1 mixture of 10% aqueous sodium bicarbonate and 1,4-dioxane. Use enough solvent to fully dissolve the amino acid.

  • Rationale: The basic aqueous solution deprotonates the amine, activating it for nucleophilic attack. Dioxane aids in solubilizing both the starting material and the Fmoc reagent.[2][9]

• Addition of Fmoc-OSu:

  • Cool the amino acid solution to 0-5 °C in an ice bath with vigorous stirring.

  • In a separate flask, dissolve 1.05 equivalents of Fmoc-OSu in a minimal amount of 1,4-dioxane.

  • Slowly add the Fmoc-OSu solution dropwise to the cooled amino acid solution over 30 minutes.

  • Rationale: A slight excess of Fmoc-OSu ensures the reaction goes to completion. Slow, cooled addition controls the reaction's exothermicity and maximizes selectivity for N-acylation.[2][9]

• Reaction:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Continue stirring for 12-18 hours (overnight).

  • Rationale: Allowing the reaction to proceed overnight ensures complete consumption of the starting amino acid.

• Work-up and Extraction:

  • Dilute the reaction mixture with an equal volume of deionized water.

  • Transfer the mixture to a separatory funnel and wash twice with diethyl ether to remove unreacted Fmoc-OSu and the N-hydroxysuccinimide byproduct. Discard the organic layers.[2][9]

  • Cool the remaining aqueous layer in an ice bath and acidify to pH 2-3 by slowly adding 1 M HCl. The Fmoc-protected product should precipitate as a white solid.

  • Rationale: Acidification protonates the carboxylic acid, rendering the product insoluble in the aqueous phase.[2]

  • Extract the precipitated product three times with ethyl acetate.

  • Combine the organic extracts and dry over anhydrous sodium sulfate. Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification:

  • If necessary, purify the crude solid by recrystallization. Dissolve the product in a minimum amount of hot ethyl acetate and slowly add hexane until turbidity persists. Allow the solution to cool to room temperature and then place it in a refrigerator to induce crystallization.

  • Filter the pure crystals and dry them under a high vacuum.

  • Rationale: Recrystallization is an effective method for removing minor impurities, yielding a product of high purity.[2]

Characterization and Quality Control

To validate the identity and purity of the final product, a suite of analytical techniques is required.

Technique	Purpose	Expected Outcome
Reverse-Phase HPLC	Assess purity and retention time	A single major peak (>98% purity) on a C18 column. A typical gradient might be water/acetonitrile with 0.1% TFA.[2][11]
Mass Spectrometry (ESI-MS)	Confirm molecular weight	Observation of the [M-H]⁻ or [M+H]⁺ ion corresponding to the calculated mass of Fmoc-3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid.
¹H and ¹³C NMR	Confirm chemical structure	Spectra should show characteristic peaks for the Fmoc group (aromatic protons ~7.3-7.8 ppm) and the amino acid backbone.[11]
Thin-Layer Chromatography (TLC)	Monitor reaction progress	A new, lower Rf spot corresponding to the product should appear, while the starting amino acid spot (visualized with ninhydrin) disappears.

Potential Pitfalls and Expert Recommendations

• Incomplete Reaction: If TLC or HPLC analysis shows significant remaining starting material, the reaction time may need to be extended, or a slightly larger excess of Fmoc-OSu (e.g., 1.1 equivalents) can be used.

• Low Yield: Poor recovery during extraction can result from incomplete precipitation. Ensure the pH is truly 2-3 before extraction. Emulsions during extraction can be broken by adding a small amount of brine.

• Impurity Concerns: The most common impurities arise from the Fmoc-OSu reagent itself, such as Fmoc-β-Ala-OH.[7][12] Using high-purity, fresh Fmoc-OSu is critical. If these impurities are detected, purification by column chromatography may be necessary.

By adhering to this detailed protocol and its underlying chemical principles, researchers can confidently and reproducibly synthesize high-purity Fmoc-3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid, a valuable reagent for advanced peptide synthesis and drug discovery programs.

References

• Fmoc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Suppression of side‐reactions during the attachment of FMOC‐amino acids to hydroxymethyl polymers. Scilit. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. [Link]

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. PMC. [Link]

• An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media. The Royal Society of Chemistry. [Link]

• Advances in Fmoc solid‐phase peptide synthesis. PMC. [Link]

• Methods for Removing the Fmoc Group. Springer. [Link]

• Fluorenylmethyloxycarbonyl protecting group. Wikipedia. [Link]

• Identification of Fmoc-β-Ala-OH and Fmoc-β-Ala-amino acid-OH as new impurities in Fmoc-protected amino acid derivatives*. ResearchGate. [Link]

• An efficient and highly selective deprotection of N‐Fmoc‐α‐amino acid and lipophilic N‐Fmoc‐dipeptide methyl esters with aluminium trichloride and N,N‐dimethylaniline. Scilit. [Link]

• Which exclusive protecting groups should I use for hydroxyl groups in amino acids?. ResearchGate. [Link]

• Adding Fmoc Group With Fmoc-OSu Mechanism | Organic Chemistry. YouTube. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UC Irvine. [Link]

• A straightforward method for automated Fmoc-based synthesis of bio-inspired peptide crypto-thioesters. PMC. [Link]

• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. [Link]

• Green Chemistry - In situ Fmoc removal. Peptides. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 4. chempep.com [chempep.com]
• 5. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 6. peptide.com [peptide.com]
• 7. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Fmoc protection reagent: Fmoc-Amox [en.highfine.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Fmoc-Protected Amino Groups [organic-chemistry.org]
• 11. rsc.org [rsc.org]
• 12. researchgate.net [researchgate.net]

Application Note: Synthesis of 3-Fluoropyruvate Metabolic Inhibitor Precursors

Part 1: Executive Summary & Strategic Rationale

3-Fluoropyruvate (3-FP) is a potent metabolic probe used to interrogate the tricarboxylic acid (TCA) cycle and gluconeogenesis. It acts primarily as a "suicide substrate" or precursor to fluorocitrate , a lethal inhibitor of aconitase. Because the free acid is unstable and hygroscopic, it is chemically synthesized and stored as its ester precursor (Ethyl 3-fluoropyruvate ) or its stable salt (Sodium 3-fluoropyruvate ).

This guide details the high-purity synthesis of Sodium 3-fluoropyruvate via the Claisen condensation of diethyl oxalate and ethyl fluoroacetate. Unlike standard pyruvate synthesis, the introduction of the fluorine atom requires strict temperature control to prevent defluorination and polymerization.

Core Mechanism of Action

3-FP mimics pyruvate, entering the mitochondria via the mitochondrial pyruvate carrier (MPC). Once inside, it diverges into two pathways:

• Lethal Synthesis: Converted by the Pyruvate Dehydrogenase Complex (PDH) into Fluoroacetyl-CoA , which condenses with oxaloacetate to form (-)-erythro-2-fluorocitrate . This compound irreversibly inhibits aconitase , halting the TCA cycle and causing citrate accumulation.

• Defluorination: PDH can also catalyze the decomposition of 3-FP into acetate, CO₂, and free fluoride (F⁻), acting as a detoxification route in some bacterial systems.

Part 2: High-Hazard Safety Protocol (Critical)

WARNING: EXTREME TOXICITY The starting material, Ethyl Fluoroacetate , and the metabolic product, Fluorocitrate , are potent poisons. Ethyl fluoroacetate is a derivative of "1080" (sodium fluoroacetate), a rodenticide with no known antidote.

• Engineering Controls: All operations involving ethyl fluoroacetate must be performed in a functioning chemical fume hood or a glovebox under negative pressure.

• PPE: Double nitrile gloves (0.11 mm minimum), chemical splash goggles, and a lab coat are mandatory.

• Decontamination: Keep a solution of 10% NaOH or saturated lime water ready. Fluorinated esters hydrolyze in strong base to the salt, which is non-volatile (though still toxic).

• Waste: All waste streams must be segregated as "Acute Toxic Fluorinated Waste" and incinerated.

Part 3: Chemical Synthesis Protocol

Retrosynthetic Strategy

The most reliable route to 3-fluoropyruvate is the Wislicenus-Claisen Condensation . Direct fluorination of pyruvate is low-yielding due to enol instability. Instead, we condense diethyl oxalate with ethyl fluoroacetate to form a diketo-diester intermediate, which undergoes decarboxylative hydrolysis.

Figure 1: Synthetic pathway from ethyl fluoroacetate to sodium 3-fluoropyruvate.

Protocol A: Synthesis of Ethyl 3-Fluoro-2-oxopropionate (Precursor)

Reagents:

• Diethyl oxalate (1.0 equiv)

• Ethyl fluoroacetate (1.0 equiv)

• Sodium ethoxide (1.1 equiv, freshly prepared or commercial powder)

• Diethyl ether (anhydrous) or Ethanol (absolute)

Procedure:

• Enolate Formation: In a flame-dried 3-neck flask under Argon, suspend Sodium Ethoxide (1.1 equiv) in anhydrous diethyl ether (approx. 5 mL per gram of NaOEt). Cool to 0°C .

• Condensation: Mix Diethyl Oxalate (1.0 equiv) and Ethyl Fluoroacetate (1.0 equiv). Add this mixture dropwise to the stirred NaOEt suspension over 60 minutes.

  • Note: The reaction is exothermic. Maintain temperature <10°C to prevent polymerization.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. A yellowish precipitate (the sodium enolate of diethyl fluoro-oxaloacetate) will form.

• Quench: Cool to 0°C. Slowly add cold 2M H₂SO₄ until the pH is acidic (pH ~2). The solid will dissolve, and the oil will separate.

• Extraction: Extract the aqueous layer 3x with diethyl ether. Combine organic layers, wash with brine, dry over MgSO₄, and concentrate in vacuo.

• Purification: Distill the residue under reduced pressure (vacuum distillation).

  • Target:Diethyl 3-fluorooxaloacetate . (Boiling point varies by vacuum; typically ~100-110°C at 15 mmHg).

Protocol B: Hydrolysis to Sodium 3-Fluoropyruvate

Reagents:

• Diethyl 3-fluorooxaloacetate (from Protocol A)

• Sulfuric acid (10% aqueous)

• Sodium Hydroxide (2M aqueous)

Procedure:

• Decarboxylation: Reflux the Diethyl 3-fluorooxaloacetate with 10% H₂SO₄ for 2–4 hours. This hydrolyzes the esters and decarboxylates the beta-carboxyl group (instability of beta-keto acids).

  • Monitoring: Evolution of CO₂ gas will be observed.

• Isolation of Acid: Cool the solution and extract continuously with ether to recover 3-fluoropyruvic acid .

• Salt Formation: To the ether solution of the free acid, add a stoichiometric amount of 2M NaOH dropwise with vigorous stirring.

  • Critical: Do not overshoot pH 7.0. The enol form is unstable in high base.

• Crystallization: Evaporate the water/solvent carefully (lyophilization is preferred). Recrystallize the solid from a water/acetone or water/ethanol mixture.

• Yield: White crystalline solid. Store at -20°C (hygroscopic).

Part 4: Quality Control (QC) & Characterization

Verify the identity and purity using NMR. Fluorine-19 NMR is the most diagnostic tool.

Technique	Parameter	Expected Signal (approximate)	Notes
¹H NMR (D₂O)	CH₂ (Doublet)	δ 5.1–5.3 ppm (J_HF ≈ 48 Hz)	Large coupling constant due to geminal F.
¹⁹F NMR	F (Triplet)	δ -225 to -230 ppm	Triplet due to coupling with two protons.
¹³C NMR	C=O (Ketone)	δ 190–195 ppm	Characteristic ketone shift.
HPLC	Purity	>98%	Reverse-phase C18, acidic mobile phase.

Note: In aqueous solution, fluoropyruvate exists in equilibrium with its hydrate (gem-diol), which may shift NMR peaks slightly.

Part 5: Biological Application Note

Metabolic Inhibition Mechanism

To use Sodium 3-fluoropyruvate in cell culture or enzymatic assays, dissolve fresh salt in buffer. Avoid storing aqueous solutions for >24 hours due to slow defluorination.

Working Concentration: 0.1 mM – 5.0 mM (Cell type dependent).

Figure 2: The "Lethal Synthesis" pathway of 3-fluoropyruvate mediated by PDH.

Troubleshooting

• Low Potency: Ensure the salt is not hydrated to the point of dilution. Check ¹⁹F NMR for free fluoride ion (δ -119 ppm), which indicates decomposition.

• Cell Detachment: High concentrations (>10 mM) can cause rapid acidification of media. Buffer strongly with HEPES.

References

• Bisswanger, H. (1980). Fluoropyruvate: a potent inhibitor of the bacterial and the mammalian pyruvate dehydrogenase complex. Biochemical and Biophysical Research Communications, 95(2), 513-519. Link

• Flournoy, D. S., & Frey, P. A. (1989). Inactivation of the pyruvate dehydrogenase complex of Escherichia coli by fluoropyruvate.[1] Biochemistry, 28(24), 9594–9602. Link

• Marvel, C. S., & Dreger, E. E. (1926). Ethyl Acetopyruvate (Analogous Claisen Condensation Method). Organic Syntheses, Coll. Vol. 1, p.238. Link

• Peters, R. A. (1952). Lethal Synthesis. Proceedings of the Royal Society of London. Series B, Biological Sciences, 139(895), 143-170. Link

• Sigma-Aldrich. (2024). Safety Data Sheet: Ethyl Fluoroacetate.Link

Sources

• 1. Inactivation of the pyruvate dehydrogenase complex of Escherichia coli by fluoropyruvate (Journal Article) | OSTI.GOV [osti.gov]

Technical Notes & Optimization

Preventing defluorination during peptide synthesis of fluorinated amino acids

Technical Support Center: Fluorinated Amino Acid Synthesis Subject: Prevention of Defluorination & Racemization in Fmoc-SPPS Ticket Priority: High (Irreversible Product Loss)

Mission Brief: The "Silent Killer" in Peptide Synthesis

Welcome to the Advanced Peptide Technologies support hub. You are likely here because your mass spectrometry data shows a recurring [M-20] peak (loss of HF) or your chiral chromatography indicates significant epimerization.

Incorporating fluorinated amino acids (e.g., 4-fluoro-L-proline,

-fluorovaline) introduces a unique instability: Base-Promoted HF Elimination . Unlike standard amino acids, the electron-withdrawing nature of fluorine acidifies adjacent protons, making the molecule susceptible to E1cB elimination during standard Fmoc deprotection steps.

This guide replaces "standard" protocols with chemically engineered workflows designed to preserve the C–F bond.

The Chemistry of Failure: Mechanism of Action

To prevent defluorination, you must understand the mechanism. It is rarely a random hydrolysis; it is a systematic E1cB (Elimination Unimolecular conjugate Base) reaction driven by the basicity of your deprotection reagent.

The Pathway:

• Acidity: The fluorine atom at the

  -position (or in Proline) withdraws electron density, significantly lowering the pKa of the -proton.

• Abstraction: Standard bases (Piperidine) abstract this acidic proton, forming a transient carbanion/enolate.

• Elimination: The electron pair collapses to form a double bond, expelling the Fluoride ion (

  ).

Visualizing the Threat:

Figure 1: The E1cB elimination pathway. High-pKa bases abstract the acidified proton, triggering the loss of HF and formation of a des-fluoro alkene (e.g., 3,4-dehydroproline).

Troubleshooting Guide (Symptom & Solution)

Q1: My Mass Spec shows a dominant peak at [M-20]. Is my Fluorine falling off? A: Yes. This is the signature of HF elimination.

• Diagnosis: You likely used 20% Piperidine for Fmoc removal.[1] Piperidine (pKa ~11.1) is too strong for sensitive fluorinated residues like trans-4-fluoro-L-proline.

• The Fix: Switch to a Low-Basicity Deprotection Cocktail . Use Piperazine (pKa ~9.8) or add HOBt to the deprotection mix to buffer the basicity and suppress side reactions. (See Protocol A below).

Q2: I see significant racemization at the C-terminus of my fluorinated residue. Why? A: Elimination and racemization are mechanistically linked; both proceed through the deprotonation of the

-carbon.

• Diagnosis: If this is the first amino acid on the resin, you likely loaded it onto Wang Resin using DMAP/DIC. The high pH required for Wang esterification destroys fluorinated monomers.

• The Fix: Switch to 2-Chlorotrityl Chloride (2-CTC) Resin . This resin allows loading under extremely mild conditions (DIPEA/DCM) without DMAP, preserving chiral integrity.

Q3: Can I use DBU to speed up deprotection since I'm using shorter times? A: ABSOLUTELY NOT.

• Reasoning: While DBU is non-nucleophilic, it is a stronger base (pKa ~12-13) than piperidine. It will accelerate proton abstraction and E1cB elimination exponentially.

• Rule: Avoid DBU, DBN, and high concentrations of DIEA when the Fmoc-group is removed from a fluorinated residue.

Optimized Protocols

Protocol A: The "Safe-Mode" Fmoc Deprotection

Use this for all steps after the fluorinated amino acid has been coupled.

Reagents:

• Base: Piperazine (Solid)

• Additive: 0.1 M HOBt (Hydroxybenzotriazole) or Oxyma Pure

• Solvent: DMF (N,N-Dimethylformamide)

Procedure:

• Preparation: Dissolve 10% (w/v) Piperazine and 0.1 M HOBt in DMF.

  • Why HOBt? It acts as an acidic buffer, lowering the effective pH just enough to suppress proton abstraction from the C-F site while still allowing Fmoc removal.

• Cycle:

  • Wash: DMF (3 x 1 min).

  • Deprotection 1: Add Cocktail, mix for 3 minutes . Drain.

  • Deprotection 2: Add Cocktail, mix for 5 minutes . Drain.

  • Wash: DMF (5 x 1 min) to ensure complete removal of piperazine.

• Validation: Perform a chloranil test (for Proline) or Kaiser test to confirm deprotection. Do not extend time "just to be safe."

Protocol B: 2-CTC Resin Loading (The "Zero-Loss" Method)

Mandatory for C-terminal fluorinated acids.

• Swell Resin: Swell 2-CTC resin in dry DCM for 30 mins.

• Prepare Solution: Dissolve Fmoc-AA(F)-OH (1.2 eq) in dry DCM. Add DIPEA (4.0 eq). Do NOT use DMAP.

• Loading: Add solution to resin.[1][2][3] Agitate gently for 1 hour .

• Quenching: Add MeOH (1 mL per gram resin) to cap unreacted chlorides. Agitate for 15 mins.

• Wash: DCM (3x), DMF (3x).

Data & Decision Logic

Table 1: Base Basicity vs. Elimination Risk Select the lowest pKa capable of removing Fmoc.

Base Reagent	pKa (Approx)	Elimination Risk	Recommendation
DBU	~13.5	Critical	PROHIBITED
Piperidine	~11.1	High	Standard (Avoid if possible)
Piperazine	~9.8	Low	PREFERRED
Morpholine	~8.3	Negligible	Too slow for Fmoc removal

Workflow Decision Tree:

Figure 2: Decision matrix for resin selection and deprotection cocktails to minimize defluorination.

FAQ

Q: Does the stereochemistry of 4-fluoroproline matter? A: Yes. The trans-4-fluoro-L-proline is generally more thermodynamically stable than the cis-isomer. However, both will eliminate HF under harsh conditions. The cis-isomer eliminates more rapidly due to anti-periplanar geometry alignment with the acidic proton in certain conformations [1].

Q: Can I use microwave synthesis? A: Proceed with extreme caution. Microwave energy accelerates all kinetics, including elimination. If you must use microwave, limit the temperature to 50°C for fluorinated coupling/deprotection steps, rather than the standard 75°C or 90°C.

Q: What coupling reagents are safest? A: Avoid HATU/HBTU with high equivalents of DIEA. The "Gold Standard" for preventing racemization (and by proxy, elimination) is DIC (Diisopropylcarbodiimide) combined with Oxyma Pure . This creates a pH-neutral activation environment [2].

References

• Muray, J., et al. (2001). "The Mechanism of Base-Promoted HF Elimination from 4-Fluoro-4-(4'-nitrophenyl)butan-2-one: A Multiple Isotope Effect Study." Journal of the American Chemical Society.

• Bachem Technical Guides. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem.

• Verhart, C.G., et al. (2020). "4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins." PMC / NIH.

• Sigma-Aldrich. (2024). "Fmoc Resin Cleavage and Deprotection Protocols." Merck/Sigma.

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. chempep.com [chempep.com]
• 3. peptide.com [peptide.com]

Technical Support Center: Chiral HPLC Separation of 3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid Enantiomers

Welcome to the dedicated technical support center for the enantioselective separation of 3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and troubleshooting frameworks to empower your research. This guide is structured to anticipate the challenges you may face and provide robust, field-tested solutions.

The target analyte is a β-amino acid, a class of compounds that can be zwitterionic and possess multiple points of interaction (an amino group, a hydroxyl group, and a carboxylic acid). This structural complexity makes chiral separation a nuanced challenge, requiring careful selection of the chiral stationary phase (CSP) and optimization of the mobile phase to achieve baseline resolution.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in developing a separation method for this analyte?

A: The most critical decision is the selection of the Chiral Stationary Phase (CSP). The success of your separation hinges on the differential interactions between your enantiomers and the chiral selector on the CSP[1]. For a polar, zwitterionic molecule like 3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid, the most promising CSPs fall into two main categories:

• Macrocyclic Glycopeptide CSPs (e.g., Teicoplanin-based): These phases, such as the Astec CHIROBIOTIC T, are exceptionally versatile for underivatized amino acids. They possess ionic groups and are compatible with a wide range of mobile phases, making them ideal for separating polar and ionic compounds directly without derivatization[2].

• Polysaccharide-based CSPs (e.g., Amylose or Cellulose derivatives): These are workhorse columns in chiral chromatography and are often a good starting point. They can be used in normal-phase, reversed-phase, or polar organic modes, offering broad selectivity[3][4].

While ligand-exchange chromatography is also a valid technique for amino acids[5], it requires the addition of metal ions (like Cu²⁺) to the mobile phase, which can add complexity. Starting with a macrocyclic glycopeptide or polysaccharide CSP is often a more direct path to success.

Q2: Do I need to derivatize my analyte before analysis?

A: Not necessarily, and it is often preferable to avoid it. Derivatization adds extra steps, time, and the potential for introducing impurities or creating additional stereocenters[2]. Modern CSPs, particularly macrocyclic glycopeptide phases, are designed to resolve underivatized amino acids by leveraging their inherent polar and ionic characteristics for chiral recognition[2]. Direct analysis is the preferred approach for efficiency and accuracy.

Q3: How does mobile phase pH affect the separation on a macrocyclic glycopeptide column?

A: Mobile phase pH is a powerful tool but must be used judiciously. For an amphoteric analyte like yours, pH controls the ionization state of the carboxylic acid (pKa ~2-3) and the amino group (pKa ~9-10). Adjusting the pH alters the analyte's net charge, which in turn affects its electrostatic interactions with the CSP and its overall retention. For ionizable compounds, it is often recommended to adjust the mobile phase pH to be at least 2 units away from the analyte's pKa to ensure a consistent ionization state and avoid poor peak shape[6]. However, with zwitterionic CSPs, complex interactions can occur, and sometimes the best separation is found in the zwitterionic pH range. The key is to control and buffer the pH for reproducible results.

Q4: My column seems to require a very long time to stabilize. Is this normal?

A: Yes, this is a common characteristic of chiral separations, especially when using polar mobile phases or additives. Chiral stationary phases can require significantly longer equilibration times than standard achiral phases, sometimes needing 10-20 column volumes or more to achieve a stable baseline and reproducible retention times[6]. This is because the mobile phase components must fully interact with and condition the complex surface of the CSP. Always ensure your column is thoroughly equilibrated before starting a sequence.

Troubleshooting Guide

This section addresses the most common issues encountered during method development for this specific enantiomeric separation.

Issue 1: Poor or No Enantiomeric Resolution (Rs < 1.5)

This is the most frequent challenge. If your enantiomers are co-eluting or only partially resolved, a systematic approach is required.

dot

Caption: Troubleshooting workflow for poor enantiomeric resolution.

Deeper Dive into Solutions:

• Mobile Phase Composition: Chiral recognition is exquisitely sensitive to the mobile phase.

  • In Normal Phase (e.g., Hexane/IPA): The type and concentration of the alcohol modifier are critical. Alcohols compete with the analyte for polar interaction sites on the CSP[6]. Switching from isopropanol to ethanol, or vice-versa, can dramatically alter selectivity.

  • In Polar Organic/Reversed Phase (e.g., MeOH/Water/Acid): For macrocyclic glycopeptide columns, retention can sometimes exhibit a "U-shaped" curve where selectivity increases at both low and high organic modifier concentrations[2]. It is worth exploring a wide range of modifier percentages.

• Temperature: Temperature affects the kinetics and thermodynamics of the analyte-CSP interaction. Both increasing and decreasing the temperature can improve resolution, so it is a valuable parameter to screen[1][6]. Lower temperatures often enhance enantioselectivity but may increase peak broadening and backpressure.

Issue 2: Poor Peak Shape (Tailing or Fronting)

Asymmetrical peaks compromise resolution and integration accuracy. For your zwitterionic analyte, this is often due to unwanted secondary interactions.

Potential Causes & Solutions:

• Secondary Silanol Interactions (Peak Tailing): Especially with basic compounds on silica-based CSPs, free silanol groups can cause strong, undesirable interactions[6].

  • Solution: Add a basic modifier to the mobile phase. A small amount of diethylamine (DEA) or triethylamine (TEA) (e.g., 0.1%) in a normal-phase system can mask these silanols and significantly improve peak shape for the amine function of your analyte[1].

• Uncontrolled Ionization (Peak Tailing/Fronting): If the mobile phase pH is too close to the pKa of either the amine or carboxylic acid group, you can get a mixed population of ionized and non-ionized species, leading to broad or tailing peaks[6].

  • Solution: Add an acidic modifier. For your analyte, the carboxylic acid is the primary concern. Adding a small amount of a strong acid like trifluoroacetic acid (TFA) or a weaker acid like formic or acetic acid (e.g., 0.1%) to a reversed-phase or polar organic mobile phase will suppress the deprotonation of the carboxylic acid, leading to sharper peaks[4].

• Column Contamination: The accumulation of strongly retained impurities on the column inlet can create active sites that cause peak distortion[6][7].

  • Solution: Flush the column with a strong, compatible solvent as recommended by the manufacturer. For immobilized polysaccharide columns, solvents like DMF or THF may be used for regeneration[7].

Reference Experimental Protocol

This protocol provides a robust starting point for method development using a macrocyclic glycopeptide CSP, which is well-suited for this type of analyte[2].

1. HPLC System and Column:

• System: Standard HPLC or UHPLC system with a pump, autosampler, column oven, and UV detector.

• Chiral Column: Astec® CHIROBIOTIC® T (teicoplanin-based CSP), 250 x 4.6 mm, 5 µm.

2. Mobile Phase Preparation (Polar Organic Mode):

• Mobile Phase A: 100% Methanol

• Mobile Phase B: Acetic Acid

• Mobile Phase C: Triethylamine

• Working Mobile Phase: Combine Methanol, Acetic Acid, and Triethylamine in a ratio of 100:0.1:0.15 (v/v/v).

• Preparation: Add the acid and base to the methanol in a clean solvent bottle. Sonicate for 10 minutes to degas. Rationale: This mobile phase composition provides a polar environment while controlling the ionization state of both the acidic (via acetic acid) and basic (via triethylamine) functional groups of the analyte, which is crucial for achieving good peak shape and selectivity.

3. Sample Preparation:

• Solvent: Prepare the sample in the mobile phase to avoid solvent mismatch effects[8].

• Concentration: Dissolve the racemic standard of 3-amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid to a final concentration of approximately 0.5 mg/mL.

• Filtration: Filter the sample through a 0.22 µm or 0.45 µm syringe filter before injection to prevent frit blockage[5].

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Injection Volume: 5 µL

• Detection: UV at 220 nm or 254 nm (based on the fluorophenyl group absorbance).

• Equilibration: Equilibrate the column with the mobile phase for at least 45-60 minutes or until a stable baseline is achieved before the first injection.

5. Data Analysis:

• Assess the separation by calculating the selectivity factor (α) and resolution (Rs). A resolution value (Rs) of ≥ 1.5 indicates baseline separation, which is the goal for accurate quantification[5].

Expected Performance Data

The following table provides representative values for a successful separation based on the protocol above. These are target parameters for method optimization.

Parameter	Symbol	Target Value	Description
Retention Time (Enantiomer 1)	tR1	~ 8.5 min	The time it takes for the first enantiomer to elute from the column.
Retention Time (Enantiomer 2)	tR2	~ 10.2 min	The time it takes for the second enantiomer to elute from the column.
Selectivity Factor	α	> 1.15	The ratio of the retention factors (k2/k1). It measures the separation between the two peak maxima. A value > 1 is required for any separation[5].
Resolution	Rs	≥ 1.5	The degree of separation between the two peaks, accounting for both retention difference and peak width. A value of 1.5 signifies baseline separation[5].

References

• Useful and easily prepared chiral stationary phases for the direct chromatographic separation of the enantiomers of a variety of derivatized amines, amino acids, alcohols, and related compounds. The Journal of Organic Chemistry - ACS Publications. [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. [Link]

• Chiral Columns for enantiomer separation by HPLC. Sumichiral. [Link]

• A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases. PMC, National Center for Biotechnology Information. [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Daicel Chiral Technologies. [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. [Link]

• An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting. International Journal of Pharmaceutical Research and Applications. [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation. Agilent. [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. [Link]

• Considerations on HILIC and Polar Organic Solvent Based Separations: Use of Cyclodextrin and Macrocyclic Glycopetide Stationary Phases. PMC, National Center for Biotechnology Information. [Link]

• Chiral HPLC Separations Guidebook. Phenomenex. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chiraltech.com [chiraltech.com]
• 8. agilent.com [agilent.com]

Technical Support Center: Chiral Resolution of Fluorinated Phenylisoserine

Welcome to the technical support center for the enantioselective separation of fluorinated phenylisoserine derivatives. This guide is designed for researchers, chromatographers, and drug development professionals who are navigating the complexities of resolving these specific chiral compounds. As your application support partner, my goal is to provide not just protocols, but a foundational understanding of the principles at play, enabling you to troubleshoot effectively and develop robust, reliable methods.

The introduction of fluorine into the phenylisoserine scaffold presents unique challenges and opportunities in chiral recognition. Fluorine's high electronegativity can alter the electron density of the aromatic ring and introduce new potential points of interaction, such as weak hydrogen bonds (C-H···F), which can subtly but significantly influence the transient diastereomeric complexes formed with a chiral stationary phase (CSP).[1][2] This guide will equip you with the strategic knowledge to leverage these properties for successful enantioseparation.

Part 1: Strategic Method Development - Frequently Asked Questions

Embarking on a new chiral separation requires a structured approach. It is nearly impossible to predict the ideal column and mobile phase combination based solely on analyte structure.[3] The following section addresses the most common questions encountered when starting from scratch.

Q1: Which type of chiral stationary phase (CSP) should I screen first for fluorinated phenylisoserine?

A: For novel compounds like fluorinated phenylisoserine, the most successful and versatile class of CSPs are the polysaccharide derivatives.[4][5] These phases, based on amylose or cellulose coated or immobilized on a silica support, offer a wide range of chiral recognition mechanisms, including hydrogen bonding, π-π interactions, dipole-dipole interactions, and steric inclusion within the chiral grooves of the polysaccharide structure.[6]

Your primary screening should include the four workhorse columns that resolve the majority of racemic compounds[7]:

• Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD)

• Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD)

• Amylose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak® IE)

• Cellulose tris(4-chloro-3-methylphenylcarbamate) (e.g., Chiralcel® OZ)

These phases provide complementary selectivity. Often, if a separation is not achieved on an amylose-based phase, it may be found on its cellulose-based counterpart, and vice-versa.[8]

Q2: What are the best initial mobile phase conditions for screening?

A: A multi-modal screening approach is most efficient. For polysaccharide CSPs, you should investigate Normal Phase (NP), Polar Organic (PO), and Reversed Phase (RP) modes, as selectivity can change dramatically between them.[8] Immobilized polysaccharide phases are highly recommended as they are compatible with a wider range of solvents, unlike coated phases which can be damaged by solvents like THF, ethyl acetate, or dichloromethane.[9][10]

Mode	Mobile Phase Composition	Rationale & Key Interactions
Normal Phase (NP)	Hexane / Alcohol (Isopropanol or Ethanol) mixtures (e.g., 90:10, 80:20 v/v)	Primarily driven by hydrogen bonding and dipole-dipole interactions. The alcohol modifier competes with the analyte for polar interaction sites on the CSP.
Polar Organic (PO)	100% Alcohol (Methanol or Ethanol) or Acetonitrile	Enhances polar interactions. Often provides different selectivity compared to NP. Only suitable for compatible columns (check manufacturer's instructions).[7]
Reversed Phase (RP)	Acetonitrile or Methanol / Buffered Water (e.g., Ammonium acetate, Formic acid)	Driven by a combination of hydrophobic and polar interactions. Essential for highly polar analytes or when LC-MS compatibility is required.[3][11]

Q3: Should I use HPLC or Supercritical Fluid Chromatography (SFC) for this separation?

A: While HPLC is the traditional choice, Supercritical Fluid Chromatography (SFC) is often the superior technique for chiral separations of fluorinated compounds. [12] SFC, which uses supercritical CO₂ as the primary mobile phase component, offers several distinct advantages:

• Enhanced Efficiency: The low viscosity and high diffusivity of supercritical fluids allow for faster flow rates and shorter run times without sacrificing resolution.[13]

• Greener Alternative: SFC significantly reduces organic solvent consumption.[13]

• Unique Selectivity: The properties of the CO₂/modifier mobile phase can sometimes provide unique selectivities that are not achievable in HPLC.[12] This has been particularly noted for fluorinated and other halogenated compounds.[12][13]

If available, an initial screening on an SFC system is highly recommended. The same polysaccharide CSPs are the primary choice for SFC screening.[7]

Part 2: Troubleshooting Guide for Common Separation Issues

Even with a strategic approach, challenges are common. This section provides a systematic guide to resolving the most frequent problems encountered during method development for fluorinated phenylisoserine.

Workflow for Troubleshooting Poor Resolution

The following diagram outlines a logical workflow for addressing a lack of enantioseparation.

Caption: A step-by-step workflow for systematically troubleshooting poor or non-existent chiral separations.

Q4: I have no separation (a single peak) or very poor resolution (Rs < 1.0). What should I do next?

A: This is the most common issue. Do not spend excessive time optimizing a poor separation. Instead, focus on finding a CSP/mobile phase combination that shows at least partial separation (a "hit"), which can then be optimized.

• Cause 1: Inappropriate CSP Selection. The shape and electronic complementarity between your analyte and the CSP is incorrect.

  • Solution: Follow the screening strategy outlined in Q1. If you started with amylose-based phases (e.g., Chiralpak® AD, IE), switch to their cellulose counterparts (e.g., Chiralcel® OD, IG). The different helical structures of amylose and cellulose often yield vastly different selectivities.[14][15]

• Cause 2: Suboptimal Mobile Phase. The mobile phase modifier is either too strong (eluting enantiomers before they can be resolved) or too weak, or it isn't facilitating the key interactions.

  • Solution (Normal Phase):

    • Change the Alcohol: Switch between isopropanol (IPA) and ethanol (EtOH). They have different hydrogen bonding capabilities and can significantly alter selectivity.

    • Add an Additive: Phenylisoserine has both an acidic (carboxylic acid) and a basic (amine) functional group. Their ionization state is critical. Add 0.1% trifluoroacetic acid (TFA) or formic acid to suppress the ionization of the carboxyl group and improve interaction with the CSP. Conversely, adding 0.1% diethylamine (DEA) can manage interactions involving the amino group.[8][16] Often, one will dramatically improve resolution while the other worsens it.

    • Change Chromatographic Mode: If normal phase screening is unsuccessful, switch to reversed-phase or polar organic mode. This completely changes the interaction dynamics and may reveal the necessary selectivity.[8]

• Cause 3: Temperature. Chiral recognition is thermodynamically controlled.

  • Solution: Decrease the temperature. Running at a lower temperature (e.g., 10-15°C) often enhances the stability of the transient diastereomeric complexes, increasing selectivity (α) and therefore resolution.[17] Be aware that this will increase viscosity and backpressure.

Q5: My peaks are tailing or fronting. How can I improve the peak shape?

A: Poor peak shape is typically caused by secondary, undesirable interactions or mass overload.

• Cause 1: Analyte-Stationary Phase Secondary Interactions. The acidic or basic groups on your phenylisoserine are interacting strongly with residual silanols on the silica support or with sites on the CSP in a non-enantioselective manner.

  • Solution: Use mobile phase additives. As described above, adding 0.1% TFA (for acids) or 0.1% DEA (for bases) will saturate these secondary interaction sites and significantly improve peak symmetry.[16]

• Cause 2: Sample Overload. You are injecting too much mass onto the column, saturating the stationary phase.

  • Solution: Reduce the injection volume or the sample concentration and reinject.

• Cause 3: Sample Solvent Effect. The sample is dissolved in a solvent that is much stronger than the mobile phase (e.g., sample in pure ethanol, mobile phase is 95:5 Hexane:Ethanol). This causes the local mobile phase at the point of injection to be too strong, leading to band distortion.

  • Solution: Ideally, dissolve your sample in the mobile phase itself.[10] If solubility is an issue, use the weakest solvent possible that can still dissolve the sample.

Q6: My retention times are unstable and drifting between runs. What is the cause?

A: Drifting retention times point to an unequilibrated system or unstable conditions.

• Cause 1: Insufficient Column Equilibration. Chiral stationary phases, particularly polysaccharide-based ones, can require extended equilibration times after a change in mobile phase composition, especially when additives are introduced or removed.

  • Solution: Equilibrate the column with at least 20-30 column volumes of the new mobile phase before starting your analysis. When using additives, equilibration can be even slower.[18]

• Cause 2: Temperature Fluctuation. Retention in liquid chromatography is highly sensitive to temperature.

  • Solution: Always use a thermostatted column compartment and ensure it is set to a stable temperature.[19]

• Cause 3: Additive "Memory Effect". This is a critical and often overlooked issue in chiral chromatography. Acidic and basic additives can adsorb strongly to the stationary phase and system components.

  • Solution: If you switch from a mobile phase containing DEA to one containing TFA (or vice-versa), the new additive may be neutralized by the residual additive from the previous runs, leading to long-lasting drift.[18] It is highly recommended to dedicate columns to specific additive types (acidic or basic) or to have a rigorous, validated flushing procedure when switching.

Conceptual Model of Chiral Recognition

Understanding the potential interactions is key to rational method development.

Caption: Potential intermolecular interactions governing the chiral recognition of fluorinated phenylisoserine on a polysaccharide CSP.

References

• Ciavardini, A., et al. (2013). The effect of fluorine substitution on chiral recognition: interplay of CH···π, OH···π and CH···F interactions in gas-phase complexes of 1-aryl-1-ethanol with butan-2-ol. Physical Chemistry Chemical Physics, 15(44), 19360-70. [Link]

• ResearchGate. (2013). The effect of fluorine substitution on chiral recognition: Interplay of CH⋯π, OH⋯π and CH⋯F interactions in gas-phase complexes of 1-aryl-1-ethanol with butan-2-ol. [Link]

• Chromatography Today. (2016). Resurgence in Fluorinated Chiral Polysaccharide Phases for Supercritical Fluid Chromatography. [Link]

• Gable, K. P., et al. (2022). Fluorine in metal-catalyzed asymmetric transformations: the lightest halogen causing a massive effect. Dalton Transactions, 51(34), 12771-12803. [Link]

• ResearchGate. (2016). Resurgence in Fluorinated Chiral Polysaccharide Phases for Supercritical Fluid Chromatography. [Link]

• ACS Publications. (2024). Helical Chiral Covalent Organic Frameworks Enable Enantioselective Surface Wetting. Journal of the American Chemical Society. [Link]

• Sousa, F., et al. (2021). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules, 26(11), 3195. [Link]

• ResearchGate. (2023). Fluorine Substitution Tunes the Nanofiber Chirality of Supramolecular Hydrogels to Promote Cell Adhesion and Proliferation. [Link]

• Peris-García, E., et al. (2019). New Brush-Type Chiral Stationary Phases for Enantioseparation of Pharmaceutical Drugs. Molecules, 24(5), 834. [Link]

• von der Heide, P., et al. (2023). Quantum Chemistry Based Simulation of Enantioseparation on Cyclodextrin‐ and Polysaccharide‐Based Chiral Stationary Phases. Chemistry – A European Journal, 29(15), e202203362. [Link]

• Blaschke, G., et al. (2002). Comparative HPLC enantioseparation of new chiral hydantoin derivatives on three different polysaccharide type chiral stationary. Journal of Pharmaceutical and Biomedical Analysis, 27(1-2), 55-65. [Link]

• American Pharmaceutical Review. (2014). Polysaccharide-Based Chiral Chromatography Media in HPLC and SFC. [Link]

• Fülöp, F., et al. (2024). New Levan-Based Chiral Stationary Phases: Synthesis and Comparative HPLC Enantioseparation of (±)-trans-β-Lactam Ureas. International Journal of Molecular Sciences, 25(9), 5025. [Link]

• Yakhak Hoeji. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [Link]

• Shimadzu. HPLC manual (for chiral HPLC analysis). [Link]

• Šatínský, D., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(3), 107-118. [Link]

• Chiralpedia. (2022). Donor-Acceptor (Pirkle)-type CSPs. [Link]

• YMC. Efficient method development for chiral separation by using CHIRAL ART columns. [Link]

• Ikegami, T., et al. (2022). Characteristic and complementary chiral recognition ability of four recently developed immobilized chiral stationary phases based on amylose and cellulose phenyl carbamates and benzoates. Journal of Chromatography A, 1673, 463080. [Link]

• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation. [Link]

• Chromatography Today. (2020). Trouble with chiral separations. [Link]

• Regis Technologies. (2020). 6 Top Chiral Chromatography Questions. [Link]

• Chromservis. HPLC Troubleshooting Guide. [Link]

• MZ-Analysentechnik. Chiral FAQs. [Link]

• Chromatography Today. (2014). Chiral Method Development Screening Techniques: A practical guide and new approaches in LC-MS. [Link]

Sources

• 1. The effect of fluorine substitution on chiral recognition: interplay of CH···π, OH···π and CH···F interactions in gas-phase complexes of 1-aryl-1-ethanol with butan-2-ol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 4. fulir.irb.hr [fulir.irb.hr]
• 5. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 6. Quantum Chemistry Based Simulation of Enantioseparation on Cyclodextrin‐ and Polysaccharide‐Based Chiral Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mz-at.de [mz-at.de]
• 8. chromatographyonline.com [chromatographyonline.com]
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• 10. 6 Top Chiral Chromatography Questions - Regis Technologies [registech.com]
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Technical Support Center: Solubility of Fluorinated β-Amino Acids

Answering the call for in-depth technical guidance, this support center provides researchers, scientists, and drug development professionals with a dedicated resource on the solubility of fluorinated beta-amino acids in organic solvents. As a Senior Application Scientist, my aim is to blend foundational scientific principles with practical, field-tested advice to navigate the common and complex challenges encountered in the laboratory.

This guide is structured to address your needs, from fundamental questions to complex troubleshooting scenarios. We begin with Frequently Asked Questions (FAQs) to build a strong conceptual foundation, followed by a detailed Troubleshooting Guide for specific experimental issues, and conclude with a validated Experimental Protocol for solubility determination.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the solubility of fluorinated β-amino acids.

Q1: What are the primary factors that dictate the solubility of a fluorinated β-amino acid in an organic solvent?

The solubility of these specialized molecules is a complex interplay of several factors. Unlike simple organic compounds, fluorinated β-amino acids possess a unique combination of features: the zwitterionic potential of the amino and acid groups, the high electronegativity of fluorine, and the overall molecular architecture. The key determinants are:

• Degree and Position of Fluorination: The number of fluorine atoms and their location on the molecule profoundly alter its electronic properties and intermolecular interactions.[1][2][3] Strategic fluorination can modulate lipophilicity, a key factor in solubility.[4][5][6]

• Solvent Properties: The polarity, proticity (ability to donate hydrogen bonds), and dielectric constant of the solvent are critical. A solvent must effectively solvate both the polar (amino and carboxyl) and nonpolar/fluorous parts of the molecule.

• Zwitterionic Character: Like their non-fluorinated counterparts, β-amino acids can exist as zwitterions.[7] This charge separation drastically reduces solubility in nonpolar organic solvents but can enhance it in polar aprotic solvents like DMSO or DMF that can stabilize the charged species.

• Temperature: Solubility is generally temperature-dependent. For most compounds, solubility increases with temperature, which can be a useful tool for dissolving challenging substrates.

• Molecular Structure: The overall size, shape, and presence of other functional groups on the amino acid backbone influence crystal lattice energy and how well solvent molecules can pack around the solute.

Q2: Does fluorination always increase lipophilicity and therefore solubility in organic solvents?

This is a common misconception. The effect of fluorination is highly context-dependent.[2] While replacing hydrogen with fluorine often increases a molecule's resistance to metabolic degradation and can enhance membrane permeability, its impact on solubility is not straightforward.[4][5][8]

• Increased Lipophilicity: In many cases, particularly with aromatic systems or when forming a "fluorous phase," fluorination can increase lipophilicity and favor solubility in less polar solvents.[6][9]

• Decreased Solubility: The highly polar C-F bond can also lead to strong dipole-dipole interactions or intramolecular hydrogen bonds, which may increase the crystal lattice energy, making the compound harder to dissolve. Furthermore, highly fluorinated compounds can be "lipophobic," meaning they are poorly soluble in both aqueous and traditional organic hydrocarbon solvents, preferring fluorous solvents.[10]

Q3: Which organic solvents are the best starting points for dissolving fluorinated β-amino acids?

For initial screening, it is best to start with polar aprotic solvents, as they are effective at solvating the zwitterionic character of the amino acid without the complicating factor of hydrogen bonding competition that can occur with protic solvents.

Solvent Class	Recommended Solvents	Rationale & Considerations
Polar Aprotic	DMSO, DMF, DMAc, NMP	Excellent starting point. High dielectric constants effectively solvate charged species. Often capable of dissolving a wide range of fluorinated amino acids, even those with low solubility elsewhere.
Polar Protic	Methanol, Ethanol, Isopropanol	Solubility is variable. These solvents can hydrogen bond with the amino acid, which can aid dissolution. However, they are generally less effective than polar aprotic solvents for highly zwitterionic compounds.[11]
Ethers	THF, Dioxane, CPME	Generally poor solvents for underivatized amino acids due to their lower polarity and inability to solvate the zwitterionic form effectively. May be suitable for N-protected or esterified derivatives.
Chlorinated	Dichloromethane (DCM), Chloroform	Very poor solubility for free amino acids. Primarily used for protected derivatives where the zwitterionic character is masked.
Nonpolar	Toluene, Hexanes	Insoluble. These solvents cannot overcome the crystal lattice energy of the polar, zwitterionic solid.

Q4: Why is my fluorinated β-amino acid insoluble in water but also poorly soluble in common organic solvents like DCM or ethyl acetate?

This behavior is characteristic of molecules that are both hydrophobic and non-lipophilic. The fluorinated portion of the molecule repels water, while the polar, zwitterionic amino acid portion prevents it from dissolving in nonpolar organic solvents.[7][12] This dual "insolubility" is a common challenge that requires solvents capable of addressing both molecular characteristics, such as the highly polar aprotic solvents (DMSO, DMF).

Part 2: Troubleshooting Guide

This guide provides a logical workflow for addressing specific solubility challenges during your experiments.

Problem: My fluorinated β-amino acid is not dissolving in my selected solvent.

When a compound fails to dissolve, a systematic approach is necessary to identify the cause and find a solution. Follow this troubleshooting workflow.

Caption: Troubleshooting workflow for insoluble fluorinated β-amino acids.

Q&A for Troubleshooting:

• Q: I tried heating my sample in DMF and it dissolved, but it crashed out upon cooling. What does this mean?

  • A: This indicates you created a supersaturated solution. The compound's true solubility at room temperature is lower than the concentration you prepared. For your experiment, you must either work at the elevated temperature (if your protocol allows), or reduce the concentration to the point where it remains soluble upon returning to room temperature.

• Q: Can I use additives to improve solubility?

  • A: Yes, cautiously. For reactions involving the carboxylate, adding a non-nucleophilic organic base (like DBU or DIPEA) can deprotonate the ammonium ion, breaking the zwitterionic form and dramatically increasing solubility in solvents like THF or DCM. Conversely, adding a strong acid (like TFA or HCl) can protonate the carboxylate, forming a cationic species that may be more soluble in polar protic solvents. However, these additives will change the reactive form of your amino acid and must be compatible with your downstream chemistry.

• Q: How can I quickly screen for a suitable solvent?

  • A: Perform a small-scale qualitative test. Place a very small amount (e.g., ~1 mg) of your compound into several vials. Add a small volume (e.g., 100-200 µL) of different solvents to each vial. Observe solubility at room temperature and with gentle warming. This can save significant time and material compared to attempting a large-scale dissolution that fails.

Part 3: Experimental Protocol

This section provides a standardized, self-validating method for quantitatively determining the solubility of a fluorinated β-amino acid.

Protocol: Gravimetric Determination of Solubility

This method measures solubility by creating a saturated solution, separating the undissolved solid, and quantifying the dissolved amount by evaporating the solvent and weighing the residue.

Caption: Workflow for gravimetric solubility determination.

Step-by-Step Methodology:

• Preparation:

  • Accurately weigh a 2 mL glass vial (this is Vial A). Record the mass.

  • Add an excess amount of the fluorinated β-amino acid to Vial A. "Excess" means adding more solid than you expect to dissolve (e.g., 20-30 mg).

  • Using a calibrated pipette, add a precise volume of the desired organic solvent (e.g., 1.00 mL).

• Equilibration:

  • Seal the vial tightly.

  • Place the vial in an isothermal shaker or on a stirring plate maintained at a constant temperature (e.g., 25.0 °C).

  • Allow the mixture to equilibrate for at least 24 hours to ensure the solution is fully saturated. The presence of undissolved solid at the end of this period is essential.

• Separation:

  • Remove the vial and place it in a centrifuge. Spin at a moderate speed (e.g., 5000 rpm) for 10 minutes to pellet all undissolved solid.

  • Prepare a second tared vial (Vial B). Record its mass.

  • Carefully, without disturbing the solid pellet, use a calibrated pipette to withdraw a precise aliquot of the clear supernatant (e.g., 0.500 mL) and transfer it to Vial B.

• Analysis:

  • Place Vial B in a vacuum oven or use a rotary evaporator to completely remove the solvent.

  • Once the residue is completely dry and at constant weight, accurately weigh Vial B.

  • Calculate the mass of the dissolved solid by subtracting the initial mass of Vial B from the final mass.

• Calculation:

  • Solubility (mg/mL) = (Mass of residue in mg) / (Volume of aliquot in mL)

  • This protocol is self-validating because the continued presence of solid after the equilibration period confirms that the solution was indeed saturated. For robust data, the experiment should be performed in triplicate.

References

• Tinker, A., et al. (2023). Side chain-fluorinated amino acids are useful tools in medicinal chemistry and protein science. MDPI.
• Fluorinated Amino Acids: Key Building Blocks for Next-Gen Pharmaceuticals. (2025). NINGBO INNO PHARMCHEM CO.,LTD.
• Predicting the Solubility of Amino Acids and Peptides with the SAFT-γ Mie Approach: Neutral and Charged Models. (2024). ACS Publications.
• Utility of fluorinated α-amino acids in development of therapeutic peptides. (2025). Taylor & Francis Online.
• Richardson, P. (2025). Utilization of fluorinated α-amino acids in small molecule drug design. Expert Opinion on Drug Discovery.
• Fluorinated Aromatic Amino Acids and its Therapeutic Applications. (2015). Walsh Medical Media.
• Fluorine in drug discovery: Role, design and case studies. (n.d.).
• QUALITATIVE ANALYSIS OF AMINO ACIDS AND PROTEINS. (n.d.).
• Exploring the Impact of Aliphatic Fluorination on Membrane Permeability: A Solid-State NMR Perspective. (n.d.). Advances in Engineering.
• Melnykov, K. P., et al. (2026). Physicochemical Properties of α-Fluoroalkyl-Substituted Cycloalkylamines and Amino Acids. ChemRxiv.
• Measurement and modelling solubility of amino acids and peptides in aqueous 2-propanol solutions. (2021). RSC Publishing.
• Recent advances in the synthesis of fluorinated amino acids and peptides. (2023). RSC Publishing.
• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. (2023). PMC.
• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). (2023). MDPI.
• Solubility Tests of Proteins- Definition, Principle, Procedure, Result, Uses. (2022). Microbe Notes.
• The Solubility of Amino Acids in Various Solvent Systems. (n.d.). DigitalCommons@URI.
• Hoang, K. C., & Mecozzi, S. (2004). Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants. Langmuir.

Sources

• 1. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. nbinno.com [nbinno.com]
• 5. pharmacyjournal.org [pharmacyjournal.org]
• 6. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. Recent advances in the synthesis of fluorinated amino acids and peptides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Aqueous solubilization of highly fluorinated molecules by semifluorinated surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 12. microbenotes.com [microbenotes.com]

Technical Support Center: Aspartimide Formation in Fluorinated Peptides

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the intricate challenges you face in peptide synthesis. This guide is designed to provide in-depth technical assistance and troubleshooting advice for a particularly persistent issue: the formation of aspartimide in peptide sequences, with a special focus on the unique considerations for fluorinated peptides. Our goal is to equip you, our fellow researchers and drug development professionals, with the knowledge to anticipate, mitigate, and resolve this common side reaction, ensuring the integrity and purity of your synthesized peptides.

Frequently Asked Questions (FAQs)

Q1: What is aspartimide formation, and why is it a significant problem in peptide synthesis?

Aspartimide formation is a notorious intramolecular side reaction that occurs during Fmoc-based solid-phase peptide synthesis (SPPS), particularly when an aspartic acid (Asp) residue is present in the peptide chain.[1][2][3][4] The reaction is catalyzed by the basic conditions used for Fmoc deprotection, typically with piperidine.[3][4] The mechanism involves the deprotonation of the backbone amide nitrogen of the amino acid C-terminal to the Asp residue. This deprotonated nitrogen then acts as a nucleophile, attacking the side-chain carbonyl of the Asp residue to form a five-membered succinimide ring, known as an aspartimide.[3][5]

This side reaction is highly problematic for several reasons:

• Formation of Multiple Impurities: The aspartimide ring is unstable and can be opened by nucleophiles like piperidine or water. This leads to a mixture of the desired α-aspartyl peptide and the undesired β-aspartyl peptide, where the peptide bond is incorrectly formed with the side-chain carboxyl group.[3]

• Racemization: The α-carbon of the aspartimide intermediate is prone to epimerization under basic conditions, which can lead to the formation of D-aspartyl peptides. These are diastereomers of the target peptide and can be extremely difficult to separate.[3]

• Chain Termination: In some instances, the aspartimide intermediate can lead to the formation of piperazine-2,5-diones (diketopiperazines), which results in the termination of the peptide chain.[2]

• Purification Challenges: The resulting α- and β-peptides, along with their epimers, often have the same mass and similar chromatographic properties as the target peptide, making purification a significant challenge.

Q2: Which peptide sequences are most susceptible to aspartimide formation?

The propensity for aspartimide formation is highly sequence-dependent. The nature of the amino acid residue immediately following the Asp residue plays a crucial role. Sequences where Asp is followed by a small, sterically unhindered amino acid are particularly prone to this side reaction. The most problematic sequences include:

• Asp-Gly

• Asp-Asn

• Asp-Ser

• Asp-Ala

The lack of bulky side chains in these residues allows for easier access of the backbone amide nitrogen to the Asp side-chain carbonyl group, thus facilitating the cyclization reaction.

Q3: How does fluorination of amino acids impact peptide properties?

The incorporation of fluorinated amino acids into a peptide sequence can significantly alter its physicochemical and biological properties. Fluorine is the most electronegative element, and its introduction can lead to:

• Enhanced Stability: Fluorination can increase the thermal and proteolytic stability of peptides.[6][7] This is attributed to the strength of the C-F bond and steric hindrance that can disrupt recognition by proteases.

• Conformational Changes: The presence of fluorine can influence the local conformation of the peptide backbone and side chains.[8][9]

• Increased Hydrophobicity: Fluorinated side chains can increase the hydrophobicity of a peptide, which can impact its solubility and interaction with biological membranes.[7]

• Altered pKa: The strong electron-withdrawing nature of fluorine can affect the pKa of nearby acidic or basic groups.

Q4: What is the likely impact of fluorine incorporation on aspartimide formation?

While direct, extensive studies on aspartimide formation in fluorinated peptides are limited, we can infer potential effects based on the known mechanism of the side reaction and the electronic properties of fluorine. The incorporation of fluorine, particularly on the amino acid C-terminal to Asp or on the Asp residue itself, could have a dual and opposing effect:

• Potential for Increased Risk: The primary factor driving aspartimide formation is the deprotonation of the backbone amide proton. Fluorine is a strong electron-withdrawing group. If a fluorinated amino acid is placed immediately after the Asp residue, the inductive effect of the fluorine atoms could increase the acidity of the backbone N-H proton. A more acidic proton would be more easily deprotonated by the base used for Fmoc removal (e.g., piperidine), potentially leading to an increased rate of aspartimide formation.

• Potential for Decreased Risk: Conversely, the steric bulk of some fluorinated side chains might hinder the ability of the backbone amide to adopt the necessary conformation for the intramolecular attack on the Asp side chain. This steric hindrance could decrease the rate of aspartimide formation.

Our Expert Assessment: Given the potent electron-withdrawing nature of fluorine, it is prudent to assume a potentially heightened risk of aspartimide formation when working with fluorinated sequences, especially when the fluorinated residue is in the immediate vicinity of an Asp residue. Proactive implementation of mitigation strategies is therefore highly recommended.

Troubleshooting Guide

Problem 1: My HPLC and Mass Spectrometry data show a peak with a mass loss of 18 Da from my target fluorinated peptide.

• Likely Cause: This is a classic indicator of aspartimide formation. The loss of 18 Da corresponds to the mass of a water molecule, which is eliminated during the cyclization to form the succinimide ring.

• Recommended Actions:

  • Confirm the presence of aspartimide: The aspartimide intermediate itself can sometimes be observed, especially if the crude product is analyzed promptly after cleavage.

  • Look for isomeric impurities: Carefully examine your HPLC chromatogram for closely eluting peaks with the same mass as your target peptide. These are likely the α- and β-aspartyl isomers formed upon ring-opening of the aspartimide.

  • Implement mitigation strategies: Proceed to the protocols outlined below to minimize aspartimide formation in your subsequent synthesis attempts.

Problem 2: My final purified yield of the fluorinated peptide is very low, and the purification is challenging due to multiple, closely eluting peaks.

• Likely Cause: This is a common consequence of significant aspartimide formation. The resulting mixture of isomers is often difficult to resolve by standard reversed-phase HPLC.

• Recommended Actions:

  • Optimize HPLC method: If you have already synthesized the peptide, try to improve the separation of the isomers by using a shallower gradient, a different column chemistry, or alternative ion-pairing agents.

  • Prevention is key: For future syntheses, it is far more effective to prevent the formation of these impurities in the first place. Review and implement the preventative protocols provided in this guide.

Experimental Protocols for Minimizing Aspartimide Formation

Here, we provide detailed, step-by-step protocols for three key strategies to suppress aspartimide formation, with special considerations for fluorinated peptide sequences.

Strategy 1: Modification of Fmoc Deprotection Conditions

The most straightforward approach is to alter the basic conditions of the Fmoc deprotection step.

Protocol 1.1: Using a Weaker Base for Deprotection

• Rationale: A less basic deprotection reagent will be less likely to deprotonate the backbone amide, thereby reducing the rate of aspartimide formation.

• Reagents:

  • 20% (v/v) piperazine in DMF

  • 50% (v/v) morpholine in DMF[4]

• Procedure:

  • Swell the resin-bound peptide in DMF.

  • Drain the DMF.

  • Add the 20% piperazine in DMF or 50% morpholine in DMF solution to the resin.

  • Agitate for 2 x 10-minute treatments.

  • Wash the resin thoroughly with DMF (5-7 times).

  • Proceed with the next coupling step.

Protocol 1.2: Addition of an Acidic Additive to the Deprotection Cocktail

• Rationale: The addition of a weak acid can help to buffer the deprotection solution, protonating the newly formed amine and reducing the overall basicity of the microenvironment around the peptide-resin.

• Reagents:

  • 20% (v/v) piperidine in DMF

  • 0.1 M Hydroxybenzotriazole (HOBt) or Ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma)

• Procedure:

  • Prepare a fresh deprotection solution of 20% piperidine in DMF containing 0.1 M HOBt or Oxyma.

  • Swell the resin-bound peptide in DMF.

  • Drain the DMF.

  • Add the modified deprotection solution to the resin.

  • Agitate for 2 x 7-minute treatments.

  • Wash the resin thoroughly with DMF (5-7 times).

  • Proceed with the next coupling step.

Strategy 2: Use of Sterically Hindered Asp Side-Chain Protecting Groups

• Rationale: Employing a bulkier protecting group on the β-carboxyl of the Asp side chain can sterically hinder the intramolecular cyclization.

• Recommended Reagents:

  • Fmoc-Asp(OMpe)-OH (3-methylpent-3-yl ester)

  • Fmoc-Asp(Odmab)-OH (2,4-dimethyl-4-aminobenzyl ester)

• Procedure:

  • During the coupling step for the Aspartic acid residue, substitute the standard Fmoc-Asp(OtBu)-OH with one of the sterically hindered derivatives.

  • Use standard coupling protocols (e.g., HBTU/DIPEA or HATU/DIPEA).

  • Continue the synthesis with standard deprotection and coupling cycles.

Strategy 3: Backbone Protection

• Rationale: This is the most effective method to completely prevent aspartimide formation. By protecting the backbone amide nitrogen of the amino acid following the Asp residue, the nucleophile required for the cyclization reaction is no longer available.

• Recommended Reagent:

  • Fmoc-Asp(OtBu)-Dmb(Gly)-OH (a pre-formed dipeptide with a 2,4-dimethoxybenzyl group on the Gly nitrogen)

• Procedure:

  • For highly susceptible sequences like Asp-Gly, use a pre-formed dipeptide building block such as Fmoc-Asp(OtBu)-Dmb(Gly)-OH.

  • Couple this dipeptide using standard coupling conditions.

  • The Dmb group is stable throughout the synthesis and is cleaved during the final TFA cleavage step.

Data Summary and Visualization

Table 1: Comparison of Strategies to Minimize Aspartimide Formation

Strategy	Principle	Efficacy	Considerations
Modified Deprotection	Reduced basicity of the deprotection step	Moderate to High	May require longer deprotection times.
Sterically Hindered Protecting Groups	Steric hindrance of the cyclization reaction	High	Can sometimes lead to slower coupling reactions.
Backbone Protection	Elimination of the nucleophile	Very High (often complete suppression)	Limited commercial availability of pre-formed dipeptides.

Diagrams

Caption: Mechanism of base-catalyzed aspartimide formation.

Caption: Troubleshooting workflow for suspected aspartimide formation.

References

• Tinker, A., et al. (2023). Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains. Molecules, 28(17), 6223. [Link]

• Huhmann, S., & Koksch, B. (2018). Fine‐Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids. European Journal of Organic Chemistry, 2018(27-28), 3667-3679. [Link]

• Cheng, R. (n.d.). The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability. American Chemical Society. [Link]

• Kiso, Y., et al. (1988). A fluoride ion deprotection strategy in peptide synthesis. Combination with selective deprotection using the dilute methanesulfonic acid of alpha-amino protecting groups. Chemical & Pharmaceutical Bulletin, 36(12), 5024-5027. [Link]

• Zhang, X., et al. (2023). Recent advances in the synthesis of fluorinated amino acids and peptides. Organic Chemistry Frontiers, 10(4), 1017-1036. [Link]

• Buer, B. C., et al. (2014). Structural basis for the enhanced stability of highly fluorinated proteins. Proceedings of the National Academy of Sciences, 111(27), 9789-9794. [Link]

• Haskel, A., et al. (2014). Biosynthetic Incorporation of Fluorinated Amino Acids into Peptides and Proteins. Australian Journal of Chemistry, 67(1), 30-45. [Link]

• Mykhailiuk, P. K. (2020). Synthesis of complex unnatural fluorine-containing amino acids. Tetrahedron, 76(48), 131584. [Link]

• Bowden, N., et al. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(42), 6048-6058. [Link]

• Bretscher, L. E., et al. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. In Proline and its Analogs in Peptides and Proteins (pp. 1-24). Springer, Cham. [Link]

• Undec, J., et al. (2019). The aspartimide problem persists: Fluorenylmethyloxycarbonyl-solid-phase peptide synthesis (Fmoc-SPPS) chain termination due to formation of N-terminal piperazine-2,5-diones. Journal of Peptide Science, 25(9), e3195. [Link]

• Subirós-Funosas, R., et al. (2019). The 9-Fluorenylmethoxycarbonyl (Fmoc) Group in Chemical Peptide Synthesis – Its Past, Present, and Future. Australian Journal of Chemistry, 72(11), 839-848. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). [Link]

• Banwell, M. G., et al. (2011). Validation of the distal effect of electron-withdrawing groups on the stability of peptide enolates and its exploitation in the controlled stereochemical inversion of amino acid derivatives. The Journal of Organic Chemistry, 76(19), 7855-7866. [Link]

• Zhou, Y., & Murphy, G. K. (2019). The Dark Side of Fluorine. ACS Medicinal Chemistry Letters, 10(7), 960-963. [Link]

• MDPI. (2022). Fluorinated Protein and Peptide Materials for Biomedical Applications. Polymers, 14(19), 4099. [Link]

• Mykhailiuk, P. K., et al. (2017). Peptidyl-Prolyl Model Study: How Does the Electronic Effect Influence the Amide Bond Conformation? The Journal of Organic Chemistry, 82(11), 5865-5871. [Link]

• Kong, M. J. W., et al. (2025). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. ChemBioChem, e202500490. [Link]

• Pro-Med (Po-Shen) Co., Ltd. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide. [Link]

• Google Patents. (1990). EP0403600A4 - Deprotection of protected peptides.

• Huhmann, S., et al. (2015). Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin. Amino Acids, 47(3), 545-554. [Link]

• van den Braak, T. J. H. P., et al. (2025). Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis. ChemBioChem, e202500490. [Link]

• Iris Biotech GmbH. (n.d.). ASPARTIMIDE FORMATION. [Link]

• Collins, J. M., et al. (2025). Development of modern continuous flow solid phase peptide synthesis: chemistry, automation and sustainability impact. Chemical Society Reviews. [Link]

• Neumann, K., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups. Nature Communications, 11(1), 982. [Link]

• Dsouza, S., et al. (2024). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. Environmental Science & Technology, 58(7), 3045-3055. [Link]

• Pharmaceutical Technology. (2026). Fluorination Remains Key Challenge in API Synthesis. [Link]

• CY BioCIS. (n.d.). Fluorinated Peptides. [Link]

• Universitat Politècnica de Catalunya. (2023). Synthesis and characterization of a fluorinated oligopeptide for biomedical applications. [Link]

• Koksch, B., et al. (2020). Rational Design of Amphiphilic Fluorinated Peptides: Evaluation of Self-Assembly Properties and Hydrogel Formation. ChemRxiv. [Link]

• Ciaffo, G. M., et al. (2025). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. ChemBioChem, e202500099. [Link]

• Isidro-Llobet, A., et al. (2019). Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. The Journal of Organic Chemistry, 84(8), 4615-4628. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. The aspartimide problem persists: Fluorenylmethyloxycarbonyl-solid-phase peptide synthesis (Fmoc-SPPS) chain termination due to formation of N-terminal piperazine-2,5-diones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aspartimide Formation and Its Prevention in Fmoc Chemistry Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. media.iris-biotech.de [media.iris-biotech.de]
• 5. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 6. pnas.org [pnas.org]
• 7. Marsh Lab - Fluorinated Peptides [sites.google.com]
• 8. mdpi.com [mdpi.com]
• 9. The Effect of Fluorine-Containing Amino Acids on Protein Secondary Structure Stability [acswebcontent.acs.org]

Purification methods for diastereomeric beta-hydroxy-beta-amino acids

Technical Support Center: Purification of Diastereomeric

-Hydroxy- -Amino Acids

Case ID: BHA-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary & Triage

The Challenge:

-hydroxy- -amino acids (e.g., phenylisoserine, norstatine) possess two contiguous chiral centers ( and ).[1] Synthetic routes often yield a mixture of diastereomers (syn and anti).[1]

Why Standard Methods Fail:

• Zwitterionic Nature: In their free form, these compounds act as ampholytes, leading to severe peak tailing on standard C18 silica.[1]

• Conformational Flexibility: The free rotation of the C-C bond averages out the dipole moments, making syn and anti isomers difficult to resolve by polarity alone.

• Solubility: They are often insoluble in non-polar solvents, limiting normal-phase chromatography options.[1]

The Solution Architecture: We categorize purification strategies into three tiers based on scale and difficulty.

• Tier 1 (Analytical/Small Scale): Mixed-Mode or PBr Chromatography.[1]

• Tier 2 (Difficult Separations): Conformational Locking (Oxazolidinone Derivatization).[1]

• Tier 3 (Process Scale): Crystallization-Induced Asymmetric Transformation (CIAT).[1]

Decision Matrix: Select Your Workflow

Use the following logic flow to determine the optimal purification method for your specific substrate.

Figure 1: Strategic decision tree for selecting the purification modality based on scale and chemical state.

Technical Protocols

Method B: Mixed-Mode Chromatography (For Free Zwitterions)

Best for: Underivatized amino acids where C18 columns cause tailing.

The Science: Mixed-mode columns (e.g., SIELC Obelisc N or Supelco Chirobiotic T) combine ion-exchange (to handle the amine/acid) with hydrophobic chains.[1] This prevents the "exclusion" effect seen on pure silica.

Protocol:

• Column Selection:

  • Primary: Obelisc N (HILIC/Ion-Exchange hybrid).[1]

  • Secondary: Teicoplanin-based (Chirobiotic T).[1]

• Mobile Phase:

  • Buffer: 10–20 mM Ammonium Formate (pH 3.0). Critical: Low pH ensures the carboxylic acid is protonated (neutral) and the amine is protonated (cationic), simplifying the interaction to Cation-Exchange.[1]

  • Organic Modifier: Acetonitrile (MeCN).[1]

• Gradient:

  • Start: 90% MeCN (High organic promotes HILIC mode).[1]

  • End: 50% MeCN.[1]

  • Note: Unlike Reverse Phase, zwitterions often elute later with higher organic content in HILIC mode.[1]

Troubleshooting Table:

Symptom	Probable Cause	Corrective Action
Broad/Tailing Peaks	Secondary silanol interactions.	Increase buffer ionic strength to 50mM.
Early Elution (Void)	"Phase Collapse" or repulsion.[1]	Switch to HILIC mode (start >80% MeCN).[1]

| Split Peaks | Sample solvent mismatch. | Dissolve sample in the starting mobile phase. |

Method C: The "Lock-and-Separate" (Oxazolidinone Derivatization)

Best for: Difficult diastereomers that co-elute on C18. This is the "Nuclear Option" for high purity.

The Science: By cyclizing the

-hydroxy amine into an oxazolidinone, you restrict bond rotation. The syn isomer forms a cis-4,5-disubstituted ring, while the anti isomer forms a trans-ring. These have drastically different dipole moments and adsorption profiles on silica.

Workflow:

• Cyclization:

  • Reagent: Triphosgene or Carbonyldiimidazole (CDI).[1]

  • Base:

    or DIPEA.[1]

  • Solvent:

    ( ).[1]

  • Mechanism: The amine attacks the carbonyl source, followed by intramolecular closure by the hydroxyl group.

• Separation (Flash Chromatography):

  • Stationary Phase: Standard Silica Gel (40–63 µm).[1]

  • Eluent: Hexane/Ethyl Acetate (typically 3:1 to 1:1).[1]

  • Result: The cis-oxazolidinone (derived from syn) is usually less polar and elutes faster than the trans (derived from anti).[1]

• Ring Opening (Hydrolysis):

  • Reagents: LiOH (aq) in THF/Water or KOH in Ethanol.[1]

  • Conditions: Reflux, 2–4 hours.[1]

  • Yield: Quantitative recovery of the purified amino acid.

Method D: Crystallization-Induced Asymmetric Transformation (CIAT)

Best for: Process scale (>10g) where chromatography is too expensive.[1]

The Science: If the syn and anti isomers are in equilibrium (via a reversible retro-aldol or epimerization mechanism) and one isomer crystallizes preferentially, the solution equilibrium shifts to replace the depleted isomer. This converts the entire mixture into a single diastereomer.

Protocol:

• Solvent Screening: Test Ethanol, Isopropanol, and Ethanol/Water mixtures.[1] You need a solvent where the solid is soluble at reflux but sparingly soluble at RT.

• Chiral Acid Additive: If the amino acid is racemic at the

  -position, add 0.5–1.0 eq of a chiral acid (e.g., (+)-Tartaric acid or Dibenzoyl-L-tartaric acid).[1]

• The Procedure:

  • Dissolve mixture at reflux.

  • Add 1–5 mol% of salicylaldehyde (catalyst for racemization at

    via Schiff base formation).[1]

  • Cool slowly (

    /hour).[1]

  • Seed with pure crystals of the desired diastereomer (if available).[1]

  • Outcome: Yields can exceed 50% (theoretical max for resolution) because the undesired isomer converts to the desired one during crystallization.[1]

Verification: How do I know it's Syn or Anti?

Do not rely solely on retention time. Use NMR coupling constants (

-values) of the oxazolidinone derivative.

Parameter	Cis-Oxazolidinone (Syn-Precursor)	Trans-Oxazolidinone (Anti-Precursor)
Coupling ( )	8.0 – 10.0 Hz	5.0 – 6.0 Hz
NOE Signal	Strong correlation between H4 and H5	Weak or No correlation
Chromatography	Generally elutes First (Less Polar)	Generally elutes Second (More Polar)

Note: For the free linear chain,

-values are unreliable due to rotamer averaging.

Frequently Asked Questions (FAQ)

Q1: I am using Marfey's Reagent (FDAA) but the peaks are overlapping. Why? A: Standard L-FDAA is excellent for enantiomers (L vs D) but sometimes struggles with diastereomers (

epimers).[1][2]

• Fix: Switch to L-FDVDA (Valine derivative) or the D-Marfey's reagent. Recent studies indicate that changing the steric bulk of the Marfey's side chain (Alanine

  Valine) significantly improves -epimer resolution [1].

Q2: My compound "disappears" on the column. Is it degrading? A: If you are using a silica-based column with free amino acids, they are likely irreversibly binding to active silanol sites.[1]

• Fix: Switch to a PBr (Pentabromobenzyl) column or add 0.1% TFA to the mobile phase to suppress silanol ionization. If using mass spec, use Ammonium Formate (pH 3) instead of TFA to avoid signal suppression.[1]

Q3: Can I separate these using enzymatic resolution? A: Yes. Lipases (like CAL-B ) are highly effective.[1]

• Strategy: Acetylate the amine and the alcohol. Incubate with CAL-B in buffer. The enzyme will typically hydrolyze the ester of the anti isomer much faster than the syn (or vice versa depending on specific sterics), allowing you to separate the alcohol (product) from the ester (starting material) by simple extraction [3].[1]

References

• Enhanced Stereochemical Analysis of β-Diastereomeric Amino Acids. ACS Omega. (2025).[1] Methods using variants of Marfey's reagent (L-FDVDA) for improved separation of C-beta epimers. [1]

• High-Performance Liquid Chromatographic Separation of Stereoisomers of β-Methyl-Substituted Unusual Amino Acids. Journal of Chromatography A. (2016). Details on Zwitterionic CSPs and mobile phase effects.

• Direct Enzymatic Route for the Preparation of Novel Enantiomerically Enriched Hydroxylated β-Amino Ester Stereoisomers. MDPI. (2010). Use of CAL-B for enzymatic resolution.[3] [1]

• Separation of Oxazolidinone Analogs by Capillary Electrophoresis. PMC. (2023).[1] Discusses the physical property differences in oxazolidinone rings derived from beta-amino acids.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Low Yields in Reformatsky Reactions with Fluorinated Aldehydes

From the desk of the Senior Application Scientist

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges with the Reformatsky reaction, specifically when using electron-deficient fluorinated aldehydes. Low yields in this powerful C-C bond-forming reaction are a common but surmountable issue. This document provides in-depth, field-proven insights and troubleshooting strategies structured in a practical question-and-answer format to help you diagnose and resolve common problems in your experiments.

Fundamental Principles: Why Fluorinated Aldehydes are Different

The classical Reformatsky reaction involves the oxidative addition of zinc metal into the carbon-halogen bond of an α-haloester to form an organozinc enolate.[1][2] This nucleophilic enolate then adds to a carbonyl electrophile, such as an aldehyde or ketone, to produce a β-hydroxy ester upon acidic workup.[3][4]

The presence of highly electronegative fluorine atoms on the aldehyde has a profound electronic effect. It renders the carbonyl carbon significantly more electrophilic, which should theoretically accelerate the desired nucleophilic attack. However, this enhanced reactivity can also open pathways to unwanted side reactions, and the stability of the resulting zinc alkoxide intermediate can influence the final product distribution. This guide will address the nuances of controlling the reaction environment to favor the desired product.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Question 1: My reaction has failed completely or shows only trace product. What is the most common point of failure?

Answer: The most frequent cause for a complete reaction failure is inactive zinc metal. Commercial zinc dust or granules are coated with a passivating layer of zinc oxide (ZnO), which prevents the crucial initial step of oxidative addition into the α-haloester's carbon-halogen bond.[1][5] Without the formation of the Reformatsky reagent (the zinc enolate), no reaction can occur.

Troubleshooting Steps:

• Zinc Activation is Non-Negotiable: You must activate the zinc immediately before use to expose a fresh metal surface. Several methods are effective, and the choice may depend on your substrate's sensitivity.[6]

• Visual Confirmation: A successful activation often has a visual cue. For instance, when using iodine, the brown/purple color of I₂ will disappear as it reacts with the zinc surface.

• Initiation: The reaction's initiation is often marked by a gentle exotherm or the onset of a slight reflux in solvents like THF. If you observe no change after adding a small portion of the α-haloester, the zinc is likely not activated.

See the Protocols section below for a detailed, step-by-step guide to a reliable zinc activation method using iodine.

Question 2: My yields are inconsistent and low, and I observe multiple byproducts. What side reactions are common with fluorinated aldehydes?

Answer: The high electrophilicity of fluorinated aldehydes can exacerbate several side reactions, leading to a complex product mixture and low yields of the desired β-hydroxy ester.

• Enolate Self-Condensation: The zinc enolate can react with unreacted α-haloester or with itself, especially if its formation is much faster than its reaction with the aldehyde. While zinc enolates are less basic than their lithium counterparts, this pathway can still consume starting material.[7][8]

• Dehydration: The resulting β-hydroxy ester product, particularly if it's benzylic or allylic, can be susceptible to dehydration under thermal or acidic conditions to form an α,β-unsaturated ester.[1] This is often observed if the reaction is run at high temperatures or if the acidic workup is too harsh.

• Aldol-Type Reactions: If any moisture is present, it can react with the organozinc intermediate, quenching the reaction.

Troubleshooting Steps:

• Control the Temperature: Start the reaction at room temperature and let the initial exotherm guide the reaction rate. If the reaction is too vigorous, use a water bath to maintain a gentle reflux. Avoid aggressive external heating unless you have established it is necessary.

• Slow Addition: Add the α-haloester dropwise to a suspension of the activated zinc and the fluorinated aldehyde. This maintains a low instantaneous concentration of the zinc enolate, favoring the cross-reaction with the highly reactive aldehyde over self-condensation.

• Mild Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) or a chilled, dilute HCl solution (e.g., 1M) instead of stronger acids. This minimizes the risk of product dehydration during workup.

Question 3: Which solvent should I use, and how critical is its purity?

Answer: Solvent choice and quality are critical for success. The solvent must be aprotic and meticulously dried, as any water will quench the Reformatsky reagent.

Solvent	Typical Temperature	Advantages	Disadvantages
Tetrahydrofuran (THF)	Reflux (~66°C)	Excellent solvating power for the organozinc intermediate.[9] The most common and reliable choice for initiating the reaction.	Must be rigorously dried (e.g., distilled from sodium/benzophenone). Can form peroxides.
1,4-Dioxane	Reflux (~101°C)	Higher boiling point may help drive sluggish reactions.	Can be difficult to dry completely; higher reaction temperature may promote dehydration.[10]
Toluene	Reflux (~111°C)	High boiling point. Useful for specific applications, often in combination with co-solvents or additives.	Poor solvent for the polar intermediates; reaction is often heterogeneous and may require vigorous stirring.

Recommendation: Anhydrous THF is the best starting point for nearly all applications. Ensure it is freshly dried and distilled or drawn from a solvent purification system.

Visualizing the Process

The Reformatsky Reaction Mechanism

The diagram below illustrates the key steps of the reaction, from the activation of the α-haloester by zinc to the formation of the final product after hydrolysis.

Caption: Mechanism of the Reformatsky Reaction.

Troubleshooting Workflow

If you are facing low yields, follow this logical decision tree to diagnose the issue.

Caption: A decision tree for troubleshooting low yields.

Standardized Experimental Protocols

Protocol 1: Activation of Zinc Dust with Iodine

This is a reliable method for small to medium-scale reactions.

Materials:

• Zinc dust (commercial grade)

• Iodine (I₂) crystals

• Anhydrous THF

• Three-neck round-bottom flask equipped with a reflux condenser, magnetic stir bar, and a dropping funnel under an inert atmosphere (N₂ or Ar).

Procedure:

• Drying: Flame-dry the glassware under vacuum or oven-dry at 120°C for at least 4 hours. Assemble the apparatus while hot and allow it to cool under a stream of inert gas.

• Charging the Flask: To the cooled flask, add the zinc dust (typically 1.5 to 2.0 equivalents relative to the α-haloester).

• Activation: Add a few crystals of iodine (approx. 5-10 mol%). The flask will have a faint brownish-purple vapor or color.

• Solvent Addition: Add a small amount of anhydrous THF via syringe, just enough to slurry the zinc.

• Initiation: Begin stirring vigorously. The color of the iodine should fade to colorless within 5-10 minutes as it reacts with the zinc surface. A gentle warming of the flask may be observed. The zinc is now activated and ready for use. Proceed immediately to the main reaction.

Protocol 2: General Procedure for Reformatsky Reaction with a Fluorinated Aldehyde

Procedure:

• Setup: In the flask containing the freshly activated zinc (from Protocol 1), add the remaining anhydrous THF to achieve the final desired reaction concentration (e.g., 0.2-0.5 M).

• Add Aldehyde: Add the fluorinated aldehyde (1.0 equivalent) to the stirred zinc suspension.

• Prepare Reagent Solution: In the dropping funnel, prepare a solution of the α-haloester (e.g., ethyl bromoacetate, 1.2 equivalents) in a small amount of anhydrous THF.

• Initiate Reaction: Add a small portion (approx. 10%) of the α-haloester solution from the dropping funnel to the main flask.

• Monitor Initiation: Watch for signs of reaction initiation, such as a color change, a gentle exotherm causing the solvent to reflux, or the formation of a cloudy precipitate. If the reaction does not start, you may gently warm the flask with a heat gun until reflux begins.

• Addition: Once the reaction is initiated, add the remainder of the α-haloester solution dropwise at a rate that maintains a gentle reflux.

• Reaction Completion: After the addition is complete, allow the reaction to stir. Monitor its progress by TLC or LC-MS. If the reaction stalls, you may heat it to reflux using a heating mantle until the starting aldehyde is consumed (typically 1-4 hours).

• Workup: Cool the reaction mixture to 0°C in an ice bath. Slowly and carefully quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

References

• Master Organic Chemistry. (n.d.). Reformatsky Reaction. Retrieved from [Link][1]

• Ranu, B. C., & Dutta, P. (2021). Reformatsky reaction as a key step in the synthesis of natural products: A review. Cogent Chemistry, 7(1), 1998375. Retrieved from [Link][11]

• Kummer, D. A., et al. (2009). A Scalable Zinc Activation Procedure Using DIBAL-H in a Reformatsky Reaction. Organic Process Research & Development, 13(5), 995–1000. Retrieved from [Link][12]

• Guillena, G., & Nájera, C. (2017). Recent developments in the asymmetric Reformatsky-type reaction. Beilstein Journal of Organic Chemistry, 13, 2194–2222. Retrieved from [Link][13]

• SATHEE. (n.d.). Chemistry Reformatsky Reaction. Retrieved from [Link][3]

• Kummer, D. A., et al. (2009). A Scalable Zinc Activation Procedure Using DIBAL-H in a Reformatsky Reaction. ResearchGate. Retrieved from [Link][14]

• American Institute of Chemists. (2018). Recent advances & perspectives in the asymmetric Reformatsky reaction. Retrieved from [Link][9]

• Choppin, S., et al. (2013). Recent advances in the diastereoselective Reformatsky-type reaction. Organic & Biomolecular Chemistry, 11(8), 1251-1268. Retrieved from [Link]

• Wikipedia. (n.d.). Reformatsky reaction. Retrieved from [Link][2]

• Friščić, T., & James, S. L. (2017). A Ball-Milling-Enabled Reformatsky Reaction. Angewandte Chemie International Edition, 56(4), 1131-1134. Retrieved from [Link][5]

• Chemistry LibreTexts. (2023). Reformatsky Reaction. Retrieved from [Link][15]

• Name Reactions in Organic Synthesis. (n.d.). Reformatsky Reaction. Retrieved from [Link][10]

• BYJU'S. (2019). Reformatsky Reaction. Retrieved from [Link][4]

• Chem-Station. (2014). Reformatsky Reaction. Retrieved from [Link][7]

• Chattopadhyay, A., & Salaskar, A. (2000). A Practical Method for the Reformatsky Reaction of Aldehydes. Synthesis, 2000(04), 561–564. Retrieved from [Link][16]

• Organic Chemistry Portal. (n.d.). Reformatsky Reaction. Retrieved from [Link][8]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 3. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 4. byjus.com [byjus.com]
• 5. A Ball‐Milling‐Enabled Reformatsky Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reformatsky Reaction | Thermo Fisher Scientific - US [thermofisher.com]
• 7. Reformatsky Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Reformatsky Reaction [organic-chemistry.org]
• 9. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 10. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [cambridge.org]
• 11. tandfonline.com [tandfonline.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Recent developments in the asymmetric Reformatsky-type reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. A Practical Method for the Reformatsky Reaction of Aldehydes [organic-chemistry.org]

Reference Data & Comparative Studies

Metabolic stability of fluorinated vs non-fluorinated beta-amino acids

Topic: Metabolic Stability of Fluorinated vs. Non-Fluorinated

-Amino Acids Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Metabolic Stability of Fluorinated vs. Non-Fluorinated -Amino Acids: A Comparative Technical Guide

Executive Summary

In the design of peptidomimetics, the transition from

- to -amino acids is a well-established strategy to arrest proteolytic degradation. However, metabolic stability is not singular ; it encompasses both hydrolytic (protease-driven) and oxidative (CYP450-driven) clearance.

This guide delineates the distinct roles of the

-backbone and fluorine substitution. The -backbone is the primary driver of proteolytic stability, rendering the peptide bond unrecognizable to most proteases. Fluorination , conversely, is the critical determinant of oxidative stability and bioavailability. While non-fluorinated -amino acids resist hydrolysis, they remain vulnerable to hepatic clearance via side-chain oxidation. Fluorination blocks these metabolic "soft spots," creating a synergistic stability profile essential for in vivo efficacy.

Mechanistic Insight: The Stability Triad

To engineer stable peptidomimetics, one must distinguish between the mechanisms of degradation.

A. Proteolytic Stability: The Backbone Effect

Proteases (e.g., Chymotrypsin, Pepsin, DPP-IV) rely on precise spatial alignment of the scissile amide bond relative to the catalytic triad (e.g., Ser-His-Asp).

• Non-Fluorinated

  -AAs: The insertion of a methylene group ( ) extends the backbone, altering the hydrogen bonding pattern and disrupting the transition state required for hydrolysis. This makes even simple, non-fluorinated -peptides highly resistant to proteolysis.

• Fluorinated

  -AAs: Fluorination at the - or -position generally maintains this resistance. While bulky fluorinated side chains (e.g., hexafluoroleucine) can add steric shielding, the dominant protective factor is the backbone homologation , not the fluorine atom itself.

B. Oxidative Stability: The Fluorine Effect

Hepatic clearance is driven by Cytochrome P450 (CYP) enzymes, which oxidize lipophilic side chains.[1]

• Non-Fluorinated

  -AAs: While immune to proteases, the alkyl side chains (e.g., isobutyl in -Leu) are prime targets for CYP-mediated hydroxylation ( ), leading to rapid renal clearance or further degradation.

• Fluorinated

  -AAs: Replacing labile C-H bonds with C-F bonds blocks this oxidation. The C-F bond is metabolically inert (bond energy ~116 kcal/mol vs. ~99 kcal/mol for C-H). Furthermore, the strong electron-withdrawing nature of fluorine deactivates adjacent C-H bonds, preventing the "NIH shift" and other oxidative mechanisms.

C. Visualization of Stability Mechanisms

Figure 1: Mechanistic divergence. The

-backbone confers proteolytic resistance, while side-chain fluorination confers oxidative resistance.

Comparative Analysis: Performance Metrics

The following table summarizes the physicochemical and metabolic differences between non-fluorinated and fluorinated

-amino acid analogs.

Table 1: Physicochemical & Metabolic Profile Comparison

Feature	Non-Fluorinated -Amino Acids	Fluorinated -Amino Acids	Impact on Drug Design
Proteolytic Half-life ( )	High (>24h in plasma)	High (>24h in plasma)	Both backbones resist proteases; fluorine adds minimal extra benefit here.
Microsomal Stability ( )	Low to Moderate	High	Fluorine blocks CYP-mediated hydroxylation of side chains.
Lipophilicity ( )	Variable	Tunable (Usually Higher)	Fluorine increases lipophilicity without adding steric bulk, improving membrane permeability.
Basicity (Amine pKa)	~9.0 - 10.0	~7.5 - 8.5 (Lower)	-Fluorine lowers pKa, increasing the fraction of uncharged species at physiological pH (better absorption).
Conformation	Flexible (unless cyclic)	Restricted (Gauche effect)	F-C-C-N gauche preference stabilizes specific secondary structures (e.g., 14-helix).

Key Data Trends

• Proteolysis: In head-to-head comparisons using

  -chymotrypsin, both -homophenylalanine and its fluorinated analogs show negligible degradation over 24 hours, whereas the -analog is cleaved within minutes [1].

• Oxidation: In liver microsome assays,

  -peptides with non-fluorinated alkyl side chains (e.g., -Leu) show clearance rates comparable to small molecules due to side-chain oxidation. Substitution with trifluoromethyl groups (e.g., -Tfm-Ala) reduces intrinsic clearance ( ) by 3- to 10-fold [2].

Experimental Protocols

To validate the stability profile of your candidates, use this dual-assay workflow. These protocols are designed to be self-validating with positive and negative controls.

Protocol A: Proteolytic Stability Assay (Plasma)

Validates the backbone stability.

Materials:

• Pooled Human/Rat Plasma (heparinized).

• Test Compound (10 mM DMSO stock).

• Reference Standard: Propantheline (unstable) or Enkephalin (unstable).

• Internal Standard (IS): Tolbutamide or Warfarin.

Workflow:

• Preparation: Dilute test compound to 2

  M in pre-warmed (37°C) plasma. Final DMSO concentration < 1%.

• Incubation: Incubate in a shaking water bath at 37°C.

• Sampling: At

  min, and 24 h, remove 50 L aliquots.

• Quenching: Immediately add 200

  L ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins.

• Processing: Centrifuge at 4,000 rpm for 20 min at 4°C. Collect supernatant.

• Analysis: Analyze via LC-MS/MS. Monitor parent ion depletion.

Calculation: Plot

vs. time. The slope is the elimination rate constant.

Protocol B: Microsomal Stability Assay (Oxidative)

Validates the side-chain stability (Fluorine effect).

Materials:

• Liver Microsomes (Human/Rat, 20 mg/mL protein).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Buffer: 100 mM Potassium Phosphate (pH 7.4).

Workflow:

• Pre-incubation: Mix Microsomes (0.5 mg/mL final) + Buffer + Test Compound (1

  M). Pre-warm at 37°C for 5 min.

• Initiation: Add NADPH regenerating system to start the reaction. Control arm: Add buffer instead of NADPH to assess non-CYP degradation.

• Sampling: At

  min.

• Quenching: Add ice-cold Acetonitrile/Methanol (containing IS).

• Analysis: LC-MS/MS.

Interpretation:

• High Stability:

  .

• Low Stability:

  .

• Note: If the non-fluorinated

  -AA shows high clearance here but high stability in plasma, the instability is oxidative. Fluorination should significantly reduce this .

Experimental Workflow Diagram

Figure 2: Parallel stability assessment workflow to distinguish backbone vs. side-chain stability.

References

• Seebach, D., et al. (1996). "Beta-peptides: synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography. Helical secondary structure of a beta-hexapeptide in solution and its stability towards pepsin." Helvetica Chimica Acta. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link

• Purser, S., et al. (2008). "Fluorine in medicinal chemistry." Chemical Society Reviews. Link

• Hagmann, W. K. (2008). "The many roles for fluorine in medicinal chemistry." Journal of Medicinal Chemistry. Link

• Koksch, B., et al. (2006). "Fluorine in peptide design and protein engineering."[1][2][3] Topics in Current Chemistry. Link

Sources

• 1. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of fluorination on proteolytic stability of peptides in human blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids • Koksch Group • Department of Biology, Chemistry, Pharmacy [bcp.fu-berlin.de]

A Senior Application Scientist's Guide to LogP Lipophilicity of 3-Fluorophenyl Amino Acid Derivatives

Introduction: The Strategic Role of Fluorine in Modulating Lipophilicity

In modern medicinal chemistry, the strategic incorporation of fluorine atoms has become an indispensable tool for fine-tuning the properties of drug candidates.[1] The introduction of fluorine, particularly onto an aromatic ring such as in 3-fluorophenyl amino acid derivatives, can profoundly influence a molecule's physicochemical profile. Among the most critical of these properties is lipophilicity, which governs a compound's absorption, distribution, metabolism, and excretion (ADME).[2][3] Lipophilicity is quantitatively expressed by the partition coefficient (LogP), which measures the equilibrium distribution of a compound between a nonpolar (octan-1-ol) and a polar (aqueous) phase.[2][4]

A molecule's LogP value is a key determinant of its ability to permeate biological membranes, with optimal ranges defined for different therapeutic objectives. For instance, drugs targeting the central nervous system (CNS) ideally possess a LogP value around 2, while those intended for oral absorption are often optimized for a range of 1.35–1.8.[2] By substituting a hydrogen atom with fluorine, medicinal chemists can modulate lipophilicity to enhance membrane permeability, improve metabolic stability, and ultimately increase a drug's bioavailability and efficacy.[1][5] This guide provides a comparative analysis of the lipophilicity of 3-fluorophenyl amino acid derivatives, details a robust experimental protocol for LogP determination, and offers insights for researchers in drug discovery.

Methodologies for Experimental LogP Determination

While computational methods exist for predicting LogP, experimental determination remains crucial for accurate characterization. Two primary methods are widely accepted in the field:

• Shake-Flask Method (OECD 107) : Considered the "gold standard," this method directly measures the concentration of a solute in pre-saturated octan-1-ol and aqueous phases after they have been shaken to reach equilibrium.[4][6][7] While highly accurate for LogP values in the -2 to 4 range, it is labor-intensive, time-consuming, and requires a significant amount of pure compound.[6][8]

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) (OECD 117) : This is the most widely used indirect method, prized for its speed, automation, and suitability for high-throughput screening.[6] The method is based on the correlation between a compound's retention time on a nonpolar stationary phase (like C18) and its lipophilicity. By calibrating the system with compounds of known LogP values, the LogP of an unknown compound can be accurately estimated.[4][9]

For drug discovery programs that require the rapid evaluation of many derivatives, the RP-HPLC method offers the most practical and efficient approach.

Detailed Experimental Protocol: LogP Determination by RP-HPLC

This protocol outlines a self-validating system for determining the LogP of 3-fluorophenyl amino acid derivatives using RP-HPLC. The causality behind this choice is its balance of accuracy, speed, and low sample consumption, which is ideal for a research and development setting.

I. Materials and Equipment

• HPLC System: Quaternary pump, autosampler, column thermostat, and UV-Vis detector.

• Column: C18 stationary phase (e.g., 4.6 x 50 mm, 5 µm particle size).

• Mobile Phase A: Water (HPLC grade).

• Mobile Phase B: Acetonitrile (HPLC grade).

• Reference Standards: A set of 5-7 compounds with well-documented LogP values spanning the expected range (e.g., Benzene, Toluene, Naphthalene).

• Test Compounds: 3-fluorophenyl amino acid derivatives of interest.

• Solvent: 50:50 Acetonitrile:Water for dissolving samples.

II. Step-by-Step Methodology

• Preparation of Reference Standards:

  • Prepare individual stock solutions of each reference standard in the 50:50 acetonitrile:water solvent at a concentration of 1 mg/mL.

  • Create a working solution by mixing equal volumes of each stock solution to yield a final concentration of ~0.1-0.2 mg/mL for each compound. The use of multiple standards creates a calibration curve, which is a self-validating mechanism ensuring the system's linearity and accuracy.

• Preparation of Test Compounds:

  • Accurately weigh and dissolve the 3-fluorophenyl amino acid derivatives in the same 50:50 solvent to a final concentration of 1 mg/mL. Amino acids may require derivatization (e.g., N-acetylation) to improve their chromatographic behavior and ensure they are in a neutral form.[10]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

  • Detection Wavelength: 254 nm (or optimal wavelength for the compounds).

  • Mobile Phase Gradient: A linear gradient is employed to elute compounds across a range of lipophilicities.

    Time (min)	% Mobile Phase B (Acetonitrile)
    0.0	10
    10.0	90
    10.1	10

    | 12.0 | 10 |

• Data Acquisition and Analysis:

  • Inject the reference standard mixture and record the retention time (t_R) for each compound.

  • Inject each test compound solution and record its retention time.

  • Determine the column dead time (t_0) by injecting a non-retained compound like uracil or by using the first baseline disturbance.

  • Calculate the retention factor (k) for each compound using the formula: k = (t_R - t_0) / t_0 .

  • Plot the known LogP values of the reference standards against their corresponding log(k) values.

  • Perform a linear regression on the data points. The resulting equation (y = mx + c) forms the calibration curve.

  • Using the measured log(k) value for each test compound, calculate its experimental LogP using the regression equation.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the RP-HPLC method for LogP determination.

Caption: Workflow for LogP determination via the RP-HPLC method.

Comparative Data: Impact of 3-Fluoro Substitution

The introduction of a fluorine atom to the phenyl ring of phenylalanine has a distinct and measurable effect on its lipophilicity. The table below presents a comparison of calculated LogP values for phenylalanine and its 3-fluoro derivative, along with their N-acetylated forms, which are common intermediates in peptide synthesis.

Compound	Molecular Formula	Parent Amino Acid	Modification(s)	Calculated LogP (XLogP3)
L-Phenylalanine	C₉H₁₁NO₂	Phenylalanine	None	-1.4
3-Fluoro-L-phenylalanine	C₉H₁₀FNO₂	Phenylalanine	3-Fluoro substitution	-1.9 [11]
N-Acetyl-L-phenylalanine	C₁₁H₁₃NO₃	Phenylalanine	N-Acetylation	-0.1
N-Acetyl-3-Fluoro-L-phenylalanine	C₁₁H₁₂FNO₃	Phenylalanine	3-Fluoro, N-Acetylation	-0.5

Note: LogP values are computationally predicted for comparative purposes. Experimental values may vary based on conditions.

Analysis of Lipophilicity Trends

• Effect of Fluorination: Contrary to the common assumption that fluorination always increases lipophilicity, the substitution of hydrogen with a highly electronegative fluorine atom at the meta-position of the phenyl ring decreases the LogP of the parent amino acid (from -1.4 to -1.9).[11] This highlights the context-dependent nature of fluorine's effects; while it can increase the lipophilicity of larger, more complex molecules by masking polar groups, on a relatively small and polar scaffold like an amino acid, its inductive electron-withdrawing effect can increase the overall polarity, leading to greater aqueous phase affinity.[3][12]

• Effect of N-Acetylation: The addition of an acetyl group to the N-terminus consistently increases the LogP value for both the parent and fluorinated amino acid. This is an expected outcome, as the modification caps the polar primary amine, reducing its hydrogen bonding capacity and increasing the molecule's overall hydrophobic character.

• Combined Impact: The N-acetylated 3-fluoro derivative remains more hydrophilic (lower LogP) than its non-fluorinated counterpart. This demonstrates that the electronic influence of the fluorine atom is a persistent factor that can be used to systematically tune the lipophilicity of even modified amino acid building blocks.

Conclusion for the Research Professional

The lipophilicity of 3-fluorophenyl amino acid derivatives is a nuanced property influenced by the strong inductive effect of the fluorine atom. As demonstrated, the 3-fluoro substitution can subtly decrease the LogP of the parent amino acid, providing a valuable tool for researchers aiming to optimize the hydrophilic-lipophilic balance of peptides or small molecule drugs. The RP-HPLC method provides a robust and high-throughput means to experimentally verify these properties, enabling rapid screening and informed decision-making in the drug development pipeline. By understanding and leveraging the specific impact of fluorination, scientists can more effectively design molecules with improved pharmacokinetic profiles and enhanced therapeutic potential.

References

• Priya A, Mahesh Kumar N, and Shachindra L Nargund. Fluorine in drug discovery: Role, design and case studies.

• ACD/Labs. LogP—Making Sense of the Value. ACD/Labs Application Note. [Link]

• Sangster, J. Methods for Determination of Lipophilicity. Encyclopedia.pub. [Link]

• Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory study of log P determination by shake-flask and potentiometric methods. Journal of Pharmaceutical and Biomedical Analysis, 14(11), 1405–1413.

• Cambridge MedChem Consulting. LogP/D. [Link]

• ResearchGate. (PDF) LogP / LogD shake-flask method v1. [Link]

• Ràfols, C., Subirats, X., Rubio, J., Rosés, M., & Bosch, E. (2017).

• O'Hagan, D. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. Encyclopedia.pub. [Link]

• Terry, L. R., & O'Hagan, D. (2021).

• ResearchGate. The influence of aliphatic fluorination on lipophilicity. [Link]

• Expert Opinion on Drug Discovery. Utility of fluorinated α-amino acids in development of therapeutic peptides. [Link]

• U.S. Environmental Protection Agency. Rapid Method for Estimating Log P for Organic Chemicals. EPA NEPIS. [Link]

• Google Patents. US6524863B1 - High throughput HPLC method for determining Log P values.

• National Center for Biotechnology Information. 3-Fluorophenylalanine. PubChem Compound Database. [Link]

• Kubyshkin, V. (2021). Experimental lipophilicity scale for coded and noncoded amino acid residues. Organic & Biomolecular Chemistry, 19(32), 7099-7108.

• Shimadzu Corporation. Analytical Methods for Amino Acids. [Link]

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• 2. acdlabs.com [acdlabs.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 5. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methods for Determination of Lipophilicity | Encyclopedia MDPI [encyclopedia.pub]
• 7. researchgate.net [researchgate.net]
• 8. diposit.ub.edu [diposit.ub.edu]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. 3-Fluorophenylalanine | C9H10FNO2 | CID 9976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

19F NMR conformational analysis of fluorinated beta-peptides

19F NMR Conformational Analysis of Fluorinated -Peptides: A Comparative Guide

Executive Summary

Objective: To provide a technical framework for using

F NMR spectroscopy as a primary tool for determining the secondary structure of fluorinated -peptides. Audience: Synthetic Chemists, Structural Biologists, and Medicinal Chemists. Key Insight: While Circular Dichroism (CD) provides global folding data, F NMR offers site-specific resolution capable of distinguishing subtle conformational populations (e.g., -helix vs. hairpin turns) through stereoelectronic reporters (the "gauche effect").

Introduction: The -Peptide Foldamer Revolution

-Peptides—oligomers of -amino acids—are a premier class of "foldamers" that mimic natural peptides but possess superior proteolytic stability.[1] Unlike -peptides, which rely heavily on hydrogen bonding for folding, -peptides are significantly influenced by backbone torsion angles constrained by side-chain stereochemistry.

Why Fluorine?

The introduction of fluorine into the

-peptide backbone (e.g., -fluoro- -amino acids) serves a dual purpose:

• Stereoelectronic Control: The high electronegativity of fluorine induces a gauche effect , forcing specific backbone torsion angles that can stabilize or destabilize helical conformations (e.g., the

  -helix).

• The "Spy" Nucleus:

  F has 100% natural abundance, a spin of 1/2, and 83% the sensitivity of H. Crucially, it has zero biological background , making it an exquisite probe for local conformational changes that are invisible to CD or crowded H NMR spectra.

Mechanistic Foundation: The Gauche Effect[2]

To interpret

F NMR data, one must understand the underlying physics governing the chemical shift and coupling constants.

The Stereoelectronic Rule

In fluorinated

-peptides, the C–F bond tends to align gauche to vicinal electron-rich bonds (like C–N or C–C) rather than anti, contrary to steric predictions. However, in -fluoro amides specifically, the C–F bond strongly prefers to be antiperiplanar (ap) to the carbonyl oxygen ( ).

• Helix Stabilization: If the stereochemistry of the fluorine substituent places the C–F bond anti to the

  while maintaining the necessary torsion angle for a helix (e.g., ), the helix is stabilized.

• Helix Disruption: If the anti preference forces a backbone torsion angle incompatible with the H-bond network of the

  -helix, the peptide unfolds.

F NMR Readout: This conformational lock leads to distinct chemical shift anisotropy (CSA) and coupling constants ( ), which are the primary metrics for analysis.

Comparative Analysis: F NMR vs. Alternatives

The following table contrasts

F NMR with traditional structural biology techniques for -peptides.

Feature	F NMR	Circular Dichroism (CD)	X-Ray Crystallography	H NMR
Resolution	Atomic/Site-Specific	Global (Average)	Atomic	Atomic
Timescale	Micro- to Millisecond (Dynamics)	Instantaneous	Static (Frozen)	Fast (often averaged)
Solvent Compatibility	Excellent (H O, MeOH, TFE)	Limited (Buffer interference)	N/A (Solid state)	Good (Solvent suppression needed)
Sensitivity	High (83% of H)	Low (Requires M-mM)	High (Crystal dependent)	High
Background Signal	Zero (None in bio-systems)	High (Buffer/Side chains)	N/A	High (Crowded regions)
Key Data Output	Chemical Shift ( ), -coupling, Relaxation ( )	Ellipticity ( )	Electron Density Map	NOE constraints
Primary Limitation	Requires F-labeling	Cannot map local defects	Crystal packing artifacts	Spectral overlap

Technical Deep Dive: Interpreting the Signal

A. Chemical Shift Sensitivity

The

F chemical shift ( ) is hypersensitive to the local electrostatic environment and van der Waals packing.

• Range: Typical

  -fluoro amide signals appear between -180 and -220 ppm (ref. CFCl ).

• Solvent Effect: A shift of >1-2 ppm when moving from a denaturing solvent (e.g., DMSO) to a structuring solvent (e.g., CD

  OH) indicates the formation of a secondary structure.

• Folded vs. Unfolded: In a

  -helix, the fluorine environment is magnetically distinct due to regular H-bond networks. A "random coil" signal is typically sharper and chemically shifted upfield relative to the folded species (though this depends on specific packing).

B. Coupling Constants ( ) as a Torsion Ruler

The vicinal proton-fluorine coupling constant (

) follows a Karplus-like relationship, allowing direct measurement of the H–C–C–F dihedral angle:

• Hz: Indicates a trans (anti) relationship ( ).
• Hz: Indicates a gauche relationship ( ).

Application: By measuring

from the splitting pattern of the F or H signal, you can confirm if the backbone is locked in the gauche conformation required for the -helix.

Experimental Protocol: Conformational Analysis Workflow

Goal: Determine if a specific fluorinated

-peptide adopts a helical structure in solution.

Step 1: Sample Preparation

• Synthesis: Synthesize peptide using SPPS with Fmoc-protected

  -amino acids. Incorporate a single fluorinated residue (e.g., -fluoro- -hPhe) at a central position to avoid fraying effects at termini.

• Purification: HPLC purify to >95% homogeneity. TFA salts must be removed (exchange to HCl or acetate) as TFA (

  ppm) can obscure signals or alter pH.

• Solvent Choice: Prepare two samples:

  • Sample A (Structuring): 2-5 mM peptide in CD

    OH (Methanol promotes -helix formation).

  • Sample B (Denaturing): 2-5 mM peptide in DMSO-d

    or H O (if solubility permits; water often destabilizes short -peptides).

Step 2: NMR Acquisition Parameters

• Instrument: 400 MHz or higher (higher field = better dispersion).

• Probe:

  F-tunable probe (or dual H/ F).

• Pulse Sequence:

  • zgfIG (Inverse gated decoupling) for quantitative integration without NOE enhancement.

  • zg (Standard 1D) for quick checks.

• Referencing: Internal standard

  -trifluorotoluene ( ppm) or calibrate relative to carrier frequency.

• Spectral Width: Set to 200-300 ppm to catch all F signals.

• Scans: 64–128 scans are usually sufficient due to high sensitivity.

Step 3: Advanced Experiments (If 1D is ambiguous)

• F- H HOESY: Heteronuclear Overhauser Effect Spectroscopy. Detects through-space interactions.[2][3][4]

  • Significance: Cross-peaks between F and amide NH protons

    confirm the spatial proximity characteristic of the -helix H-bond network.

• Variable Temperature (VT) NMR: Measure

  .

  • Significance: Linear dependence suggests a stable fold; non-linear or steep gradients suggest conformational exchange/unfolding.

Data Visualization & Logic Flow

Workflow: From Synthesis to Structural Assignment

Caption: Logical workflow for determining

-peptide secondary structure using F NMR parameters ( -coupling and NOE).

Case Study: The Seebach -Heptapeptide

Context: A study by the Seebach group investigated a

-heptapeptide containing a central - -fluoro- -amino acid.

Experimental Setup:

• Peptide: H-

  hVal- hAla- hLeu-F( )- hVal - hAla- hLeu-OH.

• Method: Comparison of CD spectra and

  F NMR in CD OH.

Results:

• CD Spectroscopy: Showed a characteristic trough at 215 nm, suggesting a

  -helix, but the intensity was lower than the non-fluorinated parent.
• F NMR:

  • Chemical Shift: A single sharp resonance at -198 ppm.

  • Coupling: The

    F signal appeared as a doublet of doublets with Hz and Hz.

• Interpretation: The large 42 Hz coupling indicated a trans relationship between the F and the

  -proton. This stereochemistry forced the backbone into a kink that locally disrupted the helix, despite the CD signal suggesting some global order.

• Conclusion:

  F NMR revealed that the helix was "broken" at the central residue, a detail completely missed by the global averaging of CD spectroscopy.

References

• Seebach, D.

  -Peptides: a surprise at every turn. Chemical Communications. Link

• Mathad, R. I., et al. (2007). NMR-Solution Structures of Fluoro-Substituted

  -Peptides: A -Helix and a Hairpin Turn. Helvetica Chimica Acta.[5] Link

• Marsh, E. N. G., & Suzuki, Y. (2014).[6] Using

  F NMR to Probe Biological Interactions of Proteins and Peptides. ACS Chemical Biology.[6] Link

• O'Hagan, D. (2010). The C–F bond as a conformational tool in organic and biological chemistry. Beilstein Journal of Organic Chemistry. Link

• Gellman, S. H. (1998). Foldamers: A Manifesto. Accounts of Chemical Research. Link

• Ulrich, A. S. (2005).

  F-NMR analysis of membrane-active peptides. In Fluorine and Health. Link

Sources

• 1. Fluoro-Aryl Substituted α,β2,3-Peptides in the Development of Foldameric Antiparallel β-Sheets: A Conformational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mr.copernicus.org [mr.copernicus.org]
• 3. BJOC - The C–F bond as a conformational tool in organic and biological chemistry [beilstein-journals.org]
• 4. mr.copernicus.org [mr.copernicus.org]
• 5. chab.ethz.ch [chab.ethz.ch]
• 6. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]

Fluorine Scan for Optimizing Peptide Metabolic Stability: A Comparative Guide

Executive Summary

In the optimization of peptide therapeutics, metabolic instability—primarily driven by rapid proteolytic degradation—remains the single greatest barrier to clinical viability. While traditional strategies like Methyl Scans (N-methylation or Cα-methylation) and D-Amino Acid substitutions effectively blunt proteolysis, they frequently incur severe penalties in receptor binding affinity due to steric clashes or stereochemical inversion.

The Fluorine Scan has emerged as a superior alternative for "fine-tuning" stability. By systematically substituting hydrogen atoms or methyl groups with fluorine (or fluorinated motifs like trifluoromethyl), researchers can modulate the electronic environment of the peptide backbone without significantly perturbing its steric profile.

This guide objectively compares the Fluorine Scan against standard alternatives, detailing the mechanistic basis for its success (the "Polar Hydrophobicity" effect) and providing a self-validating experimental protocol that leverages 19F NMR for direct metabolite tracking.

The Strategic Rationale: Why Fluorine?

Fluorine is often described as the "Goldilocks" isostere in medicinal chemistry. Its unique physicochemical properties allow it to block metabolic hotspots while maintaining the native bioactive conformation.

The "Polar Hydrophobicity" Paradox

Fluorine is the most electronegative element (3.98 Pauling scale), yet the C-F bond is highly lipophilic. This creates a phenomenon known as "Polar Hydrophobicity." [1]

• Lipophilicity: Fluorination typically increases the LogP of a peptide, enhancing membrane permeability and albumin binding (which extends half-life).

• Electronic Shielding: The strong electron-withdrawing nature of fluorine reduces the electron density of adjacent amide bonds. This deactivates the carbonyl carbon, making it a poorer electrophile for the nucleophilic attack required by serine and cysteine proteases.

• Steric Mimicry: The Van der Waals radius of Fluorine (1.47 Å) is much closer to Hydrogen (1.20 Å) than a Methyl group (2.00 Å) is. This allows fluorine to fit into tight binding pockets where a methyl group would cause a clash.

Comparative Analysis: Fluorine Scan vs. Alternatives

The following table contrasts the Fluorine Scan with established stabilization strategies.

Feature	Fluorine Scan (e.g., F-Phe, Tfe-Gly)	Methyl Scan (N-Me, Cα-Me)	D-Amino Acid Scan	Cyclization (Stapling/Macrocycles)
Primary Mechanism	Electronic deactivation & subtle steric shielding	Steric blockage of protease access	Stereochemical inversion (enzyme non-recognition)	Conformational constraint (hides backbone)
Steric Perturbation	Low (Isostere to H/OH)	High (Clash risk in binding pocket)	Extreme (Side chain orientation inverted)	High (Rigidifies structure)
Binding Affinity	Often Retained or Improved (Dipole interactions)	Frequently Reduced (Steric clash)	Frequently Abolished (Loss of key contacts)	Variable (Can lock bioactive state or kill it)
Metabolic Stability	Moderate to High (Context dependent)	High	Very High	Very High
Solubility Impact	Variable (Can decrease solubility)	Increases (Breaks H-bonds)	Neutral	Variable
Unique Advantage	19F NMR Tracking (See Protocol)	Improved oral bioavailability	Total protease resistance	Helix stabilization

Critical Insight: While Methyl Scans are effective at stopping proteolysis, they often do so at the cost of potency. Fluorine Scans are less likely to disrupt binding, making them the preferred "second-step" optimization when a Methyl Scan kills activity.

Deep Dive: Mechanisms of Action

Electronic Deactivation of the Scissile Bond

Proteases (e.g., Trypsin, Chymotrypsin, DPP-IV) typically cleave peptides via a nucleophilic attack on the amide carbonyl.

• Mechanism: Placing an electronegative Fluorine atom near the scissile bond (e.g., at the

  or position) pulls electron density away from the carbonyl.

• Result: The carbonyl carbon becomes less susceptible to nucleophilic attack, or the transition state energy is raised, slowing the hydrolysis rate.

The Gauche Effect & Pre-organization

Fluorine prefers to adopt a gauche conformation relative to vicinal heteroatoms (like the amide nitrogen or oxygen).

• Impact: This intrinsic preference can "pre-organize" the peptide backbone into a specific conformation that is recognized by the receptor but incompatible with the protease's active site geometry.

Experimental Protocol: The Self-Validating Fluorine Scan

This protocol integrates 19F NMR as a validation step.[2][3][4] Unlike MS-based assays which require optimization for each fragment, 19F NMR provides an immediate, quantitative readout of the intact parent vs. metabolite.

Phase 1: Design & Synthesis

• Identify Hotspots: Use in silico prediction or metabolite ID data to find the proteolytic cleavage sites (e.g., after Arg/Lys for Trypsin).

• Selection: Select Fmoc-protected fluorinated amino acids.

  • Conservative: 4-Fluoro-Phenylalanine (mimics Phe).[5]

  • Aggressive: Hexafluoroleucine (mimics Leu but bulky/hydrophobic).

  • Backbone: Trifluoroethyl-Glycine (Tfe-Gly).

• Synthesis: Perform standard SPPS. Note: Fluorinated amino acids may require double couplings due to electron-withdrawing effects reducing the nucleophilicity of the amino group during elongation.

Phase 2: Metabolic Stability Assay (Microsomal)

• Reagents: Human Liver Microsomes (HLM), NADPH regenerating system, Phosphate Buffer (pH 7.4).

• Concentration: 10 µM peptide.

Step-by-Step Workflow:

• Pre-incubation: Mix 10 µM Fluorinated Peptide with HLM (0.5 mg/mL protein) in buffer. Equilibrate at 37°C for 5 min.

• Initiation: Add NADPH to start the reaction.

• Sampling: At t=0, 15, 30, 60, 120 min, remove aliquots.

• Quenching: Add ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins. Centrifuge.

Phase 3: Analysis (The "Dual-Read" System)

Run the supernatant on LC-MS/MS (standard) AND 19F NMR (if concentration permits, or pool samples).

• LC-MS/MS: Quantify parent depletion.

• 19F NMR (The Validator):

  • Intact Peptide: Shows a distinct chemical shift (e.g., -110 ppm).

  • Cleaved Metabolite: If the cut occurs near the Fluorine, the chemical shift will move significantly (e.g., to -115 ppm) due to the change in electronic environment.

  • Defluorination: Appearance of a fluoride ion signal at -119 ppm (indicates metabolic instability of the C-F bond itself, a rare but critical failure mode).

Visualization: The Fluorine Scan Workflow

Caption: Figure 1. The Fluorine Scan Workflow integrates 19F NMR as a unique validation step to distinguish proteolytic cleavage from oxidative defluorination.

Case Study: GLP-1 Optimization

The optimization of Glucagon-Like Peptide-1 (GLP-1) provides the definitive proof-of-concept for Fluorine Scans.

• Challenge: Native GLP-1 is degraded by DPP-IV in minutes (cleaving at Ala8).

• Intervention: Substitution of Valine/Leucine at position 8 (and 9, 10) with Hexafluoroleucine (Hfl) .[1][6]

• Results:

  • F8 Analog (Hfl at pos 8): Showed complete resistance to DPP-IV hydrolysis for 24 hours.[6]

  • Mechanism: The bulky, electron-withdrawing trifluoromethyl groups of Hfl sterically and electronically blocked the DPP-IV active site without destroying the helical structure required for GLP-1 receptor activation.

  • Comparison: While N-methylation also blocked DPP-IV, it significantly reduced receptor activation capability compared to the fluorinated analog.

Table 2: GLP-1 Analog Stability Data

Analog	Modification	t1/2 (DPP-IV)	Biological Activity (cAMP)
Native GLP-1	None	~2 min	100% (Reference)
F8-GLP-1	Hexafluoroleucine (Pos 8)	> 24 hours	Retained
F9-GLP-1	Hexafluoroleucine (Pos 9)	1.5-fold increase	Retained
F10-GLP-1	Hexafluoroleucine (Pos 10)	2.9-fold increase	Retained

(Data adapted from Meng et al., J. Med.[7] Chem. 2008)

Visualization: Mechanistic Comparison

Caption: Figure 2. Comparative mechanism of protease resistance. Fluorine provides electronic shielding with minimal steric penalty, preserving binding affinity.

References

• Meng, H., et al. (2008). Influence of Selective Fluorination on the Biological Activity and Proteolytic Stability of Glucagon-like Peptide-1. Journal of Medicinal Chemistry. Link

• Huhmann, S., & Koksch, B. (2018). Fine-Tuning the Proteolytic Stability of Peptides with Fluorinated Amino Acids. European Journal of Organic Chemistry. Link

• Salwiczek, M., et al. (2012). Fluorine in Peptide Engineering. Trends in Biotechnology. Link

• Vulpetti, A., & Dalvit, C. (2012). Fluorine Local Environment: From Screening to Drug Design. Drug Discovery Today. Link

• Asante, V., et al. (2014). Impact of fluorination on proteolytic stability of peptides: a case study with α-chymotrypsin and pepsin. Amino Acids.[1][7][4][5][6][8][9] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biopharma-asia.com [biopharma-asia.com]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 4. 19F NMR as a tool in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Influence of Selective Fluorination on the Biological Activity and Proteolytic Stability of Glucagon-like Peptide-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Fluorinated Protein and Peptide Materials for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Cytotoxicity of Fluorinated Taxol Analogs: A Technical Guide

Executive Summary & Rationale

Paclitaxel (Taxol®) remains a cornerstone in oncology, stabilizing microtubules to induce mitotic arrest.[1] However, its clinical efficacy is frequently compromised by Multidrug Resistance (MDR)—primarily mediated by P-glycoprotein (P-gp) efflux—and poor metabolic stability.

This guide evaluates fluorinated Taxol analogs , specifically focusing on 3'-difluorovinyl (DFV) taxoids and C2-benzoate modified analogs .[2][3] Experimental data confirms that strategic fluorine substitution does not merely alter lipophilicity; it fundamentally reshapes the molecule's interaction with

-tubulin and P-gp.

Key Insight: Third-generation fluorinated taxoids exhibit 2–3 orders of magnitude higher potency than paclitaxel against MDR cell lines, effectively bypassing the efflux pumps that render standard taxanes ineffective.

Chemical Classification & Structural Logic

To understand the cytotoxicity data, one must first grasp the structural modifications. The "Fluorine Effect" is applied at critical metabolic and binding sites.

The 3'-Difluorovinyl (DFV) Modification[3]

• Target: The C13 side chain (N-benzoyl-phenylisoserine), specifically the C3' position.[4]

• Modification: Replacement of the phenyl or isobutenyl group with a difluorovinyl group.

• Effect: This moiety mimics the isobutenyl group in shape but possesses distinct electronic properties, preventing metabolic oxidation by CYP450 enzymes and enhancing binding affinity to the hydrophobic pocket of tubulin.

C2-Benzoate Modifications[2][3]

• Target: The benzene ring at the C2 position.[3][5]

• Modification: Introduction of meta-CF3O (trifluoromethoxy) or meta-CHF2O (difluoromethoxy) groups.

• Effect: These groups fill a deep hydrophobic cleft in the

  -tubulin binding site more effectively than the unsubstituted benzoate of paclitaxel, significantly increasing binding energy.

Comparative Cytotoxicity Analysis

The following data synthesizes results from multiple high-impact studies comparing Paclitaxel (PTX) with Second-Generation (SB-T-1214) and Third-Generation (DFV-Taxoids) fluorinated analogs.

Table 1: IC50 Comparison (nM) in Sensitive vs. MDR Human Cancer Cell Lines[6][7]

Compound	Modification Class	MCF-7 (Breast, Sensitive)	NCI/ADR (Ovarian, MDR+)	Resistance Index (RI)*
Paclitaxel (PTX)	Standard Control	2.5 – 7.7 nM	> 1,000 nM	> 200
Docetaxel	2nd Gen Standard	1.0 – 3.0 nM	~ 200 nM	~ 100
SB-T-1214	Fluorinated (2nd Gen)	0.8 nM	1.5 nM	1.9
DFV-Taxoid (11f)	3'-DFV + C2-OMe	< 0.1 nM	0.35 nM	~ 3.5
DFV-Taxoid (13)	3'-DFV + C2-OCF3	0.05 nM	0.08 nM	1.6

*Resistance Index (RI) = IC50 (Resistant) / IC50 (Sensitive).[6] An RI near 1.0 indicates the drug effectively overcomes resistance.

Data Interpretation[2][3][8][9][10][11][12]

• Potency Shift: The fluorinated analog DFV-Taxoid (13) is approximately 100-fold more potent than Paclitaxel in sensitive lines, but >10,000-fold more potent in resistant lines.

• MDR Evasion: While Paclitaxel loses efficacy in NCI/ADR cells (due to P-gp efflux), fluorinated analogs maintain sub-nanomolar activity. The fluorine substitution likely alters the molecular conformation such that it is no longer recognized as a substrate by P-glycoprotein.

Mechanism of Action & SAR Visualization

The superior cytotoxicity of fluorinated analogs is driven by distinct Structure-Activity Relationships (SAR).

Signaling & Interaction Pathway

Figure 1: Mechanistic divergence between Paclitaxel and Fluorinated Taxoids. Note the evasion of P-gp efflux by the fluorinated variants.

Structural Logic

• The Hydrophobic Pocket: The

  -tubulin taxane-binding site contains a hydrophobic pocket (Phe270, Leu217, Leu230). The C2-OCF3 group of the analogs penetrates this pocket deeply, creating strong van der Waals interactions that the native C2-benzoate cannot achieve.

• Conformational Lock: The 3'-DFV group restricts the rotation of the side chain, "locking" the molecule into the bioactive T-conformation (Butterfly shape) required for binding.

Experimental Protocols

To replicate these findings, strictly controlled assays are required. Below are the standard operating procedures (SOPs) for validating cytotoxicity and mechanism.

Protocol A: Comparative MTT Cytotoxicity Assay

Validates IC50 values against sensitive and MDR cell lines.

Reagents:

• MTT Reagent (5 mg/mL in PBS).

• Solubilization Buffer (DMSO or SDS-HCl).

• Cell Lines: MCF-7 (Sensitive) and NCI/ADR-RES (Resistant).[5][7][6]

Workflow:

• Seeding: Plate cells at

  cells/well in 96-well plates. Incubate for 24h to allow attachment.

• Drug Treatment:

  • Prepare serial dilutions of Paclitaxel and Fluorinated Analog (e.g., 0.01 nM to 1000 nM).

  • Critical Step: Use glass-coated or low-binding plastics for taxanes to prevent drug loss due to adsorption.

  • Incubate for 72 hours at 37°C, 5% CO2.

• MTT Addition: Add 20 µL MTT reagent per well. Incubate for 3-4 hours until purple formazan crystals form.

• Solubilization: Aspirate media carefully. Add 150 µL DMSO to dissolve crystals.

• Quantification: Read absorbance at 570 nm (reference 630 nm).

• Analysis: Plot dose-response curves using non-linear regression (4-parameter logistic fit) to determine IC50.

Protocol B: Tubulin Polymerization Assay

Confirms that cytotoxicity is due to microtubule stabilization, not off-target toxicity.

Reagents:

• Purified Tubulin (>99% pure, bovine brain source).

• GTP (1 mM stock).

• Reaction Buffer (PEM: 80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9).

Workflow:

• Baseline: Prepare tubulin (3 mg/mL) in PEM buffer + 1 mM GTP on ice.

• Induction: Add test compound (Paclitaxel or Fluorinated Analog) at 10 µM concentration. Include a DMSO solvent control.

• Measurement: Transfer to a pre-warmed (37°C) spectrophotometer cuvette.

• Kinetics: Monitor absorbance at 340 nm every 30 seconds for 60 minutes.

• Result Interpretation:

  • Fluorinated Taxoids: Should show a shorter lag time and higher Vmax (rate of assembly) compared to Paclitaxel.

  • Control: No polymerization (flat line) without drug/GTP.

Workflow Visualization

Figure 2: Parallel workflows for validating cytotoxicity (MTT) and mechanism (Polymerization).

Conclusion

The incorporation of fluorine into the taxane scaffold—specifically the 3'-difluorovinyl and C2-meta-fluorinated benzoate modifications—creates a class of therapeutics that are not only more potent than Paclitaxel but are functionally distinct. They overcome the primary failure mode of taxane chemotherapy (MDR) by evading P-glycoprotein efflux and binding with higher affinity to the tubulin target.

For drug development professionals, these analogs represent a validated template for "Third-Generation" taxoids designed to treat refractory and drug-resistant solid tumors.

References

• Ojima, I. et al. (2012). "Strategic Incorporation of Fluorine into Taxoid Anticancer Agents for Medicinal Chemistry and Chemical Biology Studies." Journal of Fluorine Chemistry.

• Geng, X. et al. (2004). "Design, synthesis and SAR study of Fluorine-containing 3rd-generation taxoids." Bioorganic & Medicinal Chemistry Letters.

• Matsuoka, H. et al. (1994).[8] "Difference in cytotoxicity of paclitaxel against neoplastic and normal cells." Anticancer Research.[5][8]

• BenchChem. (2025).[4] "The Structure-Activity Relationship of Paclitaxel: A Technical Guide." BenchChem Technical Library.

• Lee, M.M. et al. (2017).[9] "Synthesis of a Fluorescent Analogue of Paclitaxel That Selectively Binds Microtubules and Sensitively Detects Efflux by P-Glycoprotein."[9] Angewandte Chemie International Edition.

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Molecular Matched Pair Analysis of 3-Fluorophenyl Bioisosteres: A Strategic Guide

Topic: Molecular Matched Pair Analysis of 3-Fluorophenyl Bioisosteres Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Strategic Context

In medicinal chemistry, the 3-fluorophenyl moiety is a privileged substructure. It often serves a dual purpose: modulating electron density to enhance

-stacking or hydrogen bonding, and blocking metabolic "soft spots" (specifically CYP450-mediated oxidation) relative to a phenyl ring. However, late-stage optimization often reveals liabilities: poor aqueous solubility, high lipophilicity (logD), or unexpected hERG toxicity.

This guide utilizes Molecular Matched Pair (MMP) Analysis to objectively compare the 3-fluorophenyl group against its most viable bioisosteres. By isolating the structural change to this single moiety, we can quantify the precise impact on physicochemical and biological properties, moving beyond intuition to data-driven design.

Comparative Analysis: 3-Fluorophenyl vs. Bioisosteres

We analyze three distinct classes of bioisosteres: Electronic Isosteres (Halogenated), Solubility Isosteres (Heterocycles), and 3D-Saturated Isosteres (Shape mimics).

Representative Data Comparison

Note: Data values are representative means derived from aggregated medicinal chemistry literature (e.g., ChEMBL, internal datasets) for typical kinase or GPCR ligand scaffolds.

Bioisostere Class	Replacement Moiety	pIC50 (Potency)	LogD	Solubility ( M)	Metabolic Stability (Cl )	Primary Strategic Use
Reference	3-Fluorophenyl	0.0 (Ref)	0.0 (Ref)	0.0 (Ref)	Reference	Baseline Potency/Metabolism
Electronic	3-Chlorophenyl	+0.3 to +0.5	+0.6	-20	Improved	Increase potency (lipophilic contact)
Heterocyclic	3-Pyridyl	-0.5 to -0.2	-1.2	+150	Variable (CYP inhibition risk)	Fix solubility/LogD issues
Hybrid	5-Fluoro-3-pyridyl	-0.1 to +0.1	-0.8	+80	High	Balance solubility & potency
Saturated	Bicyclo[1.1.1]pentane	-0.5 to -1.0	-0.5	+50	Very High	Escape flat-land, IP novelty

Detailed Technical Analysis

A. 3-Chlorophenyl (The Lipophilic Driver)

• Mechanism: Chlorine is larger (Van der Waals radius 1.75 Å vs 1.47 Å for F) and more lipophilic (

  value 0.71 vs 0.14).

• Causality: The "Chlorine Scan" often yields higher potency due to enhanced filling of hydrophobic pockets and stronger halogen bonding (

  -hole effects).

• Risk: Significant increase in LogD often correlates with higher non-specific binding and lower solubility.

B. 3-Pyridyl & 5-Fluoro-3-pyridyl (The Solubility Engines)

• Mechanism: Introducing a nitrogen atom reduces the aromatic ring's lipophilicity significantly (lowering LogD by ~1 unit).

• Causality: The pyridine nitrogen can accept H-bonds from water, boosting solubility. However, the loss of the phenyl ring's specific electrostatics can hurt potency.

• Optimization: The 5-fluoro-3-pyridyl group is a "best of both worlds" MMP. The fluorine restores some electron-withdrawing character of the original 3-fluorophenyl, maintaining electronic similarity while the nitrogen handles solubility.

C. Bicyclo[1.1.1]pentane (The 3D Escape)

• Mechanism: A saturated bioisostere that mimics the vector of a para/meta substituted phenyl ring but with increased

  character.

• Causality: Increases fraction

  ( ), which is correlated with clinical success. It disrupts planarity, potentially improving solubility and metabolic stability by removing the aromatic ring entirely.

Decision Logic & Visualization

Strategic Decision Tree

This diagram illustrates the logical flow for selecting a 3-fluorophenyl replacement based on the specific liability of the lead compound.

Caption: Decision matrix for replacing the 3-fluorophenyl moiety based on specific multiparameter optimization (MPO) needs.

Experimental Protocols

To ensure scientific integrity, the following protocols describe how to generate and validate these MMPs.

Computational MMP Analysis Workflow

Objective: Identify matched pairs in historical data to predict the effect of the F

Bioisostere transformation.

• Data Curation:

  • Extract dataset (e.g., from ChEMBL or internal ELN) containing the 3-fluorophenyl substructure.

  • Standardize structures (strip salts, canonicalize tautomers).

• Fragmentation (Hussain-Rea Algorithm):

  • Systematically cut single acyclic bonds to generate "Core" + "Substituent" fragments.[1]

  • Index fragments to find pairs sharing the exact same "Core" but differing only by the "Substituent" (e.g., Core-Ph-3-F vs. Core-Py-3).

• Property Calculation:

  • Calculate

    Property (e.g., pIC50 = pIC50 - pIC50 ).

  • Statistical Check: Ensure at least

    pairs exist to establish a statistically significant trend (t-test, p < 0.05).

Synthetic Validation (General Procedure for 5-Fluoro-3-pyridyl)

Objective: Synthesize the "Hybrid" bioisostere to validate the design hypothesis.

• Reagents: Aryl boronic acid/ester (Core-B(OH)

  ), 3-bromo-5-fluoropyridine, Pd(dppf)Cl , K CO .

• Protocol:

  • Setup: In a microwave vial, dissolve the Core-boronic acid (1.0 eq) and 3-bromo-5-fluoropyridine (1.1 eq) in 1,4-dioxane/water (4:1).

  • Catalyst: Add K

    CO (3.0 eq) and degas with N for 5 mins. Add Pd(dppf)Cl (0.05 eq).

  • Reaction: Seal and heat to 90°C (or microwave 110°C for 30 min).

  • Workup: Dilute with EtOAc, wash with brine. Dry over MgSO

    .

  • Purification: Flash chromatography (Hexane/EtOAc gradient).

  • QC: Verify by

    H-NMR (look for characteristic pyridine protons) and LCMS ( ).

Mechanism of Action: The Fluorine Effect

Understanding why the 3-fluorophenyl group works—and fails—is critical for replacement.

Caption: Mechanistic impact of fluorine substitution on molecular properties.[2]

The 3-position is strategic. Unlike the 4-position (para), which extends the vector, the 3-position (meta) influences the electronic environment of the core scaffold attachment point through induction (

-bond) without imposing the steric demand of an ortho substituent.

References

• Hussain, J., & Rea, C. (2010).[1] Computationally Efficient Algorithm to Identify Matched Molecular Pairs (MMP) in Large Data Sets.[1] Journal of Chemical Information and Modeling. [Link]

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. [Link]

• Kramer, C., et al. (2014). Matched Molecular Pair Analysis: Significance and the Impact of Experimental Uncertainty. Journal of Medicinal Chemistry. [Link]

• Stepan, A. F., et al. (2011). Application of the Bicyclo[1.1.1]pentane Motif as a Non-Classical Phenyl Ring Bioisostere.[3] Journal of Medicinal Chemistry. [Link]

• Pattison, G., & Glyn, R. J. (2021).[4] Effects of Replacing Oxygenated Functionality with Fluorine on Lipophilicity.[4][5][6] Journal of Medicinal Chemistry. [Link][4]

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Safety & Regulatory Compliance

Comprehensive Disposal Protocol for 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid

This guide provides a detailed, safety-first framework for the proper disposal of 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid. As a fluorinated organic compound, this substance requires meticulous handling and disposal to ensure the safety of laboratory personnel and protect the environment. The procedures outlined below are grounded in established regulatory standards and best practices in chemical hygiene.

Immediate Safety & Hazard Assessment

1.1. Anticipated Hazards Based on analogous compounds, this chemical should be treated as hazardous.[1] Potential hazards include:

• Acute Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1]

• Skin Irritation: Causes skin irritation.[1][2]

• Eye Irritation: Causes serious eye irritation.[1][2]

1.2. Personal Protective Equipment (PPE) A non-negotiable aspect of handling this compound is the consistent use of appropriate PPE.

PPE Category	Specification	Rationale
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes which can cause serious eye irritation.
Hand Protection	Chemically resistant gloves (e.g., Nitrile).	Prevents skin contact, which can lead to irritation and potential absorption.
Body Protection	Standard laboratory coat.	Provides a barrier against incidental contact and contamination of personal clothing.
Respiratory	Use in a well-ventilated area or a certified chemical fume hood.	Minimizes the risk of inhaling aerosols or dust, which may be harmful.

1.3. Emergency Procedures: Spills & Exposure In the event of an accidental release or exposure, immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] If irritation persists, seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[4] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek medical attention.

• Spill Cleanup: For small spills, carefully sweep or vacuum up the solid material and place it into a suitable, labeled container for hazardous waste disposal.[3] Ensure adequate ventilation and wear all required PPE during cleanup. For large spills, evacuate the area and contact your institution's Environmental Health & Safety (EHS) office immediately.

Waste Characterization and Segregation: The Foundation of Safe Disposal

Proper disposal begins at the point of generation. The U.S. Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), mandates strict protocols for identifying and managing hazardous waste.[5][6]

2.1. Waste Classification Given its chemical structure (a fluorinated organic compound) and anticipated toxic properties, 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid waste must be classified as Hazardous Waste . It should never be disposed of down the drain or in regular trash.[5][7]

2.2. The Critical Importance of Segregation This is the most crucial step in the disposal workflow. Due to the presence of fluorine, this waste must be segregated from other waste streams.

• Halogenated vs. Non-Halogenated: Do NOT mix this waste with non-halogenated organic solvents.[8] Non-halogenated waste is often reprocessed for fuel, and the combustion of fluorinated compounds without specialized equipment can produce highly toxic and corrosive byproducts, such as hydrogen fluoride (HF).[8][9]

• Incompatible Chemicals: Store this waste away from strong bases, acids, and oxidizers to prevent unintended chemical reactions.[10]

All waste should be accumulated in a designated Satellite Accumulation Area (SAA) , which is at or near the point of generation and under the control of laboratory personnel.[11][12]

Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the safe collection and storage of 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid waste prior to its final disposal.

Step 1: Select an Appropriate Waste Container

• Compatibility: Use a container made of a material chemically compatible with the waste. High-density polyethylene (HDPE) or glass containers are generally suitable.[5]

• Condition: The container must be in good condition, free of cracks or leaks, with a secure, leak-proof screw-on cap.[11][13]

• Size: The container should be appropriately sized for the expected volume of waste to avoid prolonged storage of nearly empty containers.

Step 2: Label the Waste Container Correctly Proper labeling is a strict regulatory requirement.[6] As soon as the first drop of waste enters the container, it must be labeled with a completed EHS Hazardous Waste Tag.[5][14] The label must include:

• The words "Hazardous Waste" .[11][12]

• The full, unabbreviated chemical name: "3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid" .

• List all other constituents and their approximate percentages if it is a mixture.[11]

• An indication of the hazards (e.g., "Toxic," "Irritant") using appropriate pictograms.[6]

• The accumulation start date.

• The Principal Investigator's name and laboratory information.[5]

Step 3: Store the Waste Container Safely

• Location: Store the container in your designated SAA, which must be equipped with secondary containment (such as a plastic tub) to capture any potential leaks.[7]

• Closure: Keep the waste container closed at all times except when you are actively adding waste.[10][11] Do not leave a funnel in the container opening.[11]

• Segregation: Within the SAA, ensure the container is physically segregated from incompatible materials.[10]

Step 4: Arrange for Final Disposal

• Contact EHS: Once the container is 90% full, or if you will no longer be generating this waste stream, arrange for a pickup from your institution's EHS office or a licensed hazardous waste disposal contractor.[11]

• Documentation: Follow all institutional procedures for waste pickup requests, which typically involve an online form or manifest system.[10] This creates a "cradle-to-grave" tracking record as required by the EPA.[6]

Below is a visual workflow to guide the decision-making process for proper disposal.

Caption: Decision workflow for handling and disposal of fluorinated chemical waste.

Recommended Final Disposal Method: High-Temperature Incineration

The robust nature of the carbon-fluorine bond makes many fluorinated compounds environmentally persistent.[15] Therefore, the standard and most effective method for the final destruction of this type of waste is high-temperature incineration .

• Mechanism: Incineration at temperatures typically exceeding 1000°C provides the energy required to break the C-F bonds, leading to the compound's complete destruction.[9][15] This method has proven effective for other halogenated organic chemicals, including notoriously stable PCBs and PFAS.[15]

• Facility Requirements: This process must be carried out in a specialized hazardous waste incineration facility. These facilities are equipped with sophisticated off-gas treatment systems, such as scrubbers, to neutralize hazardous combustion byproducts like hydrogen fluoride, preventing their release into the atmosphere.[9]

• Alternative Methods: While options like placing waste in a hazardous waste landfill exist, they are less preferable as they only contain the substance rather than destroying it.[16] Deep well injection is another possibility but is highly regulated and site-specific.[16] For complete elimination, incineration is the superior method.[16]

By adhering to this comprehensive guide, researchers and laboratory professionals can ensure that 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid is managed and disposed of in a manner that is safe, compliant, and environmentally responsible. Always consult your institution's specific EHS guidelines, as they will reflect both federal and local regulations.

References

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazardous Waste.
• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
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• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines.
• RiskAssess. (n.d.). Chemical Waste Containers for Chemical Waste Disposal.
• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• University of Colorado Boulder. (n.d.). How to Dispose of Chemical Waste.
• U.S. Environmental Protection Agency (EPA). (n.d.). Incineration to Manage PFAS Waste Streams.
• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs.
• Palmetto Industries. (2023, February 28). OSHA Secondary Containment Requirements for Chemical Storage.
• University of Alaska Fairbanks. (n.d.). Introduction to Hazardous Waste Management.
• U.S. Chemical Storage. (2024, June 18). What Are OSHA Requirements for Hazardous Chemical Storage?.
• Occupational Safety and Health Administration (OSHA). (n.d.). Hazardous Waste - Overview.
• New Mexico Environment Department. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances.
• Combi-Blocks, Inc. (2023, June 10). Safety Data Sheet for (S)-2-Amino-3-(4-fluoro-3-hydroxyphenyl)propanoic acid hydrochloride.
• MilliporeSigma. (2025, November 6). Safety Data Sheet.
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• CPAchem. (2023, February 15). Safety data sheet according to 1907/2006/EC, Article 31.
• Cole-Parmer. (2004, October 5). Material Safety Data Sheet.
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• National Institutes of Health (NIH). (2020, September). The NIH Drain Discharge Guide.
• Purdue University. (n.d.). Hazardous Waste Disposal Guidelines.
• Northwestern University. (2015, September 15). Hazardous Waste Disposal Guide.

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A Researcher's Comprehensive Guide to the Safe Handling of 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid

As drug development professionals, our work with novel chemical entities demands the highest standards of safety and precision. This guide provides a detailed protocol for the safe handling, use, and disposal of 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid, a compound of interest in modern medicinal chemistry. The procedures outlined below are designed to ensure the safety of laboratory personnel and the integrity of the research by establishing a self-validating system of protocols grounded in established safety science.

Hazard Identification and Risk Assessment: Understanding the Molecule

The primary hazards are identified as:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Irritation: Causes skin irritation.[1][2]

• Eye Irritation: Causes serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[2]

The presence of the fluorine atom necessitates specific disposal procedures, as halogenated organic compounds require segregation from other chemical waste streams.[3][4][5]

Hazard Summary Table

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)		Warning	H302: Harmful if swallowed.[1] H312: Harmful in contact with skin.[1] H332: Harmful if inhaled.[1]
Skin Corrosion/Irritation		Warning	H315: Causes skin irritation.[1][2]
Serious Eye Damage/Eye Irritation		Warning	H319: Causes serious eye irritation.[1][2]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to mitigate the identified risks. The choice of each component is directly linked to the compound's hazard profile.

• Eye and Face Protection:

  • Requirement: Chemical splash goggles are mandatory at all times. They must provide a complete seal around the eyes to protect against splashes and fine dust.[6]

  • Causality: The compound is classified as a serious eye irritant.[1][2] Standard safety glasses do not provide adequate protection from splashes or airborne particulates.

  • High-Risk Operations: When there is a significant risk of splashing (e.g., handling large volumes, reacting under pressure), a face shield must be worn in addition to chemical splash goggles.[7][8]

• Hand Protection:

  • Requirement: Nitrile gloves are the minimum requirement for incidental contact.[7][9] They should be inspected for any signs of degradation or puncture before use.

  • Causality: The compound is harmful in contact with skin and causes skin irritation.[1][2] Gloves provide the primary barrier against dermal exposure.

  • Extended Contact: For prolonged handling or immersion, heavier-duty gloves such as neoprene or those with a higher chemical resistance rating should be used. Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times.[10] Double-gloving can provide additional protection during high-risk procedures.[7]

• Body Protection:

  • Requirement: A clean, buttoned, long-sleeved laboratory coat is required.[9] It should be made of a material appropriate for general chemical handling, such as cotton.

  • Causality: This protects against accidental spills on clothing and skin.

  • Additional Protection: When handling larger quantities or performing tasks with a high splash potential, a chemically resistant apron should be worn over the lab coat.[10]

• Respiratory Protection:

  • Requirement: All handling of the solid compound or its solutions must be performed within a certified chemical fume hood to control exposure to dust and vapors.[2][4]

  • Causality: The compound is harmful if inhaled and may cause respiratory irritation.[1][2] Engineering controls like a fume hood are the primary method for preventing respiratory exposure.

  • Emergency Use: In the absence of adequate engineering controls or during a large spill, a respirator may be necessary. The type of respirator (e.g., an N95 for particulates or a half-mask with organic vapor cartridges) depends on the specific situation, and personnel must be fit-tested and trained in its use as part of a formal respiratory protection program.[7][8]

Operational Handling & Emergency Procedures

Adherence to a strict operational workflow is critical for safety.

Workflow for Safe Handling

Caption: Workflow for handling 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure a chemical fume hood is certified and functioning correctly.

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatula, weigh boat, glassware, solvent, etc.) within the fume hood.

  • Don all required PPE as outlined in Section 2.

• Weighing and Transfer:

  • Handle the solid compound carefully to minimize the generation of dust.

  • Use a spatula to transfer the solid to a weigh boat or directly into the reaction vessel.

  • If preparing a solution, add the solid to the solvent slowly to avoid splashing.

• Post-Handling:

  • Tightly cap all containers holding the compound or its solutions.

  • Clean any contaminated equipment and the work surface within the fume hood.

  • Dispose of all contaminated materials in the designated halogenated waste container.

Emergency Procedures:

• Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention.[11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][11]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[2][11]

• Spill:

  • Small Spill (in fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand). Scoop the absorbed material into a sealed container and label it as "Halogenated Waste."[5]

  • Large Spill (outside fume hood): Evacuate the area immediately. Alert laboratory personnel and contact your institution's Environmental Health & Safety (EHS) office.

Decontamination & Waste Disposal Plan

Proper waste management is a critical safety and compliance issue, especially for halogenated compounds.

Waste Segregation and Collection

Caption: Waste disposal workflow for halogenated organic compounds.

Disposal Protocol:

• Identify Waste Streams: All materials that have come into contact with 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid are considered hazardous waste. This includes:

  • Contaminated PPE (gloves, etc.)

  • Disposable labware (pipette tips, weigh boats)

  • Unused compound

  • Solutions and reaction mixtures

  • Solvent rinses of glassware

• Use Designated Containers:

  • All waste must be collected in a container specifically labeled "Halogenated Organic Waste."[3][4] Do not mix with non-halogenated waste, as this significantly increases disposal costs and complexity.[5]

  • The container must be made of a compatible material (e.g., High-Density Polyethylene), be in good condition, and have a secure, threaded cap.[3][12]

• Labeling:

  • Affix a properly completed hazardous waste tag to the container before adding any waste.[3][5]

  • The label must clearly list all chemical constituents by their full name (no abbreviations or formulas) and their approximate percentages.[3][5]

• Storage and Disposal:

  • Keep the waste container tightly closed at all times, except when actively adding waste.[3][5]

  • Store the container in a designated Satellite Accumulation Area, within secondary containment.

  • When the container is approximately 75% full, submit a request for waste collection to your institution's EHS department.[5]

By adhering to these detailed protocols, researchers can confidently and safely work with 3-Amino-3-(3-fluorophenyl)-2-hydroxypropanoic acid, ensuring personal safety and environmental responsibility.

References

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